All-bond 2

• CAS: 163063-15-8

Core Science & Biosynthesis

All-Bond 2: A Technical Guide to Chemical Composition and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

All-Bond 2, a fourth-generation total-etch dental adhesive system developed by BISCO, has been a subject of extensive research and clinical use for over two decades.[1] Its enduring presence in the market is attributed to its versatile bonding capabilities to a wide array of dental substrates, including dentin, enamel, composite resins, casting alloys, and porcelain.[1][2] This technical guide provides an in-depth analysis of the chemical composition, physicochemical properties, and biological interactions of the All-Bond 2 system, tailored for a scientific audience. All quantitative data is presented in structured tables for comparative analysis, and key experimental protocols and biological pathways are visualized using detailed diagrams.

Chemical Composition

The All-Bond 2 system is a multi-bottle adhesive, comprising a primer (Primer A and Primer B) and a dentin/enamel bonding resin. Some kits also include a pre-bond resin for dual-curing applications.[3][4] The system's chemistry is designed to provide a robust and durable bond through a combination of micromechanical interlocking and chemical interaction with the tooth structure.

A key component of the All-Bond 2 primer is the proprietary hydrophilic monomer, biphenyl dimethacrylate (BPDM).[1][2] This monomer is instrumental in promoting adhesion to both hydrophobic and hydrophilic surfaces.

The following tables summarize the known chemical components of the All-Bond 2 system, based on available Safety Data Sheets (SDS) and product information. It is important to note that exact percentage compositions are often proprietary and not fully disclosed by the manufacturer.

Table 1: Chemical Composition of All-Bond 2 Primer A

Component	Function
Acetone	Solvent

Source: All-Bond 2 Primer A Safety Data Sheet

Table 2: Chemical Composition of All-Bond 2 Primer B

Component	Function
Acetone	Solvent
2-Hydroxyethyl Methacrylate (HEMA)	Co-monomer, Wetting Agent

Source: All-Bond 2 Primer B Safety Data Sheet

Table 3: Postulated Chemical Composition of All-Bond 2 Dentin/Enamel Bonding Resin

Component	Function
Bisphenol A-glycidyl methacrylate (Bis-GMA)	Base Monomer
Urethane dimethacrylate (UDMA)	Base Monomer
2-Hydroxyethyl Methacrylate (HEMA)	Co-monomer, Wetting Agent
Photoinitiators (e.g., Camphorquinone)	Light-curing activation

Note: The exact composition of the Dentin/Enamel Bonding Resin is not publicly disclosed. This table is based on common components found in similar 4th generation dental adhesive resins.

Physicochemical and Mechanical Properties

The clinical success of a dental adhesive is intrinsically linked to its physical and mechanical properties. These properties dictate the material's handling characteristics, its ability to form a stable bond, and its long-term performance.

Table 4: Physical and Mechanical Properties of All-Bond 2

Property	Value	Substrate/Condition
Tensile Bond Strength	18.20 (± 3.94) MPa	Enamel
15.94 (± 4.72) MPa	Dentin
Shear Bond Strength	Optimal (≥ 17-20 MPa)	Dentin
Film Thickness	Low	Cured
Curing Mechanism	Dual-Cured
Etching Technique	Total-Etch

Note: Bond strength values can vary significantly based on testing methodology and substrate conditions.[5]

Experimental Protocols

A thorough understanding of the methodologies used to evaluate dental adhesives is crucial for interpreting and comparing research findings. This section details a standard protocol for a key performance indicator: microtensile bond strength.

Microtensile Bond Strength (μTBS) Testing

The μTBS test is a widely accepted method for measuring the bond strength of an adhesive to a dental substrate. It offers the advantage of testing small cross-sectional areas, allowing for more uniform stress distribution and the evaluation of regional bond strengths.

Workflow for Microtensile Bond Strength Testing

Microtensile Bond Strength Testing Workflow

Biocompatibility and Cellular Interactions

The biocompatibility of dental materials is of paramount importance, as they are in close proximity to vital pulp tissue. Unpolymerized monomers and other leachable components can potentially elicit cytotoxic responses.

One in vivo study on human teeth investigated the direct pulp capping application of All-Bond 2. The results indicated that at 7 days, a significant neutrophilic infiltrate was observed, and over time, a persistent inflammatory reaction inhibited complete pulp repair and dentin bridge formation.[6] This suggests that All-Bond 2 is not suitable for direct pulp capping.[6]

The cellular response to dental resin monomers is complex and can involve the activation of various signaling pathways. While specific research on the signaling pathways affected by BPDM is limited, studies on common monomers like HEMA and Bis-GMA, which are likely components of the All-Bond 2 system, provide some insights.

Postulated Cellular Signaling Pathways Affected by Dental Monomers

Leached monomers from resin-based dental materials can induce cellular stress and apoptosis through the activation of intracellular signaling cascades. The diagram below illustrates a generalized model of potential pathways involved.

Generalized Signaling Pathways of Monomer-Induced Cytotoxicity

Potential Monomer-Induced Cytotoxicity Pathways

Conclusion

All-Bond 2 remains a significant material in the field of adhesive dentistry, characterized by its dual-cure capabilities and the inclusion of the proprietary monomer BPDM. While its bonding effectiveness has been well-documented, this guide highlights the need for more transparent and detailed information regarding its complete chemical composition, particularly that of the dentin/enamel bonding resin. Further research into the specific biological effects and cellular signaling pathways activated by BPDM would be invaluable for a comprehensive understanding of its biocompatibility profile. Such data is essential for the continued development of safe and effective dental restorative materials.

References

• 1. unident.se [unident.se]
• 2. optident.co.uk [optident.co.uk]
• 3. All-Bond 2® - NUDENT [nudent.co.th]
• 4. bisco.com [bisco.com]
• 5. An evaluation and comparison of shear bond strength of composite resin to dentin, using newer dentin bonding agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biocompatibility of an adhesive system applied to exposed human dental pulp - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of BPDM Monomer in All-Bond 2: A Technical Deep Dive

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the integral function of the biphenyl dimethacrylate (BPDM) monomer within the All-Bond 2 dental adhesive system. All-Bond 2, a classic 4th generation, 3-step, total-etch adhesive, has a long-standing clinical history, and its performance is significantly attributed to its unique chemical composition, particularly the inclusion of the BPDM monomer in its primer. This document will dissect the chemical nature of BPDM, its mechanism of action in dental adhesion, and present relevant performance data from scientific literature.

Chemical Structure and Properties of BPDM

BPDM is a hydrophilic monomer proprietary to BISCO, the manufacturer of All-Bond 2.[1][2] Its chemical structure is the result of a reaction between pyromellitic dianhydride and 2-hydroxyethyl methacrylate (HEMA). This synthesis results in a molecule with both hydrophilic and hydrophobic characteristics, crucial for its function in a dental primer. The hydrophilic nature of BPDM is a key attribute, facilitating the wetting and penetration of the adhesive into the moist dentin substrate, including the dentinal tubules.[3]

The Function of BPDM in the All-Bond 2 System

All-Bond 2 is a three-step system involving:

• Etching: Application of 32% phosphoric acid (Uni-Etch®) to both enamel and dentin to remove the smear layer and demineralize the surface.[4][5]

• Priming: Application of a dual-cured primer containing the BPDM monomer. The primer is supplied in two parts, Primer A and Primer B, which are mixed prior to application.[4][5]

• Bonding: Application of a bonding resin (D/E Resin).[4][5]

The BPDM monomer is a critical component of the primer and serves several key functions:

• Enhanced Wetting and Infiltration: Dentin, after etching and rinsing, is a moist, collagen-rich substrate. The hydrophilic BPDM monomer reduces the surface tension between the adhesive and the dentin, allowing for effective wetting and penetration of the primer into the demineralized collagen network and open dentinal tubules. This is essential for the formation of a robust hybrid layer.

• Chemical Interaction with Tooth Structure: The carboxylic acid groups within the BPDM structure are capable of chemically interacting with the calcium ions in hydroxyapatite, the mineral component of dentin and enamel. This ionic bonding contributes to the overall adhesion, supplementing the micromechanical interlocking of the hybrid layer.[6][7][8]

• Collagen Network Stabilization: The interaction of the primer with the exposed collagen fibrils is crucial for the longevity of the bond. While the primary interaction is micromechanical envelopment, the chemical nature of the monomers can influence the stability of this interface.[9][10][11]

• Copolymerization: The methacrylate groups on the BPDM molecule allow it to copolymerize with other monomers in the primer and the subsequent bonding resin, forming a cross-linked polymer network that constitutes the hybrid layer and the adhesive layer.

Quantitative Performance Data

The performance of All-Bond 2, and by extension the effectiveness of the BPDM-containing primer, has been evaluated in numerous studies. The following tables summarize key quantitative data from the literature.

Table 1: Bond Strength of All-Bond 2 to Dental Substrates

Substrate	Test Method	Bond Strength (MPa)	Reference
Dentin	Shear Bond Strength	16.3 - 20.6	[12]
Dentin	Micro-shear Bond Strength	31.47 ± 4.73	[13]
Enamel	Shear Bond Strength	Not specified
Eroded Enamel	Shear Bond Strength	Higher than to sound enamel	[14]

Table 2: Physicochemical Properties of All-Bond 2

Property	Value	Reference
Water Sorption	Lower than some one-step adhesives	[15]
Solubility	Lower than some one-step adhesives	[15]

Experimental Protocols

Manufacturer's Application Protocol for All-Bond 2

This protocol is based on the manufacturer's instructions for a composite restoration.[4]

• Cavity Preparation: Prepare the cavity and clean the surface with pumice.

• Etching: Apply Uni-Etch® (32% phosphoric acid) to enamel and dentin for 15 seconds. Rinse thoroughly.

• Moisture Control: Remove excess water with a brief burst of air, leaving the dentin and enamel surfaces visibly moist. Do not desiccate.

• Primer Application:

  • Mix equal drops of Primer A and Primer B.

  • Apply 5 consecutive coats of the mixed primer to the enamel and dentin. Do not dry between coats.

  • After the final coat, dry all surfaces for 5-6 seconds with an air syringe to evaporate the solvent and displace water. A properly primed surface will appear glossy.

• Bonding Resin Application:

  • Apply a thin, uniform layer of D/E (Dentin/Enamel) Resin.

  • Light cure for 20 seconds.

• Composite Placement: Proceed with the placement of the composite restorative material.

General Protocol for Micro-Shear Bond Strength (μSBS) Testing

This is a generalized protocol based on common methodologies found in the literature for evaluating the bond strength of dental adhesives.[13]

• Specimen Preparation:

  • Use extracted human or bovine teeth, stored appropriately.

  • Create a flat dentin or enamel surface by grinding with silicon carbide paper of increasing grit (e.g., up to 600-grit).

• Adhesive Application:

  • Apply the All-Bond 2 system according to the manufacturer's instructions (as detailed in 4.1).

• Composite Buildup:

  • Place a Tygon tube (or similar mold) with a small internal diameter (e.g., 0.7-1.0 mm) onto the bonded surface.

  • Fill the tube with a resin composite and light cure according to the composite manufacturer's instructions.

• Storage: Store the bonded specimens in distilled water at 37°C for 24 hours (or other specified aging period).

• Testing:

  • Mount the specimen in a universal testing machine fitted with a wire loop or a specialized shear testing jig.

  • Apply a shear force to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 mm/min) until failure occurs.

• Data Analysis:

  • Calculate the shear bond strength in megapascals (MPa) by dividing the failure load (in Newtons) by the bonded surface area (in mm²).

  • Analyze the failure mode (adhesive, cohesive in dentin/composite, or mixed) using a stereomicroscope or scanning electron microscope.

General Protocol for Degree of Conversion (DC) Measurement using FTIR Spectroscopy

This protocol outlines a general method for determining the extent of polymerization of a dental adhesive.[16][17][18]

• Sample Preparation:

  • Place a small drop of the mixed adhesive on the ATR crystal of a Fourier-transform infrared (FTIR) spectrometer.

  • Record an initial spectrum of the unpolymerized material.

• Polymerization:

  • Light-cure the adhesive directly on the ATR crystal for the manufacturer-recommended time (e.g., 20 seconds) using a dental curing light with a known intensity.

• Spectral Acquisition:

  • Record spectra of the polymerized material at various time points after the start of light-curing.

• Data Analysis:

  • Calculate the degree of conversion by monitoring the change in the peak height or area of the aliphatic C=C stretching vibration (around 1638 cm⁻¹) relative to an internal standard peak that does not change during polymerization, such as an aromatic C=C stretching vibration (around 1608 cm⁻¹).

  • The DC (%) is calculated using the formula: DC (%) = [1 - (aliphatic/aromatic peak ratio of cured sample) / (aliphatic/aromatic peak ratio of uncured sample)] * 100.

Visualizations of Mechanisms and Workflows

Caption: Synthesis of the BPDM monomer.

Caption: All-Bond 2 application workflow.

Caption: BPDM's interaction with dentin.

Caption: Dual-cure polymerization mechanism.

References

• 1. Bonding performance of universal adhesive systems with dual-polymerising resin cements to various dental substrates: in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. revmaterialeplastice.ro [revmaterialeplastice.ro]
• 3. BISCO All-Bond 2® 4th Generation Total-Etch Dental Adhesive| Curion Canada – Curion Dental Products [curion.ca]
• 4. optident.co.uk [optident.co.uk]
• 5. All-Bond 2® - NUDENT [nudent.co.th]
• 6. researchgate.net [researchgate.net]
• 7. The effect of chemical structure of carboxylate molecules on hydroxyapatite nanoparticles. A structural and morphological study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of Dentin Biomodification Using Naturally Derived Collagen Cross-Linkers: One-Year Bond Strength Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Frontiers | Effect of collagen cross-linkers on dentin bond strength: A systematic review and network meta-analysis [frontiersin.org]
• 12. Evaluation of shear bond strength of various adhesives under Simulated intrapulpal pressure: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluation of micro shear bonding strength of two universal dentin bondings to superficial dentin by self etch and etch-and-rinse strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. thejcdp.com [thejcdp.com]
• 15. Effect of temperature on water sorption and solubility of dental adhesive resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. rsdjournal.org [rsdjournal.org]
• 18. mdpi.com [mdpi.com]

All-Bond 2's Mechanism of Action on Dentin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core mechanism of action of All-Bond 2, a fourth-generation, three-step total-etch dental adhesive system, on dentin. Renowned for its durable bond, All-Bond 2's efficacy is rooted in its chemical composition and its multi-step application process, which facilitates a profound interaction with the dentin substrate. This guide will dissect the chemical players, the formation of the hybrid layer, and the micromechanical and chemical interactions that underpin its adhesive strength.

Chemical Composition and Core Components

All-Bond 2 is a multi-component system, each part playing a critical role in the bonding process. While the precise proprietary formulations are protected, the primary constituents of each component have been identified through safety data sheets and scientific literature.

Etchant: All-Bond 2 utilizes a 32% phosphoric acid etchant (UNI-ETCH™). This initial step is crucial for removing the smear layer and demineralizing the superficial dentin, exposing the collagen fibril network and increasing surface microporosity.

Primer: The primer consists of two parts, Primer A and Primer B, which are mixed immediately before application.

• Primer A: The specific composition is not fully disclosed, but it is known to be a highly flammable liquid.[1][2]

• Primer B: This component contains 2-Hydroxyethyl Methacrylate (HEMA) and Acetone.[3] HEMA is a hydrophilic monomer that enhances wetting of the demineralized dentin and facilitates resin infiltration. Acetone acts as a solvent, displacing water from the collagen network and carrying the resin monomers into the exposed structures.[3]

The key to All-Bond 2's priming system is the inclusion of the proprietary hydrophilic monomer, BPDM (biphenyl dimethacrylate) .[4][5] This monomer is instrumental in promoting adhesion to the moist, demineralized dentin surface.

Adhesive Resin: The system includes a Dentin/Enamel (D/E) Resin and a Pre-Bond Resin. These are low-viscosity, light-cured resins that polymerize to form the bulk of the adhesive layer, encapsulating the primed dentin and creating a durable bond.

Component	Key Chemical Constituents	Function
Etchant	32% Phosphoric Acid	Removes smear layer, demineralizes dentin, exposes collagen network.
Primer A	Undisclosed	Part of the dual-cured primer system.
Primer B	2-Hydroxyethyl Methacrylate (HEMA), Acetone	Promotes wetting, facilitates resin infiltration, displaces water.
Proprietary Monomer	BPDM (biphenyl dimethacrylate)	Hydrophilic monomer enhancing adhesion to moist dentin.
D/E Resin	Unfilled or lightly filled dimethacrylate resins	Forms the adhesive layer, bonds to primer and composite.
Pre-Bond Resin	Unfilled dimethacrylate resin	Enhances wetting and adaptation of the D/E Resin.

The Mechanism of Action: A Step-by-Step Breakdown

The bonding mechanism of All-Bond 2 to dentin is a multi-faceted process that combines micromechanical interlocking and potential chemical interactions. This process can be broken down into three key stages as dictated by its "total-etch" and "three-step" classification.

Stage 1: Dentin Conditioning (Etching)

The application of 32% phosphoric acid for 15 seconds effectively removes the smear layer, a layer of debris from tooth preparation, and demineralizes the top 5-8 micrometers of the dentin surface.[3] This process exposes a dense network of collagen fibrils and funnels the dentinal tubules. The removal of hydroxyapatite crystals from around the collagen fibers creates microporosities within the intertubular dentin.

Stage 2: Priming the Dentin Surface

Following a thorough rinse to remove the etchant, the mixed Primers A and B are applied to the moist dentin surface. This step is critical and involves several simultaneous processes:

• Water Displacement: The acetone in the primer actively displaces the water that is loosely bound to the collagen fibrils, preventing the collapse of the delicate collagen network.

• Monomer Infiltration: The low-viscosity primer, containing the hydrophilic BPDM and HEMA monomers, infiltrates the demineralized collagen network. The hydrophilic nature of these monomers is crucial for their ability to penetrate the moist dentin environment.

• Solvent Evaporation: A gentle stream of air is used to evaporate the acetone solvent, leaving behind the resin monomers intertwined with the collagen fibrils. This step is critical for ensuring a high concentration of polymerizable monomers at the bonding interface.

Stage 3: Adhesive Resin Application and Polymerization

A thin layer of the D/E Resin is applied over the primed surface. This unfilled or lightly filled resin flows into any remaining irregularities and ensures a complete seal. Upon light-curing, the monomers in both the primer and the adhesive resin polymerize, creating a continuous, cross-linked polymer network.

This polymerization process results in the formation of two key structures that are the cornerstones of All-Bond 2's adhesion:

• The Hybrid Layer: This is an interlocking layer of resin and decalcified dentin, approximately 5-8 micrometers thick, formed by the infiltration and in-situ polymerization of the adhesive monomers within the collagen fibril network.[3] This layer is neither resin nor dentin but a hybrid of the two, providing the primary mechanism for micromechanical bonding.

• Resin Tags: The adhesive resin also penetrates the open dentinal tubules, forming resin "tags" upon polymerization. These tags provide secondary micromechanical retention, further securing the bond between the adhesive and the dentin.

Signaling Pathways and Logical Relationships

The mechanism of action can be visualized as a logical workflow, where each step prepares the substrate for the subsequent interaction, culminating in a durable bond.

Caption: Workflow of All-Bond 2's mechanism of action on dentin.

Quantitative Data Summary

The following table summarizes the available quantitative data regarding the performance of All-Bond 2 on dentin.

Parameter	Value	Experimental Method	Reference
Hybrid Layer Thickness	5 - 8 µm	Scanning Electron Microscopy (SEM)	[3]
Tensile Bond Strength	15.94 (± 4.72) MPa	Universal Testing Machine	[6]

Note: Data on resin tag length specifically for All-Bond 2 was not available in the reviewed literature.

Experimental Protocols

Microtensile Bond Strength (µTBS) Testing (Generalized Protocol)

This protocol is a generalized representation based on common methodologies for µTBS testing of dental adhesives.

Caption: Generalized experimental workflow for microtensile bond strength testing.

Detailed Steps:

• Tooth Preparation: Sound, caries-free human third molars are cleaned and stored in a disinfectant solution. The occlusal enamel is removed using a slow-speed diamond saw under water cooling to expose a flat mid-coronal dentin surface. The surface is then polished with 600-grit silicon carbide paper to create a standardized smear layer.

• Adhesive Application: The All-Bond 2 system is applied to the prepared dentin surface according to the manufacturer's instructions (etching for 15s, rinsing, applying primer, and then the adhesive resin, followed by light-curing).

• Composite Buildup: A composite resin block is built up incrementally on the bonded surface, with each increment being light-cured.

• Storage: The bonded tooth is stored in distilled water at 37°C for 24 hours to allow for complete polymerization and to simulate oral conditions.

• Specimen Sectioning: The tooth is sectioned into multiple slabs perpendicular to the bonded interface using a slow-speed diamond saw.

• Beam Trimming: Each slab is further trimmed into beams with a cross-sectional area of approximately 1 mm².

• Microtensile Testing: Each beam is attached to a testing jig and subjected to a tensile load in a universal testing machine at a constant crosshead speed until fracture.

• Data Analysis: The load at fracture is recorded, and the bond strength is calculated by dividing the load by the cross-sectional area of the bonded interface.

Scanning Electron Microscopy (SEM) Analysis of the Resin-Dentin Interface

This protocol outlines the steps for preparing and observing the All-Bond 2-dentin interface using SEM.

Caption: Experimental workflow for SEM analysis of the resin-dentin interface.

Detailed Steps:

• Specimen Sectioning: The bonded tooth is sectioned perpendicular to the resin-dentin interface.

• Polishing: The sectioned surface is polished with a series of decreasing grit silicon carbide papers and diamond pastes to achieve a smooth surface.

• Acid Etching: The polished surface is briefly etched with phosphoric acid to remove the smear layer created during polishing.

• Sodium Hypochlorite Treatment: The surface is treated with sodium hypochlorite to dissolve any remaining organic components (collagen) that are not encapsulated by the resin, thus making the hybrid layer and resin tags more prominent.

• Dehydration: The specimen is dehydrated in a series of ascending concentrations of ethanol.

• Drying: Critical point drying is employed to dry the specimen without distorting its microstructure.

• Sputter Coating: The dried specimen is coated with a thin layer of a conductive metal, such as gold-palladium, to prevent charging under the electron beam.

• SEM Observation: The prepared specimen is then observed under a scanning electron microscope to visualize the hybrid layer and resin tags.

Conclusion

The mechanism of action of All-Bond 2 on dentin is a sophisticated interplay of substrate modification, chemical infiltration, and micromechanical interlocking. The three-step, total-etch approach, combined with the hydrophilic properties of the BPDM monomer, allows for the effective creation of a durable hybrid layer and resin tags, which are the primary determinants of its long-term clinical success. This technical guide provides a foundational understanding of these processes for researchers and professionals in the field of dental materials and drug development. Further research into the specific chemical interactions of BPDM with dentin components could provide even deeper insights into optimizing adhesive dentistry.

References

• 1. msdsdigital.com [msdsdigital.com]
• 2. bisco.com [bisco.com]
• 3. bisco.com [bisco.com]
• 4. optident.co.uk [optident.co.uk]
• 5. bisco.com [bisco.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Hydrophilic Properties of All-Bond 2 Primer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Core Component: The Hydrophilic Monomer BPDM

The hydrophilic character of the All-Bond 2 primer is primarily attributed to the inclusion of a proprietary hydrophilic monomer, biphenyldimethacrylate (BPDM). This monomer is instrumental in enabling the primer to effectively wet and infiltrate the demineralized dentin surface, which is rich in collagen fibrils and water. The miscibility of the All-Bond 2 Primer A with water, as stated in its safety data sheet, further substantiates its hydrophilic nature.

Wettability and Surface Interaction

Effective bonding to dentin requires the adhesive to exhibit good wettability, meaning it can spread evenly over the surface. The low surface tension of the All-Bond 2 primer allows it to readily penetrate the intricate network of collagen fibers exposed after acid etching. This intimate adaptation is a prerequisite for the formation of a robust hybrid layer, which is the primary mechanism of adhesion for etch-and-rinse adhesives. One study qualitatively confirmed that the All-Bond 2 primer possesses a lower surface tension than dentin, indicating its capacity to effectively wet the tooth structure.

Quantitative Data Summary

While direct measurements of contact angle and surface energy for the All-Bond 2 primer are not available in the reviewed literature, its performance can be inferred from bond strength studies. The following table summarizes microtensile bond strength (µTBS) and shear bond strength (SBS) data from various studies. It is important to note that bond strength values can be influenced by numerous factors, including testing methodology, substrate variability, and operator technique.

Adhesive System	Substrate	Bond Strength (MPa)	Test Type	Reference
All-Bond 2	Dentin	33.9 (with an additional hydrophobic layer)	µTBS	[1]
All-Bond 2	Dentin	No bond (without an additional hydrophobic layer)	µTBS	[1]
All-Bond 2	Dentin	Initial bond strength loss of ~21% with CHX over 2 years	-	[2]
All-Bond 2	Dentin	Initial bond strength loss of ~44% without CHX over 2 years	-	[2]

Note: The study by Hiraishi et al. (2011) investigated the bond strength of a silorane-based composite to various adhesives. The "no bond" result for All-Bond 2 alone highlights the importance of system compatibility. The addition of a hydrophobic adhesive layer significantly improved the bond strength, demonstrating the role of the complete adhesive system.

Experimental Protocols

The following are generalized methodologies for key experiments cited in dental materials research, providing a framework for understanding how the properties of adhesives like All-Bond 2 are evaluated.

Microtensile Bond Strength (µTBS) Testing

• Tooth Preparation: Extracted human or bovine teeth are sectioned to expose a flat dentin surface.

• Adhesive Application: The All-Bond 2 primer and adhesive resin are applied to the dentin surface according to the manufacturer's instructions.

• Composite Buildup: A resin composite is built up on the bonded surface in increments and light-cured.

• Specimen Sectioning: The tooth is sectioned into beams with a cross-sectional area of approximately 1 mm².

• Tensile Testing: The beams are attached to a universal testing machine and subjected to a tensile load until failure.

• Data Calculation: The µTBS is calculated by dividing the failure load by the cross-sectional area of the bonded interface.

Contact Angle Goniometry

• Substrate Preparation: A flat, polished surface of dentin or a suitable analog is prepared.

• Droplet Deposition: A small droplet of the All-Bond 2 primer is dispensed onto the substrate surface.

• Image Capture: A high-resolution camera captures the profile of the droplet on the surface.

• Angle Measurement: The contact angle, which is the angle formed between the liquid-solid interface and the liquid-vapor interface, is measured from the captured image using specialized software. A lower contact angle indicates better wettability.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the application and function of All-Bond 2 primer.

Caption: Workflow of All-Bond 2 primer application on dentin.

Caption: Relationship between hydrophilicity and bond formation.

Conclusion

The hydrophilic properties of the All-Bond 2 primer, conferred by its BPDM monomer, are fundamental to its clinical success as a 4th generation bonding agent. Its ability to effectively wet and penetrate the moist dentin environment facilitates the formation of a robust hybrid layer, which is critical for durable adhesion. While precise quantitative data on its contact angle and surface energy are not widely published, the available evidence from bond strength studies and material safety information corroborates its hydrophilic nature and its efficacy in bonding to tooth structure. Further research quantifying the specific surface properties of All-Bond 2 primer would be beneficial for a more complete understanding and for the development of future adhesive systems.

References

• 1. optident.co.uk [optident.co.uk]
• 2. Surface tension of different dentin bonding resin systems - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Shelf Life and Storage Conditions of All-Bond 2

This technical guide provides a comprehensive overview of the shelf life and optimal storage conditions for the All-Bond 2 universal dental adhesive system. The information is intended for researchers, scientists, and dental professionals seeking detailed data on the stability and performance of this 4th generation, total-etch adhesive. This document synthesizes manufacturer recommendations with findings from scientific literature to elucidate the factors governing the product's longevity and efficacy.

Recommended Storage and Handling Protocols

The manufacturer, BISCO, provides specific guidelines to ensure the stability and performance of All-Bond 2 and its components. Adherence to these protocols is critical for achieving optimal bond strength and predictable clinical outcomes. The primary recommendation is storage at room temperature, with specific precautions to prevent degradation from environmental exposure.[1][2]

Key Storage Recommendations:

• Temperature: Store all components at room temperature, defined as 20°C/68°F to 25°C/77°F.[2][3]

• Evaporation: The primers (A & B) are susceptible to solvent evaporation. It is imperative to keep the bottles tightly capped immediately after use.[1][2][3]

• Light and Air Exposure: Once dispensed, the adhesive should be used immediately.[1][2] Prolonged exposure to ambient light and air can cause solvent evaporation and thickening of the resin components, compromising their efficacy.[1][2][3]

• UNI-ETCH: The phosphoric acid etchant should be stored away from direct sunlight to prevent potential discoloration.[1][2][3] However, the manufacturer notes that discoloration does not compromise the product's effectiveness.[1][3]

The following table summarizes the manufacturer's storage guidelines for each component of the All-Bond 2 system.

Component	Recommended Storage Temperature	Key Precautions
Primer A & Primer B	Room Temperature (20°C - 25°C / 68°F - 77°F)	Keep bottles tightly capped to prevent solvent evaporation.[2][3]
Dentin/Enamel (D/E) Resin	Room Temperature (20°C - 25°C / 68°F - 77°F)	Avoid prolonged exposure to light and air.[2]
PRE-BOND Resin	Room Temperature (20°C - 25°C / 68°F - 77°F)	Avoid prolonged exposure to light and air.
UNI-ETCH (32% H₃PO₄)	Room Temperature (20°C - 25°C / 68°F - 77°F)	Store away from direct sunlight.[2][3]

Below is a logical workflow for the optimal storage and handling of All-Bond 2 to maximize its shelf life and ensure clinical performance.

Caption: Optimal storage and handling workflow for All-Bond 2.

Impact of Temperature on Adhesive Stability and Performance

While the manufacturer recommends room temperature storage, scientific studies have investigated the effects of temperature variations on the bond strength of dental adhesives. High temperatures can accelerate the chemical degradation of resin monomers.[4] One common mechanism is the hydrolysis of monomers like HEMA in the presence of water and acidic components, which can be influenced by storage temperature.[4][5]

Caption: Potential hydrolytic degradation pathway of HEMA monomer.

Research comparing refrigerated versus room temperature storage for All-Bond 2 has shown no significant difference in shear bond strength, indicating its robust stability within this range.[4] However, studies on other adhesive systems demonstrate that prolonged storage at elevated temperatures (e.g., 40°C) can significantly decrease bond strength.[4]

The following tables present quantitative data on the effect of storage temperature on bond strength.

Table 1: All-Bond 2 Shear Bond Strength Data based on findings reported by Hagge et al. and cited in subsequent research.

Storage Condition	Shear Bond Strength	Finding
Refrigerated Temperature	Not Specified	No significant difference compared to room temperature.[4]
Room Temperature	Not Specified	No significant difference compared to refrigerated temperature.[4]

Table 2: Comparative Microtensile Bond Strength of a Self-Etch Adhesive System This data is from a separate study on a self-etch adhesive and is presented for illustrative purposes to show the potential impact of temperature extremes.

Group	Storage Condition	Duration	Bond Strength (Mean ± SD) in MPa
1 (Control)	Freshly Opened	N/A	29.95 ± 9.83
2	Refrigerated (4°C)	1 Year	29.37 ± 11.82
3	Room Temperature (23°C)	1 Year	27.97 ± 10.22
4	Incubator (40°C)	1 Year	17.68 ± 6.74
Source: A study on the effect of storage temperature on a self-etch adhesive system.[4]

The data clearly indicates that while refrigeration and room temperature storage yield comparable results, elevated temperatures can be detrimental to the adhesive's performance.[4]

Experimental Protocol for Bond Strength Assessment

The evaluation of an adhesive's shelf life is typically conducted by measuring its bond strength to a substrate (e.g., dentin) after a period of storage under controlled conditions. The microtensile or shear bond strength test is a common methodology.

Detailed Protocol for Microtensile Bond Strength Testing:

• Tooth Selection and Preparation:

  • Collect sound, extracted human third molars and store them in a disinfecting solution (e.g., 0.5% chloramine-T) at refrigerated temperatures.

  • Create a flat dentin surface on each tooth by removing the occlusal enamel with a low-speed diamond saw under water irrigation.

  • Polish the dentin surface with 600-grit silicon carbide paper for 60 seconds to create a standardized smear layer.

• Adhesive Storage:

  • Divide new, unopened adhesive kits into experimental groups based on storage conditions (e.g., 4°C, 23°C, 40°C).

  • Store the kits for a predetermined period (e.g., 1 year).

• Bonding Procedure:

  • Apply the All-Bond 2 system to the prepared dentin surface strictly following the manufacturer's instructions for the total-etch technique. This includes etching, rinsing, applying primers (5 consecutive coats), air drying, and applying the bonding resin.[1]

  • Build a composite resin crown (e.g., 5mm high) onto the bonded surface in increments, light-curing each increment according to the composite manufacturer's instructions.

  • Store the bonded specimens in distilled water at 37°C for 24 hours to allow for complete polymerization and hydrostabilization.

• Specimen Sectioning:

  • Section the bonded teeth into sticks with a cross-sectional area of approximately 1.0 mm² using a low-speed diamond saw under constant water cooling.

• Microtensile Bond Strength Testing:

  • Attach each stick to a testing jig using cyanoacrylate adhesive.

  • Mount the jig in a universal testing machine.

  • Apply a tensile load at a crosshead speed of 0.5 mm/min until failure occurs.

  • Record the load at failure (in Newtons).

• Data Analysis:

  • Calculate the bond strength in megapascals (MPa) by dividing the failure load by the cross-sectional area of the stick.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA, Tukey's test) to determine if significant differences exist between storage groups.

  • Examine the fracture surfaces under a stereomicroscope to classify the failure mode (e.g., adhesive, cohesive in dentin, cohesive in resin, or mixed).

Caption: Experimental workflow for bond strength testing of adhesives.

References

• 1. optident.co.uk [optident.co.uk]
• 2. bisco.com [bisco.com]
• 3. bisco.com [bisco.com]
• 4. Effect of Storage Temperature on Bond Strength of a Self-Etch Adhesive System to Pulp Chamber Dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apps.dtic.mil [apps.dtic.mil]

The Evolution of Dental Adhesion: A Deep Dive into 4th Generation Bonding Agents

A Technical Guide for Researchers and Drug Development Professionals

The advent of adhesive dentistry revolutionized restorative procedures, and the 4th generation of bonding agents marked a significant milestone in this evolution. Characterized by the "total-etch" and "wet-bonding" techniques, these multi-step systems established a new standard for durable and reliable adhesion to tooth structure. This technical guide provides an in-depth exploration of the historical development, chemical composition, mechanism of action, and scientific evaluation of 4th generation bonding agents.

Historical Context: The Road to Predictable Dentin Bonding

Prior to the 1990s, achieving a strong and lasting bond to dentin, the complex, moist, and organic inner layer of the tooth, was a major challenge in dentistry. The first few generations of bonding agents offered limited and unpredictable adhesion. The breakthrough came with the introduction of the total-etch technique, a hallmark of the 4th generation. This approach, pioneered by Fusayama and Nakabayashi, involved the simultaneous etching of both enamel and dentin with phosphoric acid.[1] This was followed by the application of a hydrophilic primer and a hydrophobic adhesive resin in separate steps.[2][3][4] This three-step approach (etchant, primer, adhesive) provided clinicians with greater control over the bonding process and led to a significant increase in bond strengths, routinely reaching the 17 to 25 MPa range.[1]

Another critical development was the concept of "wet bonding," introduced by Kanca. It was discovered that leaving the dentin surface moist after etching and rinsing was crucial for preventing the collapse of the delicate collagen fiber network, thus allowing for better infiltration of the primer and adhesive.

Chemical Composition of 4th Generation Bonding Agents

The success of 4th generation bonding agents lies in the synergistic action of their three key components: the etchant, the primer, and the adhesive resin. The specific formulations of these components vary between manufacturers, but they generally share a common chemical foundation.

Component	Primary Function	Key Chemical Ingredients	Commercial Examples
Etchant	Demineralization of enamel and dentin to create microporosities and expose the collagen network.	Phosphoric Acid (typically 30-40%)	Uni-Etch® w/BAC (BISCO), Kerr Etchant (Kerr)
Primer	Infiltration of the exposed collagen network and preparation of the surface for the adhesive.	Hydrophilic monomers (e.g., HEMA, BPDM), Solvents (e.g., ethanol, acetone, water)	All-Bond 2® Primer (BISCO), OptiBond™ FL Primer (Kerr), Scotchbond™ Multi-Purpose Primer (3M)
Adhesive	Formation of a strong, durable bond between the primed tooth structure and the restorative material.	Hydrophobic monomers (e.g., Bis-GMA, UDMA), Fillers (in some formulations)	All-Bond 2® D/E Resin (BISCO), OptiBond™ FL Adhesive (Kerr), Scotchbond™ Multi-Purpose Adhesive (3M)

Key Monomers and Their Roles:

• HEMA (2-hydroxyethyl methacrylate): A hydrophilic monomer crucial for wetting the moist dentin surface and promoting the infiltration of the resin into the demineralized collagen network.

• BPDM (biphenyl dimethacrylate): A proprietary hydrophilic monomer found in BISCO's All-Bond 2, known for its excellent wetting properties and ability to enhance bond strength.

• Bis-GMA (bisphenol A-glycidyl methacrylate): A high molecular weight, hydrophobic monomer that forms the backbone of many dental composites and adhesives, providing strength and low polymerization shrinkage.

• GPDM (glycerophosphoric acid dimethacrylate): An adhesive monomer that can chemically bond to calcium in the tooth structure.[5]

Mechanism of Action: The Hybrid Layer

The cornerstone of 4th generation bonding is the formation of a "hybrid layer." This is an acid-resistant, intermingled layer of resin and tooth structure created by the infiltration of the primer and adhesive into the demineralized dentin.[6]

The process can be broken down into the following key stages:

• Etching: Phosphoric acid removes the smear layer (a layer of debris from tooth preparation) and demineralizes the top few micrometers of dentin, exposing a network of collagen fibrils.

• Priming: A hydrophilic primer, carried in a solvent, penetrates this collagen network, displacing water and keeping the fibrils from collapsing.

• Adhesion: The hydrophobic adhesive resin is then applied. It co-polymerizes with the primer and micromechanically interlocks with the collagen fibrils and the surrounding dentin, forming the hybrid layer.

This intricate interplay of chemical and micromechanical bonding results in a strong and durable seal between the restoration and the tooth.

Below is a diagram illustrating the logical workflow of the 4th generation bonding process.

References

• 1. 8: Adhesion | Pocket Dentistry [pocketdentistry.com]
• 2. Technique Sensitivity in Bonding to Enamel and Dentin | Compendium of Continuing Education in Dentistry [cdeworld.com]
• 3. dentistrytoday.com [dentistrytoday.com]
• 4. Universal Adhesives: The Next Evolution in Adhesive Dentistry? | Parkell Online Learning Center [cdeworld.com]
• 5. Bond durability of contemporary adhesive systems to pulp chamber dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 12: Bonding and Bonding Agents | Pocket Dentistry [pocketdentistry.com]

An In-Depth Technical Guide to the Dual-Cure Chemistry of All-Bond 2

For Researchers, Scientists, and Drug Development Professionals

Introduction

All-Bond 2, a 4th generation total-etch dental adhesive system, is renowned for its versatile and robust bonding capabilities to a wide array of dental substrates.[1][2][3][4][5] A cornerstone of its efficacy lies in its dual-cure chemistry, which ensures a thorough polymerization of the adhesive layer, even in areas with limited or no light exposure. This technical guide provides a comprehensive exploration of the core chemical principles, components, and reaction mechanisms that govern the dual-cure functionality of All-Bond 2.

Core Components and Chemical Composition

The All-Bond 2 system is comprised of four key liquid components: Primer A, Primer B, D/E (Dentin/Enamel) Bonding Resin, and Pre-Bond Resin.[1][5] The dual-cure capability is primarily initiated by the interaction of components within the primers and is further facilitated by the Pre-Bond Resin.

Primers A and B: The Foundation of Adhesion and Dual-Cure Initiation

The priming step in the All-Bond 2 system is critical for both preparing the tooth substrate and initiating the chemical-cure mechanism. The primers are designed to be hydrophilic to effectively wet and penetrate the demineralized dentin and enamel.[6]

• Primer A: This component contains N-Tolylglycine-Glycidyl Methacrylate (NTG-GMA) and acetone as a solvent.[7] NTG-GMA is an adhesion-promoting monomer that also contains a tertiary amine group, which acts as a co-initiator or accelerator for the chemical-curing reaction.

• Primer B: This primer includes 2-Hydroxyethyl Methacrylate (HEMA) and acetone.[7] HEMA is a hydrophilic monomer that enhances wetting and penetration into the dentin tubules. Primer B also contains the proprietary hydrophilic monomer BPDM (biphenyl dimethacrylate), which is a key component for adhesion.[1][2][3][4][5]

When Primer A and Primer B are mixed, the tertiary amine in NTG-GMA is positioned to react with a peroxide initiator, which is introduced through the Pre-Bond Resin, to trigger the self-curing polymerization process.

D/E (Dentin/Enamel) Bonding Resin: The Structural Backbone

The D/E Resin is a hydrophobic, light-cured bonding agent.[8] While its exact proprietary formulation is not fully disclosed, it is primarily composed of a blend of dimethacrylate monomers, such as Bis-GMA (Bisphenol A-glycidyl methacrylate) and TEGDMA (Triethylene glycol dimethacrylate), which are common components in dental resins.[9][10][11] This resin also contains a photoinitiator system, most commonly Camphorquinone (CQ), which initiates polymerization upon exposure to blue light.[10]

Pre-Bond Resin: The Chemical-Cure Activator

Pre-Bond Resin is the key to activating the chemical-curing aspect of All-Bond 2.[1][5] This component contains a peroxide initiator, likely Benzoyl Peroxide (BPO), a common initiator in self-curing and dual-curing dental materials. When the Pre-Bond Resin is applied over the mixed primers, the BPO reacts with the tertiary amine from Primer A to generate free radicals, initiating polymerization without the need for light.

The Dual-Cure Mechanism: A Two-Fold Polymerization Pathway

The dual-cure mechanism of All-Bond 2 ensures a complete and uniform polymerization of the adhesive layer through two distinct but complementary pathways: light-activated polymerization and chemically-activated polymerization.

Light-Activated Polymerization

This pathway is initiated by the photoinitiator, Camphorquinone (CQ), present in the D/E Bonding Resin. Upon exposure to a dental curing light (typically in the blue light spectrum of 450-490 nm), CQ absorbs photons and enters an excited triplet state. This excited CQ then interacts with an amine co-initiator (often a tertiary amine also present in the resin) to generate free radicals. These free radicals then attack the carbon-carbon double bonds of the methacrylate monomers (e.g., Bis-GMA, TEGDMA, BPDM), initiating a chain-reaction polymerization that converts the liquid resin into a solid, cross-linked polymer network.

Chemically-Activated Polymerization (Redox Initiation)

The chemical-cure mechanism is a redox (reduction-oxidation) reaction that occurs independently of light. It is initiated by the mixing of the components from Primer A and the Pre-Bond Resin.

• Initiator and Accelerator: The tertiary amine in NTG-GMA from Primer A acts as the accelerator (reducing agent). The Benzoyl Peroxide (BPO) in the Pre-Bond Resin serves as the initiator (oxidizing agent).

• Redox Reaction and Free Radical Generation: When the BPO and the tertiary amine come into contact, a redox reaction takes place. The amine donates an electron to the BPO, causing the peroxide bond to break and form two free radicals.

• Polymerization: These free radicals then initiate the polymerization of the methacrylate monomers in the same manner as the light-curing process, leading to the hardening of the adhesive.

This chemical-curing process is particularly crucial in areas where the curing light cannot penetrate effectively, such as deep in proximal boxes, within root canals, or under opaque restorative materials.

Quantitative Data on Bond Strength

The dual-cure nature of All-Bond 2 contributes to its high bond strengths to various dental substrates. The following table summarizes representative microtensile bond strength (µTBS) data.

Adhesive System	Curing Mode of Composite	Substrate	Mean µTBS (MPa)	Standard Deviation (MPa)
All-Bond 2	Light-Cured (Filtek Supreme Plus)	Dentin	54.7	21.3
All-Bond 2	Self-Cured (Bisfil 2B)	Dentin	60.8	23.3

Data adapted from Walter R, et al. J Contemp Dent Pract 2009.[12]

Experimental Protocols

Microtensile Bond Strength (µTBS) Testing (Adapted from Walter R, et al.)[12]

• Tooth Preparation: Human third molars are sectioned to expose a flat dentin surface. The surface is then polished with 600-grit silicon carbide paper to create a standardized smear layer.

• Etching: The dentin surface is etched with 32% phosphoric acid (Uni-Etch) for 15 seconds, rinsed thoroughly with water for 10 seconds, and gently air-dried, leaving the surface visibly moist.

• Primer Application: Equal drops of All-Bond 2 Primer A and Primer B are mixed and applied in five consecutive coats to the moist dentin surface. The primed surface is then air-dried for 5-6 seconds.

• Adhesive Application: A thin layer of All-Bond 2 D/E Resin is applied. For dual-cure or self-cure modes, Pre-Bond Resin would be mixed with the D/E Resin or applied separately according to the manufacturer's instructions for the specific restorative material.

• Composite Application: A composite resin (e.g., light-cured Filtek Supreme Plus or self-cured Bisfil 2B) is applied in increments to build a 5mm-high block on the adhesive-coated surface. Light-cured composites are polymerized for 20-40 seconds per increment. Self-cured composites are allowed to set according to the manufacturer's instructions.

• Specimen Sectioning: The bonded teeth are stored in water at 37°C for 24 hours. They are then sectioned into beams with a cross-sectional area of approximately 1 mm².

• µTBS Testing: The beams are attached to a testing jig in a universal testing machine and subjected to a tensile force at a crosshead speed of 0.5 mm/min until failure. The bond strength is calculated in megapascals (MPa).

Signaling Pathways and Logical Relationships

Diagram 1: Dual-Cure Polymerization Pathways in All-Bond 2.

Diagram 2: Experimental Workflow for Microtensile Bond Strength Testing.

Conclusion

The dual-cure chemistry of All-Bond 2 is a sophisticated system that leverages both light- and chemically-initiated polymerization to ensure a reliable and complete cure of the adhesive layer. The synergistic action of the hydrophilic primers containing the BPDM monomer and the NTG-GMA co-initiator, in conjunction with the D/E and Pre-Bond resins, provides a robust and versatile bonding solution. This in-depth understanding of its core chemistry is essential for researchers and professionals seeking to optimize its application and for the development of future adhesive technologies.

References

• 1. bisco.com [bisco.com]
• 2. optident.co.uk [optident.co.uk]
• 3. Comparative Evaluation of Bond Strength of Dual-Cured Resin Cements: An In-Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BISCO All-Bond 2® 4th Generation Total-Etch Dental Adhesive| Curion Canada – Curion Dental Products [curion.ca]
• 5. All-Bond 2® - NUDENT [nudent.co.th]
• 6. 3zdental.ca [3zdental.ca]
• 7. bisco.com [bisco.com]
• 8. frontierdental.com [frontierdental.com]
• 9. The Influence of Low-Molecular-Weight Monomers (TEGDMA, HDDMA, HEMA) on the Properties of Selected Matrices and Composites Based on Bis-GMA and UDMA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fabrication and Evaluation of Bis-GMA/TEGDMA Dental Resins/Composites Containing Nano Fibrillar Silicate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. oraljournal.com [oraljournal.com]

The Role of PRE-BOND Resin in the All-Bond 2 System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the role and function of PRE-BOND resin within the All-Bond 2 dental adhesive system. All-Bond 2 is a classic example of a 4th generation, 3-step total-etch adhesive system, renowned for its versatility and long clinical history.[1] This document outlines the chemical mechanisms, application protocols, and performance metrics associated with this system, with a particular focus on the contribution of the PRE-BOND resin to its dual-cure capabilities.

Core Function of PRE-BOND Resin

The primary and most critical role of PRE-BOND resin in the All-Bond 2 system is to impart dual-cure capability .[2][3] All-Bond 2 is designed to be compatible with light-cured, self-cured, and dual-cured composite materials.[4] While the D/E (Dentin/Enamel) Resin component of the system contains photoinitiators (like camphorquinone) for light-curing, the PRE-BOND resin contains the necessary chemical initiators for polymerization to occur in the absence of light.[5] This is crucial in clinical situations where light penetration is limited or uncertain, such as in the cementation of opaque restorations, deep restorations, or endodontic posts.[6]

PRE-BOND resin is described as a self-cured resin that, when used, allows the entire adhesive and restorative system to polymerize through a chemical reaction, ensuring a complete cure throughout the material.[2]

Chemical Composition and Mechanism of Action

While the precise formulation of PRE-BOND resin is proprietary to the manufacturer (BISCO), its function as a chemical cure activator allows for an educated inference of its composition based on the established chemistry of dual-cure dental resins.

Dual-cure systems typically employ a two-part chemical initiation system:

• An oxidizing agent: Commonly benzoyl peroxide (BPO).

• A reducing agent (activator/co-initiator): Typically a tertiary amine.

The interaction between the oxidizing and reducing agents generates free radicals, which in turn initiate the polymerization of methacrylate monomers in the resin.[6] However, the acidic monomers present in many dental adhesives can deactivate the tertiary amine activators, leading to an incompatibility with chemical-cure systems.[6] To overcome this, some systems, particularly those with a lower pH, utilize a separate "dual-cure activator" which may contain a co-initiator that is less sensitive to acidity, such as a sulfinic acid salt.[7]

Given that All-Bond 2 is a versatile system used with various materials, PRE-BOND resin likely contains a chemical initiator system (such as benzoyl peroxide) that, when mixed with or placed in contact with other components of the system or the restorative material, triggers the chemical curing process.

Below is a diagram illustrating the general signaling pathway of a dual-cure adhesive system.

References

• 1. Classification review of dental adhesive systems: from the IV generation to the universal type - PMC [pmc.ncbi.nlm.nih.gov]
• 2. optident.co.uk [optident.co.uk]
• 3. All-Bond 2® - NUDENT [nudent.co.th]
• 4. BISCO All-Bond 2® 4th Generation Total-Etch Dental Adhesive| Curion Canada – Curion Dental Products [curion.ca]
• 5. Coastal Kids Dentistry & Orthodontics [coastalkidsdo.com]
• 6. oraljournal.com [oraljournal.com]
• 7. Compatibility of Dual-Cure Core Materials with Self-Etching Adhesives [mdpi.com]

Technical Guide: Material Safety Data Sheets for All-Bond 2 Components

This technical guide provides a detailed overview of the material safety data for the components of the All-Bond 2 dental adhesive system. The information is intended for researchers, scientists, and drug development professionals to ensure safe handling and application. All quantitative data from the Material Safety Data Sheets (MSDS), also known as Safety Data Sheets (SDS), have been summarized into tables for clear comparison. Additionally, a diagram illustrating the general application workflow is provided.

Safety Data Summary

The All-Bond 2 system consists of four main liquid components: Primer A, Primer B, D/E (Dentin/Enamel) Bonding Resin, and Pre-Bond Resin. Each component has distinct physical and chemical properties, as well as specific handling and safety precautions. The following tables summarize the key quantitative safety data for each component.

Table 1: Physical and Chemical Properties of All-Bond 2 Primer A

Property	Value
Appearance	Colorless liquid
Odor	Acetone-like
Flash Point	-17°C (closed cup)
Boiling Point	56°C
Specific Gravity	0.79 g/cm³

Data sourced from All-Bond 2 Primer A Safety Data Sheet.[1]

Table 2: Physical and Chemical Properties of All-Bond 2 Primer B

Property	Value
Appearance	Colorless to light yellow liquid
Odor	Ester-like
Flash Point	-17°C (closed cup)
Boiling Point	56.5°C
pH	5 - 6 (at 20°C)
LD50 Oral Rat	5800 mg/kg (for Acetone component)
LC50 Inhalation Rat	76 mg/l (4h, for Acetone component)

Data sourced from All-Bond 2 Primer B Safety Data Sheet.[2]

Table 3: Physical and Chemical Properties of All-Bond 2 D/E Bonding Resin

Property	Value
Appearance	Viscous liquid
Odor	Acrylic/ester-like
Specific Gravity	Not available
Boiling Point	>100°C
Flash Point	Not available

Data sourced from D/E Resin Safety Data Sheet.

Table 4: Physical and Chemical Properties of All-Bond 2 Pre-Bond Resin

Property	Value
Appearance	Viscous liquid
Odor	Faint acrylic/ester-like
Specific Gravity	Not available
Boiling Point	>100°C
Flash Point	Not available

Data sourced from Pre-Bond Resin Safety Data Sheet.

Experimental Protocols

The provided Material Safety Data Sheets are documents focused on the safe handling of materials and do not contain detailed experimental protocols for scientific studies. For specific experimental methodologies and clinical research, it is recommended to consult peer-reviewed dental and materials science literature. The All-Bond 2 system has been the subject of numerous studies which can be found in scientific databases.[3]

Application Workflow

The following diagram illustrates the general workflow for the application of the All-Bond 2 system in a dental restorative procedure. This process is crucial for achieving optimal adhesion and clinical success.

All-Bond 2 general application workflow for composite restorations.

Disclaimer: This guide is for informational purposes only and is not a substitute for the official Material Safety Data Sheets provided by the manufacturer. Always refer to the most current SDS for complete and detailed safety information before handling any chemical products.

References

• 1. bisco.com [bisco.com]
• 2. bisco.com [bisco.com]
• 3. All-Bond 2® - NUDENT [nudent.co.th]

In-Depth Literature Review of All-Bond 2 Performance: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

All-Bond 2, a 4th generation total-etch dental adhesive system, has been a subject of extensive research since its introduction. Known for its dual-cured capabilities and its use of the proprietary hydrophilic monomer BPDM (biphenyl dimethacrylate), it is designed to bond to a wide variety of dental substrates.[1][2] This technical guide provides an in-depth literature review of All-Bond 2's performance, presenting quantitative data, detailed experimental protocols, and visualizations of its application and potential chemical interactions.

Core Components and Application

All-Bond 2 is a multi-component system that includes a phosphoric acid etchant, a primer (typically composed of two parts, A and B), and a bonding resin.[1] The dual-cured nature of the primer allows for polymerization in areas where light curing is insufficient.[1][2] The manufacturer recommends application on moist dentin for optimal performance.[1]

Quantitative Performance Data

The bonding efficacy of All-Bond 2 has been evaluated across various dental substrates. The following tables summarize the shear bond strength and microtensile bond strength data reported in the literature.

Substrate	Bond Strength Test	Mean Bond Strength (MPa)	Standard Deviation (MPa)	Study
Dentin	Shear Bond Strength	21.4	7.8	[cite: 1 (from previous step)]
Ni-Cr-Be Alloy	Shear Bond Strength (Succinic Anhydride Modified HEMA - Wet)	29.56	Not Reported	[3][4]
Ni-Cr-Be Alloy	Shear Bond Strength (Succinic Anhydride Modified HEMA - Dry)	29.08	Not Reported	[3][4]
Ni-Cr-Be Alloy	Shear Bond Strength (10% Phosphoric Acid - Wet)	39.99	Not Reported	[4]

Table 1: Bond Strength of All-Bond 2 to Various Substrates

Experimental Protocols

Understanding the methodologies used to generate bond strength data is critical for interpreting the results. The following are detailed protocols for the key experiments cited.

Shear Bond Strength Testing to Dentin

Objective: To determine the shear bond strength of All-Bond 2 to human dentin.

Methodology:

• Specimen Preparation: Sixty freshly extracted, non-carious human molars were used. The occlusal surfaces were ground to expose a flat dentin surface. The surfaces were then polished with 600-grit silicon carbide paper to create a standardized smear layer. [cite: 1 (from previous step)]

• Bonding Procedure:

  • The dentin surfaces were etched with 32% phosphoric acid (Uni-Etch) for 15 seconds, rinsed thoroughly with water, and left visibly moist.[1]

  • Equal parts of All-Bond 2 Primer A and B were mixed and applied in five consecutive coats to the etched dentin surface without air-drying between coats.[1]

  • The primed surface was then air-dried for 2-5 seconds to evaporate the solvent.

  • A thin layer of All-Bond 2 D/E (Dentin/Enamel) Resin was applied to the primed surface.

  • A composite resin cylinder was then bonded to the treated dentin surface.

• Testing:

  • The bonded specimens were stored in distilled water at 37°C for 24 hours. [cite: 1 (from previous step)]

  • A shear force was applied to the base of the composite cylinder using a universal testing machine at a crosshead speed of 0.5 mm/min until failure occurred. [cite: 1 (from previous step)]

  • The shear bond strength was calculated in megapascals (MPa).

Shear Bond Strength Testing to Non-Precious Alloy (Ni-Cr-Be)

Objective: To evaluate the shear bond strength of All-Bond 2 to a non-precious metal alloy.

Methodology:

• Specimen Preparation: Eighty Rexillium III (a Ni-Cr-Be alloy) specimens were used. The bonding surfaces were ground flat and air-abraded with 50-micron aluminum oxide.[4]

• Bonding Procedure:

  • All-Bond 2 primer was applied to the metal surface.[4]

  • A dual-cure opaquer was applied over the primer.[4]

  • A visible light-cured composite restorative material was then bonded to the treated metal surface.[4]

• Testing:

  • Specimens were tested at 24 hours and after thermocycling (2,500 cycles).[4]

  • Shear bond strength was determined using a universal testing machine.

Signaling Pathways and Chemical Interactions

The adhesion of All-Bond 2 to dentin is a complex process involving micromechanical interlocking and chemical interactions. The proprietary monomer, BPDM, plays a crucial role in this process.

Proposed Adhesion Mechanism of All-Bond 2 to Dentin

Figure 1: General workflow of All-Bond 2 application leading to hybrid layer formation.

Putative Chemical Interaction of BPDM Monomer

The BPDM monomer is a biphenyl dimethacrylate. Its chemical structure allows for both hydrophobic and hydrophilic interactions, facilitating its penetration into the demineralized, water-rich collagen network of dentin. It is synthesized from the reaction of a dianhydride with 2-hydroxyethyl methacrylate (HEMA).[5] The carboxylic acid groups in the BPDM molecule are thought to be able to chemically interact with the calcium ions in the residual hydroxyapatite within the hybrid layer, forming an ionic bond. This chemical interaction complements the micromechanical interlocking of the polymerized resin within the collagen fibril network, contributing to the overall bond strength.

Figure 2: Proposed dual interaction mechanism of the BPDM monomer with dentin components.

Clinical Longevity

Long-term clinical studies are the ultimate measure of a dental adhesive's success. While specific long-term clinical trial data for All-Bond 2 was not found in the initial literature search, the product has over 20 years of proven efficacy, suggesting a history of successful clinical use.[2] The longevity of resin composite restorations is influenced by a multitude of factors including patient characteristics, operator technique, and the specific restorative material used.[6] Generally, posterior composite restorations have shown high survival rates over many years.[7]

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Shear bond strength to feldspathic porcelain of two luting cements in combination with three surface treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro shear bond strength of two self-adhesive resin cements to zirconia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Shear bond strength to dentin and Ni-Cr-Be alloy with the All-Bond universal adhesive system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Shear bond strengths of resin adhesive cements to dentin and Ni-Cr-Be alloy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The longevity of restorations -A literature review [scielo.org.za]

Protocols & Analytical Methods

Application Notes and Protocols for All-Bond 2 in Direct Composite Restorations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the All-Bond 2 protocol for direct composite restorations, including detailed methodologies, quantitative data, and visualizations of the experimental workflow and chemical bonding mechanism.

Introduction

All-Bond 2 is a fourth-generation, dual-cured, total-etch dental adhesive system.[1][2][3][4][5][6] It is designed to bond to a variety of substrates, including enamel, dentin, composite, precious and semi-precious casting alloys, and silane-treated porcelain.[1][4][5][6][7] The system consists of a hydrophilic primer (Primers A and B) and a hydrophobic bonding resin (Dentin/Enamel Resin).[6] The primer contains the proprietary hydrophilic monomer BPDM (biphenyl dimethacrylate), which enhances wetting and penetration into the tooth structure.[1][4][5][6][7][8] All-Bond 2 is compatible with light-, self-, and dual-cured composite materials.[1][4][6][7]

Quantitative Data

The following tables summarize key quantitative parameters associated with the All-Bond 2 adhesive system.

Table 1: Shear Bond Strength

Substrate	Shear Bond Strength (MPa)	Reference
Superficial Dentin	37.34	[9]
Intermediate Dentin	26.86	[9]
Deep Dentin	20.86	[9]
Enamel	Data not available in cited literature

Table 2: Material Properties and Curing Parameters

Parameter	Value	Reference
Adhesive Film Thickness	< 5 µm	[8]
Etching Time (32% Phosphoric Acid)	15 seconds	[10]
Primer Application	5 consecutive coats	[10]
Primer Air Drying Time	5-6 seconds	[10]
D/E Resin Light-Curing Time	20 seconds	[10]
Recommended Curing Light	Halogen or LED	[11][12]
Curing Light Wavelength	400-515 nm	[11][12]
Curing Light Intensity	> 400 mW/cm² (Halogen), 800-1500+ mW/cm² (LED)	[11][12]

Experimental Protocols

This section details the step-by-step protocol for the application of All-Bond 2 in direct composite restorations.

Tooth Preparation

• Isolate the tooth using a rubber dam.

• Prepare the cavity according to standard procedures for the planned restoration.

• Clean the preparation surface with a pumice slurry and rinse thoroughly with water.

Etching

• Apply a 32% phosphoric acid etchant (e.g., UNI-ETCH®) to both enamel and dentin surfaces.[10]

• Leave the etchant undisturbed for 15 seconds.[10]

• Rinse the etched surfaces thoroughly with water for at least 10 seconds.

• Gently air-dry the preparation, leaving the dentin surface visibly moist but not desiccated.[10]

Priming

• Dispense equal amounts of All-Bond 2 Primer A and Primer B into a clean mixing well and mix thoroughly.

• Using a micro-applicator, apply 5 consecutive coats of the mixed primer to the etched enamel and dentin surfaces.[10] Do not dry between coats.

• After the fifth coat, gently air-dry the primed surface for 5-6 seconds to evaporate the solvent.[10] The surface should appear glossy.

Adhesive Application

• Apply a thin, uniform layer of All-Bond 2 Dentin/Enamel (D/E) Resin over the primed surfaces.

• Light-cure the adhesive layer for 20 seconds using a halogen or LED curing light with an appropriate wavelength and intensity (see Table 2).[10]

Composite Placement

• Place the composite restorative material in increments, following the manufacturer's instructions.

• Light-cure each increment according to the composite manufacturer's recommendations.

• Finish and polish the restoration using standard techniques.

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of the All-Bond 2 application protocol for direct composite restorations.

Caption: All-Bond 2 Application Workflow

Signaling Pathway and Bonding Mechanism

This diagram illustrates the chemical interaction of All-Bond 2 with enamel and dentin at a molecular level.

References

• 1. matrixdental.com.au [matrixdental.com.au]
• 2. bisco.com [bisco.com]
• 3. orthazone.com [orthazone.com]
• 4. All-Bond 2® - NUDENT [nudent.co.th]
• 5. unident.se [unident.se]
• 6. bisco.com [bisco.com]
• 7. All Bond 2 Primer A & B Set (6 ml each) [amalgadent.com.au]
• 8. 3zdental.ca [3zdental.ca]
• 9. Shear Bond Strength of Superficial, Intermediate and Deep Dentin In Vitro with Recent Generation Self-etching Primers and Single Nano Composite Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. optident.co.uk [optident.co.uk]
• 11. kuraraydental.com [kuraraydental.com]
• 12. realityratings.com [realityratings.com]

Application of All-Bond 2 for Porcelain Repair: A Detailed Protocol for Researchers

This document provides a comprehensive guide for the step-by-step application of All-Bond 2 in porcelain repair, designed for researchers, scientists, and drug development professionals. The protocol is based on manufacturer's instructions and supported by data from scientific literature.

Introduction

All-Bond 2, a 4th-generation universal dental adhesive system, is recognized for its ability to bond to a variety of substrates including dentin, enamel, composite, casting alloys, and silane-treated porcelain.[1][2] Its application in porcelain repair is a critical procedure in restorative dentistry and research. Understanding the precise application protocol and the resulting bond strength is essential for predictable and durable outcomes.

Materials Required

• All-Bond 2 Kit (containing Primer A, Primer B, D/E Resin)

• Porcelain Etchant (e.g., 9% hydrofluoric acid)

• UNI-ETCH (32% phosphoric acid)

• PORCELAIN PRIMER (Silane)

• Sandblaster/Microetcher (with aluminum oxide particles)

• Composite restorative material

• Light-curing unit

• Microbrushes

• Air syringe

Step-by-Step Application Protocol

The following protocol outlines the sequential application of All-Bond 2 for porcelain repair.

Porcelain Surface Preparation

Proper preparation of the porcelain surface is paramount to achieving a strong and lasting bond.

• Mechanical Roughening : Create a beveled margin around the fracture site using a diamond bur. Subsequently, sandblast the porcelain surface to be repaired. This step increases the surface area and enhances micromechanical retention.[3]

• Chemical Etching : Apply a porcelain etchant, such as 9% hydrofluoric acid, to the sandblasted porcelain surface for 60-90 seconds. This process creates microporosities in the porcelain surface.

• Cleaning : Thoroughly rinse the etched surface with water and then apply a 32% phosphoric acid etchant (UNI-ETCH) for 20 seconds with agitation to remove any ceramic salts and debris.[1]

• Rinsing and Drying : Rinse the surface thoroughly with water and dry completely with an air syringe.

Silanization

• Silane Application : Apply a silane coupling agent (PORCELAIN PRIMER) to the clean and dry etched porcelain surface. Allow it to react for 30-60 seconds.[1]

• Drying : Gently air dry the silanated surface.

Application of All-Bond 2 Adhesive

• Primer Mixing : Dispense one drop of All-Bond 2 Primer A and one drop of Primer B into a mixing well and mix thoroughly.

• Primer Application : Using a microbrush, apply two consecutive coats of the mixed primer to the prepared porcelain surface. Do not dry between coats.[1]

• Drying : Gently air dry the primed surface for 3-5 seconds to evaporate the solvent.

• Resin Application : Apply a thin, even layer of D/E (Dentin/Enamel) Resin to the primed porcelain surface.

• Light Curing : Light cure the resin layer for 20 seconds.

Composite Restoration

• Composite Placement : Apply the composite restorative material in increments over the cured D/E Resin.

• Curing : Light cure each increment of composite according to the manufacturer's instructions.

• Finishing and Polishing : Finish and polish the restoration to achieve the final desired contour and luster.

Data Presentation: Shear Bond Strength

The shear bond strength of All-Bond 2 to porcelain is influenced by the surface treatment method. The following table summarizes data from a study evaluating the shear bond strength of All-Bond 2 with various surface preparations.[3]

Surface Treatment	Bonding Agent	Mean Shear Bond Strength (MPa)	Standard Deviation (MPa)
Diamond Bur	All-Bond 2	12.34	1.45
Sandblasting	All-Bond 2	14.87	1.78
Hydrofluoric Acid (HF)	All-Bond 2	16.21	1.92
Diamond Bur + HF	All-Bond 2	17.54	2.13
Sandblasting + HF	All-Bond 2	18.98	2.45

Experimental Protocols: Shear Bond Strength Testing

The following methodology is a typical protocol used in scientific studies to evaluate the shear bond strength of adhesive systems to porcelain.

Specimen Preparation

• Porcelain specimens (e.g., feldspathic porcelain blocks) are fabricated to a standardized dimension.

• The porcelain surfaces are prepared according to the specific treatment groups being tested (e.g., sandblasting, etching with hydrofluoric acid).

• The All-Bond 2 adhesive system and composite resin are applied to the treated porcelain surface, typically using a cylindrical mold to create a standardized bonding area.

Shear Bond Strength Test

• The prepared specimens are mounted in a universal testing machine.

• A shear force is applied to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 mm/min) until fracture occurs.

• The load at which fracture occurs is recorded, and the shear bond strength is calculated in megapascals (MPa) by dividing the failure load by the bonding area.

Visualizations

Signaling Pathways and Workflows

Caption: Workflow for All-Bond 2 porcelain repair.

Caption: Experimental workflow for shear bond strength testing.

References

• 1. optident.co.uk [optident.co.uk]
• 2. medicalexpo.com [medicalexpo.com]
• 3. Effect of shear bond strength in porcelain repair using five different surface treatments - An in-vitro study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bonding Amalgam Restorations with All-Bond 2

Introduction

All-Bond 2 is a fourth-generation, universal dental adhesive system known for its ability to bond to a variety of substrates, including dentin, enamel, composite, porcelain, and metal alloys such as amalgam.[1][2][3][4] Its versatility extends to both direct and indirect restorations.[1][2] The system consists of a dual-cured primer and a bonding resin, which allows for effective polymerization in various clinical situations.[1][3][4] A key component of All-Bond 2 is the hydrophilic monomer, BPDM (biphenyl dimethacrylate), which enhances its bonding capabilities.[1][2][3][4] These application notes provide detailed protocols for researchers, scientists, and drug development professionals on the use of All-Bond 2 for bonding amalgam restorations, supported by quantitative data from scientific studies.

Quantitative Data Summary

The following table summarizes the performance of All-Bond 2 in bonding amalgam to dentin, focusing on shear bond strength and microleakage.

Parameter	All-Bond 2 Performance	Comparison Groups	Key Findings	Reference
Shear Bond Strength	11.106 ± 3.585 MPa	Amalgambond Plus: 6.343 ± 3.564 MPa; TMS pins: 6.868 ± 0.794 MPa	All-Bond 2 demonstrated significantly higher shear bond strength compared to Amalgambond Plus and TMS pins.	[5]
Shear Bond Strength	Unfilled system, bond strengths were generally lower than filled resin systems.	Filled resin systems (Amalgambond Plus with HPA Powder, OptiBond, Resinomer) generally produced higher bond strengths.	Filled adhesive systems tended to yield higher bond strengths for amalgam bonding.	[6]
Microleakage	Significantly reduced microleakage compared to Copalite varnish or no liner.	Amalgambond Plus showed no significant difference in microleakage reduction compared to All-Bond 2.	Both All-Bond 2 and Amalgambond Plus were effective in reducing microleakage at the tooth-amalgam interface.	[7]

Experimental Protocols

Protocol 1: New Adhesive Amalgam Restorations

This protocol outlines the steps for placing a new amalgam restoration bonded with All-Bond 2.

Materials:

• All-Bond 2 Kit (Primers A & B, D/E Resin, Pre-Bond Resin)

• UNI-ETCH (32% phosphoric acid)

• Pumice

• Amalgam alloy

• Matrix band (if required)

Procedure:

• Cavity Preparation: Prepare the cavity as per standard procedures and clean the surface with pumice.[1][8]

• Etching: Apply UNI-ETCH (32% phosphoric acid) to both enamel and dentin for 15 seconds. Rinse thoroughly with water and remove excess water with a gentle burst of air. It is crucial to avoid desiccation of the dentin; a moist surface is preferred for All-Bond 2.[1][8]

• Primer Application:

  • Mix equal parts of Primer A and Primer B.

  • Apply five consecutive coats of the mixed primer to the enamel and dentin surfaces. Do not dry between coats.

  • After the final coat, dry all surfaces for 5-6 seconds with an air syringe to evaporate the solvent and remove displaced water. A properly primed surface will have a glossy appearance.[1][8]

  • Light cure for 20 seconds.[8]

• Matrix Placement (if applicable): If a matrix band is used, it should be placed after the primer application. The inner surface of the band can be lightly lubricated with wax.[1][8]

• Resin Application:

  • Mix an equal volume of D/E Resin and Pre-Bond Resin.

  • Brush a thin layer of the mixed resin onto the entire cavity surface.

  • Gently thin the resin layer with air to prevent pooling.[8]

• Amalgam Placement: Condense the amalgam into the prepared and bonded cavity. Proceed with carving and finishing as usual.[1][8]

Protocol 2: Bonding Fresh Amalgam to Existing Amalgam

This protocol is for repairing or adding to an existing amalgam restoration.

Materials:

• All-Bond 2 Kit (Primers A & B, D/E Resin, Pre-Bond Resin)

• Sandblaster

• Amalgam alloy

Procedure:

• Surface Preparation: Sandblast the surface of the existing amalgam restoration. Rinse thoroughly and dry.[1][2][8]

• Primer Application:

  • Mix equal parts of Primer A and Primer B.

  • Apply two coats of the mixed primer to the sandblasted amalgam surface.

  • Dry for 5-6 seconds with an air syringe to ensure complete solvent removal.[1][2][8]

• Resin Application:

  • Mix an equal amount of D/E Resin and Pre-Bond Resin.

  • Brush a thin layer of the mixed resin onto the primed amalgam surface.

  • Lightly thin with air to avoid pooling.[1][8]

• Amalgam Placement: Condense the fresh amalgam onto the resin-coated surface. Carve and finish as required.[1][8]

Visualizations

Application Workflow for New Amalgam Restorations

Caption: Workflow for bonding new amalgam restorations with All-Bond 2.

Mechanism of Adhesion

Caption: Micromechanical bonding mechanism of All-Bond 2 to tooth and amalgam.

References

• 1. optident.co.uk [optident.co.uk]
• 2. bisco.com [bisco.com]
• 3. unident.se [unident.se]
• 4. BISCO All-Bond 2® 4th Generation Total-Etch Dental Adhesive| Curion Canada – Curion Dental Products [curion.ca]
• 5. Bonding amalgam to dentin by different methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Shear bond strengths of 10 adhesive resin/amalgam combinations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of bonded amalgam restorations on microleakage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bisco.com [bisco.com]

All-Bond 2 Technique for Cementing Fiber Posts: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of the All-Bond 2 dental adhesive system for the cementation of fiber posts. The information is compiled from manufacturer's instructions and peer-reviewed scientific literature to guide researchers in experimental design and application.

Product Overview

All-Bond 2 is a fourth-generation, three-step total-etch dental adhesive system. It is characterized by its dual-cured primers, which allow for effective polymerization in areas with limited light exposure, such as the root canal. The system is designed to bond to a variety of substrates, including dentin, enamel, composite resins, and metals. Its application in fiber post cementation aims to create a monoblock effect, enhancing the retention of the post and the overall structural integrity of the restored tooth.

Application Protocol for Fiber Post Cementation

The following protocol is a synthesis of the manufacturer's instructions and common practices in clinical and research settings.

Root Canal and Post Space Preparation

• Following completion of endodontic therapy, prepare the post space using calibrated drills that correspond to the size of the selected fiber post.

• Ensure a minimum of 4-5 mm of gutta-percha remains at the apex to maintain an adequate apical seal.

• Cleanse the canal with a suitable irrigant, such as sodium hypochlorite (NaOCl), followed by a final rinse with sterile water to remove any debris.

Dentin Treatment

• Etch the root canal dentin with 32% phosphoric acid (e.g., UNI-ETCH®) for 15 seconds.

• Thoroughly rinse the etchant from the canal with water for at least 15 seconds.

• Remove excess water from the canal using paper points. The dentin should remain visibly moist, not desiccated.

All-Bond 2 Application

• Dispense and mix equal parts of ALL-BOND 2® Primer A and Primer B.

• Apply two consecutive coats of the mixed primer to the entire surface of the prepared root canal using a micro-brush.

• Gently air dry the primer for 5-6 seconds to evaporate the solvent.

• Apply a thin, uniform layer of PRE-BOND® Resin into the canal with a clean micro-brush or paper point. Do not light cure this layer.

Fiber Post Preparation and Cementation

• Clean the fiber post with alcohol and air dry.

• Apply a silane coupling agent to the post surface according to the manufacturer's instructions and allow it to air dry.

• Dispense and mix the selected dual-cured or self-cured resin cement.

• Apply a thin layer of the mixed cement to the surface of the fiber post.

• Insert the cement-coated post into the prepared canal and seat it to the desired depth.

• Remove any excess cement from the coronal aspect of the tooth.

• Light-cure the cement for the manufacturer's recommended time (typically 40-60 seconds) from the occlusal aspect. The dual-cure properties of the cement will ensure complete polymerization in the apical regions.

Quantitative Data

The following tables summarize quantitative data from in-vitro studies evaluating the performance of the All-Bond 2 system for fiber post cementation.

Push-Out Bond Strength

Study	Cementation System	Mean Push-Out Bond Strength (MPa) ± SD	Root Canal Region
Valandro et al.	All-Bond 2 / Duo-Link	4.2 ± 1.3	Not specified
Valandro et al.	All-Bond 2 / Duo-Link	3.2 ± 1.8	Not specified
Valandro et al.	All-Bond 2 / Duo-Link	4.5 ± 0.9	Not specified
Valandro et al.	All-Bond 2 / Duo-Link	3.1 ± 1.3	Not specified

Data from a study investigating the influence of different cement insertion techniques. The values represent the bond strength achieved with various insertion methods using the All-Bond 2 system.

Microleakage Evaluation

Study	Adhesive System	Mean Dye Penetration Ratio (%)
Mannocci et al. (2002)[1]	All-Bond 2	15.8
Mannocci et al. (2002)[1]	Panavia 21	38.7
Mannocci et al. (2002)[1]	Panavia F	42.3

The ratio represents the length of dye penetration relative to the total length of the post-dentin interface as measured by confocal microscopy. A lower percentage indicates better sealing.[1] All-Bond 2 demonstrated significantly less microleakage compared to the other systems tested.[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the performance of the All-Bond 2 technique for fiber post cementation.

Push-Out Bond Strength Test

This test is designed to measure the adhesive strength between the luted fiber post and the root dentin.

• Specimen Preparation:

  • Select extracted, single-rooted human or bovine teeth.

  • Decoronate the teeth and perform standard endodontic treatment.

  • Prepare the post space to a standardized depth and diameter.

  • Cement the fiber posts using the All-Bond 2 technique as previously described.

  • Embed the roots in acrylic resin blocks.

• Sectioning:

  • Using a precision saw with water cooling, create transverse sections of the root, typically 1-2 mm in thickness.

  • Obtain sections from the coronal, middle, and apical thirds of the post space.

• Testing:

  • Secure the section in a universal testing machine with the apical side facing upwards.

  • Apply a compressive load to the center of the post from the apical to the coronal direction using a cylindrical plunger with a diameter smaller than the post.

  • The load is applied at a constant crosshead speed (e.g., 0.5 mm/min) until the post is dislodged.

• Data Analysis:

  • Record the maximum load at failure in Newtons (N).

  • Calculate the bonded surface area of the post segment in square millimeters (mm²).

  • The push-out bond strength in Megapascals (MPa) is calculated by dividing the failure load (N) by the bonded surface area (mm²).

Microleakage Evaluation (Dye Penetration Method)

This method assesses the sealing ability of the luting agent at the post-dentin interface.

• Specimen Preparation:

  • Prepare and cement fiber posts in extracted teeth using the All-Bond 2 technique.

  • Seal the root apices with a suitable material (e.g., wax or composite).

  • Coat the external root surface with two layers of nail varnish, leaving a 1-2 mm margin around the coronal opening.

• Dye Immersion:

  • Immerse the specimens in a dye solution (e.g., 2% methylene blue or 0.5% basic fuchsin) for a specified period (e.g., 24-48 hours) at 37°C.

• Sectioning and Evaluation:

  • Thoroughly rinse the specimens to remove excess dye.

  • Embed the teeth in acrylic resin and section them longitudinally along the long axis of the post.

  • Examine the sectioned surfaces under a stereomicroscope or confocal microscope at a set magnification.

• Data Analysis:

  • Measure the linear depth of dye penetration along the post-dentin interface in millimeters (mm).

  • Alternatively, calculate the ratio of the length of dye penetration to the total length of the post interface, expressed as a percentage.[1]

Visualizations

All-Bond 2 Application Workflow

References

• 1. Microleakage of endodontically treated teeth restored with fiber posts and composite cores after cyclic loading: a confocal microscopic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: SEM Analysis of the All-Bond 2 Hybrid Layer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the Scanning Electron Microscopy (SEM) analysis of the dentin hybrid layer formed by All-Bond 2, a classic 4th generation total-etch dental adhesive. This document outlines the mechanism of hybrid layer formation, detailed protocols for sample preparation and SEM imaging, and a summary of expected quantitative data.

Introduction: The All-Bond 2 Hybrid Layer

The long-term success of resin-based dental restorations is critically dependent on the quality of the adhesive interface between the restorative material and the tooth structure. A key component of this interface is the "hybrid layer," a structure formed by the infiltration of resin monomers into the demineralized dentin matrix.[1] This layer, first described by Nakabayashi in 1982, creates a micromechanical lock between the adhesive and the dentin collagen network, which is fundamental for bond strength and sealing the restoration.[2]

All-Bond 2® (BISCO, Inc.) is a 4th generation, multi-step, total-etch (also known as etch-and-rinse) adhesive system.[3][4][5][6] These systems involve three primary steps: etching the dentin and enamel with phosphoric acid, applying a hydrophilic primer to the moist, etched surface, and finally, applying a hydrophobic bonding resin.[3] The total-etch approach completely removes the smear layer and demineralizes the superficial dentin, which allows for the formation of a relatively thick and uniform hybrid layer and prominent resin tags within the dentinal tubules.[7]

Scanning Electron Microscopy (SEM) is an indispensable tool for the morphological evaluation of this resin-dentin interface. It allows for high-resolution visualization of the hybrid layer's thickness and integrity, the length and density of resin tags, and the overall quality of adaptation between the adhesive and the dentin.

Mechanism of Hybrid Layer Formation with All-Bond 2

The formation of the hybrid layer with a 4th generation total-etch system like All-Bond 2 is a sequential process that transforms the dentin surface into a resin-reinforced composite structure.

• Etching: A 32-37% phosphoric acid gel is applied to the dentin surface for approximately 15 seconds.[8] This step removes the smear layer (debris from tooth preparation) and demineralizes the top 3-5 µm of intertubular and peritubular dentin, exposing a dense network of collagen fibrils.[1] The surface is then thoroughly rinsed, and excess water is removed, leaving the collagen network moist and suspended.[8]

• Priming: A mixture of hydrophilic primers (Primer A & B for All-Bond 2) is applied in multiple coats.[8] The primer contains monomers, such as HEMA, dissolved in a solvent (e.g., ethanol or acetone). The solvent displaces the water from the moist collagen network, allowing the hydrophilic monomers to infiltrate the exposed collagen scaffold and the opened dentinal tubules.

• Bonding: An unfilled or lightly filled hydrophobic bonding resin is applied over the primed surface. This resin copolymerizes with the infiltrated primer and the subsequently placed composite resin, encapsulating the collagen fibrils and solidifying the entire structure into the hybrid layer.

Fig. 1: Mechanism of Hybrid Layer Formation with a Total-Etch Adhesive.

Experimental Protocols for SEM Analysis

This section provides a detailed methodology for the preparation and SEM analysis of a dentin sample bonded with All-Bond 2.

• Extracted, caries-free human molars

• All-Bond 2 adhesive system (Primers A & B, D/E Resin)[4]

• UNI-ETCH® (32% Phosphoric Acid)[8]

• Composite resin (e.g., Filtek Z250)

• Low-speed diamond saw (Isomet)

• Polishing machine

• Silicon Carbide (SiC) abrasive papers (e.g., 600, 800, 1200-grit)

• Diamond pastes (e.g., 6, 3, 1, 0.25 µm)

• Acids for demineralization/deproteinization (e.g., 6N HCl or 37% H₃PO₄, and 3-5% NaOCl)

• Ascending grades of ethanol (e.g., 70%, 80%, 90%, 99-100%) for dehydration

• Sputter coater and gold-palladium target

• Scanning Electron Microscope (SEM)

• Tooth Preparation:

  • Select sound, extracted human molars and clean them of any soft tissue. Store in a suitable medium (e.g., saline, distilled water, or 0.1% thymol solution).

  • Create a flat dentin surface by sectioning the tooth horizontally below the occlusal enamel using a low-speed diamond saw under water cooling.

  • Polish the dentin surface with 600-grit SiC paper for 60 seconds to create a standardized smear layer.

• Bonding Procedure (as per manufacturer): [8]

  • Apply 32% phosphoric acid (UNI-ETCH) to the dentin surface and etch for 15 seconds.

  • Rinse thoroughly with water for 15 seconds and gently air-dry, leaving the surface visibly moist (do not desiccate).

  • Mix one drop each of Primer A and Primer B.

  • Apply 5 consecutive coats of the mixed primer to the moist dentin using a microbrush.

  • After the final coat, air-dry for 5-6 seconds to evaporate the solvent. The surface should appear glossy.

  • Light-cure the primer layer for 20 seconds.

  • Apply a thin, even layer of All-Bond 2 D/E (Dentin/Enamel) Resin.

  • Build up a 2-3 mm layer of composite resin over the adhesive and light-cure according to the composite manufacturer's instructions.

• Sample Storage and Sectioning:

  • Store the bonded tooth in distilled water at 37°C for 24 hours (or longer, for aging studies).[9][10]

  • Section the tooth longitudinally through the center of the restoration using a low-speed diamond saw to create 1-2 mm thick slabs.

• Specimen Preparation for SEM:

  • Polishing: Polish the cut surface of the slab using progressively finer SiC papers (e.g., 800 and 1200-grit) and then with diamond pastes down to 0.25 µm to achieve a mirror-like finish.[11]

  • Interface Exposure: To visualize the hybrid layer, treat the polished surface to remove either the mineral or organic components. A common method is:

    • Acid-etch the surface with 37% phosphoric acid or 6N HCl for 5-30 seconds to demineralize the adjacent dentin, making the acid-resistant hybrid layer more prominent.[12]

    • Rinse thoroughly with water.

    • Immerse in a 3-5.25% sodium hypochlorite (NaOCl) solution for 5-10 minutes to dissolve any exposed collagen fibrils that were not encapsulated by resin.[11]

    • Rinse again thoroughly.

  • Dehydration: Dehydrate the specimen by immersing it in a series of ascending ethanol concentrations (e.g., 70%, 80%, 90% for 20 minutes each, followed by 99-100% for 60 minutes).[9]

  • Mounting and Coating: Mount the dried specimen onto an aluminum SEM stub using conductive carbon tape or paint. Sputter-coat the specimen with a thin layer of gold-palladium to make it electrically conductive.

• SEM Observation:

  • Place the coated specimen in the SEM chamber.

  • Observe the resin-dentin interface under various magnifications (e.g., 1000x to 5000x) to evaluate the hybrid layer, resin tags, and adhesive layer.

  • Capture images for qualitative analysis and quantitative measurements.

Fig. 2: Workflow for SEM Sample Preparation and Analysis.

Data Presentation and Interpretation

SEM analysis provides both qualitative and quantitative data. Qualitatively, the images reveal the uniformity of the hybrid layer, the presence of gaps or voids, and the morphology of the resin tags. Quantitatively, measurements of the hybrid layer thickness and resin tag length can be performed using the SEM's integrated software. These values are often correlated with bond strength tests.

The following tables summarize representative quantitative data for 4th generation total-etch adhesive systems, which are comparable to All-Bond 2.

Table 1: Representative Hybrid Layer Thickness and Resin Tag Length

Adhesive System (Total-Etch)	Hybrid Layer Thickness (µm)	Resin Tag Length (µm)	Source
Adper Single Bond 2	4.39 (± 0.48)	9.94 (± 1.69)	[12][13]
Clearfil SE Bond (Self-Etch)*	2.19 (± 0.34)	4.34 (± 0.28)	[14]

*Note: Data for a self-etch system is included for comparison, illustrating that total-etch systems typically produce thicker hybrid layers and longer resin tags.

Table 2: Representative Microtensile Bond Strength (µTBS) Data

Adhesive System (Total-Etch)	Substrate	µTBS (MPa)	Source
Adper Single Bond 2	Normal Dentin	23.98 (± 10.24)	[12][13]
Adper Single Bond 2	Normal Dentin (No Thermocycling)	28	[15]
Adper Single Bond 2	Normal Dentin (With Thermocycling)	25	[15]
Adper Single Bond 2	Caries-Affected Dentin (No Thermocycling)	20	[15]

Interpretation:

• A thick, uniform, and continuous hybrid layer is generally considered indicative of good resin infiltration and a quality bond.

• Long, dense resin tags contribute to micromechanical retention, particularly in total-etch systems.

• While there is a general belief that a thicker hybrid layer leads to better bond strength, some studies have found a strong correlation[12][13], while others have not, suggesting that the quality and chemical properties of the hybrid layer are as important as its thickness.[14]

• Bond strength values can be influenced by numerous factors, including dentin depth, presence of caries, and artificial aging protocols like thermocycling.[15]

References

• 1. Mechanisms of degradation of the hybrid layer in adhesive dentistry and therapeutic agents to improve bond durability—A literature review | Pocket Dentistry [pocketdentistry.com]
• 2. The Hybrid Layer (HL) - The Essential Bond in Restorative Dentistry — Alleman Center of Biomimetic Dentistry [allemancenter.com]
• 3. dentaladvisor.com [dentaladvisor.com]
• 4. BISCO All-Bond 2® 4th Generation Total-Etch Dental Adhesive| Curion Canada – Curion Dental Products [curion.ca]
• 5. unident.se [unident.se]
• 6. All Bond 2 Kit [amalgadent.com.au]
• 7. dentalproductsreport.com [dentalproductsreport.com]
• 8. optident.co.uk [optident.co.uk]
• 9. scispace.com [scispace.com]
• 10. rjor.ro [rjor.ro]
• 11. researchgate.net [researchgate.net]
• 12. actaodontologicalat.com [actaodontologicalat.com]
• 13. researchgate.net [researchgate.net]
• 14. actaodontologicalat.com [actaodontologicalat.com]
• 15. oraljournal.com [oraljournal.com]

All-Bond 2 Application on Moist vs. Dry Dentin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed comparison of All-Bond 2 application on moist and dry dentin surfaces, summarizing quantitative data on bond strength and outlining detailed experimental protocols. This document is intended to guide research and development professionals in understanding the performance characteristics of this 4th generation dental adhesive under different substrate conditions.

Data Presentation

The shear bond strength of All-Bond 2 is significantly influenced by the moisture condition of the dentin substrate. The following table summarizes the quantitative data from a key in-vitro study comparing the performance of All-Bond 2 on moist versus dry dentin.

Dentin Condition	Mean Shear Bond Strength (MPa)	Standard Deviation (MPa)
Moist	24.3	± 4.2
Dry	11.2	± 4.1

Data sourced from Gwinnett, A. J., & Kanca, J. A. (1992). All-Bond: a new adhesive system. Quintessence international, 23(3).

Experimental Protocols

The following are detailed methodologies for the application of All-Bond 2 on both moist and dry dentin, based on manufacturer's instructions and published research protocols.

Protocol 1: Application of All-Bond 2 on Moist Dentin (Manufacturer's Recommended Protocol)

This protocol follows the "wet bonding" technique, which is the preferred method for using All-Bond 2.[1][2][3]

1. Tooth Preparation:

• Isolate the tooth using a rubber dam to prevent contamination.
• Prepare the cavity or tooth surface as per the restorative requirements.
• Clean the surface with a pumice slurry and rinse thoroughly with water.

2. Acid Etching:

• Apply a 32% phosphoric acid etchant (e.g., UNI-ETCH®) to both enamel and dentin surfaces.
• Allow the etchant to remain for 15 seconds.
• Rinse the etched surfaces thoroughly with a water spray for 10-15 seconds.

3. Dentin Surface Moistening:

• Remove excess water with a brief burst of air, ensuring the dentin surface is not desiccated. The surface should appear visibly moist and glistening.[1][2][3]
• Alternatively, gently blot the surface with a moist cotton pellet to achieve the desired moisture level.

4. Primer Application:

• Dispense one drop each of ALL-BOND 2 Primer A and Primer B into a mixing well and mix thoroughly.
• Apply 5 consecutive coats of the mixed primer to the moist enamel and dentin surfaces using a microbrush. Do not dry between coats. [1][2][3]
• After the final coat, gently air dry the surface for 5-6 seconds to evaporate the solvent and any displaced water. The primed surface should have a glossy appearance.[1][2][3]

5. Adhesive Resin Application:

• Apply a thin, uniform layer of ALL-BOND 2 D/E (Dentin/Enamel) Resin over the primed surfaces.
• Light cure for 20 seconds using a standard dental curing light.

6. Composite Placement:

• Proceed with the incremental placement and curing of the restorative composite material according to the manufacturer's instructions.

Protocol 2: Application of All-Bond 2 on Dry Dentin (Experimental Protocol)

This protocol describes the application of All-Bond 2 to a dried dentin surface for research and comparative purposes. It is important to note that this is not the manufacturer's recommended procedure.

1. Tooth Preparation:

• Isolate the tooth using a rubber dam.
• Prepare the cavity or tooth surface as required.
• Clean the surface with a pumice slurry and rinse thoroughly.

2. Acid Etching:

• Apply a 32% phosphoric acid etchant to enamel and dentin for 15 seconds.
• Rinse the surfaces thoroughly with water for 10-15 seconds.

3. Dentin Surface Drying:

• Thoroughly dry the etched dentin surface with a continuous stream of compressed air for at least 15 seconds to desiccate the surface. This step is critical for creating the "dry dentin" condition.

4. Primer Application:

• Dispense and mix ALL-BOND 2 Primers A and B as described in Protocol 1.
• Apply 5 consecutive coats of the mixed primer to the dry enamel and dentin surfaces. Do not dry between coats.
• After the final coat, gently air dry the surface for 5-6 seconds to evaporate the solvent.

5. Adhesive Resin Application:

• Apply a thin layer of ALL-BOND 2 D/E Resin.
• Light cure for 20 seconds.

6. Composite Placement:

• Place and cure the restorative composite material in increments.

Visualizations

The following diagrams illustrate the experimental workflows for the application of All-Bond 2 on moist and dry dentin.

Caption: Workflow for All-Bond 2 application on moist dentin.

Caption: Experimental workflow for All-Bond 2 application on dry dentin.

The significant difference in bond strength underscores the importance of the dentin moisture level for the performance of All-Bond 2. The hydrophilic nature of the primer in All-Bond 2 is designed to work effectively on a moist surface, allowing for better penetration into the demineralized collagen network and formation of a robust hybrid layer. Desiccation of the dentin, as in the dry bonding protocol, can lead to the collapse of the collagen fibrils, hindering resin infiltration and resulting in a weaker bond. These protocols and data provide a foundation for further research into the optimization of adhesive dentistry techniques.

References

• 1. optident.co.uk [optident.co.uk]
• 2. bisco.com [bisco.com]
• 3. bisco.com [bisco.com]

Application Notes and Protocols for Bonding to Precious and Non-Precious Alloys with All-Bond 2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of the All-Bond 2 universal dental adhesive system for bonding to both precious and non-precious metal alloys. The information is compiled from manufacturer's instructions and relevant scientific literature to ensure a comprehensive guide for research and development applications.

Data Presentation

The following table summarizes the tensile bond strength of All-Bond 2 to a non-precious alloy as reported in scientific literature. It is important to note that while All-Bond 2 is indicated for use with precious alloys, specific quantitative bond strength data for this application was not available in the reviewed literature. For context, typical bond strengths for resin cements to sandblasted precious alloys can vary.

Alloy Type	Alloy Name	Surface Treatment	Adhesive System	Mean Tensile Bond Strength (MPa)	Source
Non-Precious	Wiron 88 (Ni-Cr)	Sandblasting	All-Bond 2	28.06	[1]
Precious	Not Specified	Sandblasting	All-Bond 2	Data not available in reviewed literature	-

Experimental Protocols

Detailed methodologies for the preparation of alloy surfaces and the application of the All-Bond 2 system are provided below. These protocols are based on published research methodologies to ensure reproducibility.

Surface Preparation of Metal Alloys: Sandblasting

This protocol describes the standardized method for sandblasting metal alloy substrates to create a micromechanically retentive surface for bonding.

Materials:

• Metal alloy specimens (precious or non-precious)

• Sandblasting unit

• Aluminum oxide (Al₂O₃) particles, 50 µm

• Oil-free compressed air source

• Ultrasonic cleaner

• Isopropyl alcohol or acetone

Procedure:

• Ensure the metal alloy surface is clean and free of any contaminants.

• Set the air pressure of the sandblasting unit to 60 psi.

• Hold the sandblasting nozzle approximately 5 mm from the alloy surface.

• Sandblast the surface for 10 seconds, ensuring uniform coverage.

• Thoroughly clean the sandblasted surface with a strong burst of oil-free air to remove all residual aluminum oxide particles.

• For optimal cleaning, it is recommended to ultrasonically clean the specimens in isopropyl alcohol or acetone for 3-5 minutes to remove any remaining debris and contaminants.

• Dry the surface completely with oil-free air. The prepared surface should have a uniform matte finish.

All-Bond 2 Application Protocol for Metal Alloys

This protocol details the step-by-step application of the All-Bond 2 adhesive system to prepared precious and non-precious alloy surfaces.

Materials:

• Prepared metal alloy specimen

• All-Bond 2 Primer A

• All-Bond 2 Primer B

• All-Bond 2 D/E (Dentin/Enamel) Resin

• Mixing well

• Microbrushes

• Air syringe

• Curing light (for light-cure or dual-cure applications)

Procedure:

• Dispense one drop of All-Bond 2 Primer A and one drop of Primer B into a clean mixing well and mix thoroughly with a microbrush.

• Apply two consecutive coats of the mixed primer to the prepared (sandblasted) metal surface. Do not air dry between coats.

• After the second coat, air dry the primed surface for 5-6 seconds with an air syringe to ensure thorough solvent removal. The surface should appear glossy.

• Apply a thin, uniform layer of All-Bond 2 D/E Resin to the primed metal surface using a clean microbrush.

• If a dual-cure or self-cure composite is being used, proceed with its application according to the manufacturer's instructions without light-curing the D/E Resin.

• If a light-cure composite is being used, light-cure the D/E Resin for 20 seconds according to the curing light manufacturer's instructions.

• Proceed with the application of the restorative composite material.

Visualizations

The following diagrams illustrate the logical workflow for bonding to precious and non-precious alloys using the All-Bond 2 protocol.

Bonding Protocol Workflow

Bonding Mechanism Overview

References

• 1. ispcd.org [ispcd.org]

Application Notes and Protocols: Total-Etch Technique with All-Bond 2 for Enamel Bonding

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the use of All-Bond 2, a 4th generation total-etch dental adhesive system, for bonding to enamel. The document includes a summary of expected bond strengths, a detailed experimental protocol for shear bond strength testing, and diagrams illustrating the application workflow and chemical components.

Introduction

All-Bond 2 is a universal, dual-cured dental adhesive system designed for use with a total-etch technique.[1][2][3][4] This technique involves the application of a phosphoric acid etchant to both enamel and dentin to remove the smear layer and demineralize the surface, creating microporosities for micromechanical retention.[5] All-Bond 2 is known for its comprehensive ability to bond to a variety of substrates, including enamel, dentin, composite resins, and metals.[1][2] It is a multi-bottle system, typically consisting of a phosphoric acid etchant, a primer (A and B), and a bonding resin (D/E Resin).[1] The dual-cured nature of All-Bond 2 ensures polymerization in areas where light curing may be incomplete.[1][2][3][4]

Data Presentation

While specific independent studies detailing the shear bond strength of All-Bond 2 to enamel were not identified in the conducted search, the manufacturer and numerous clinical articles assert its high bond strength.[1][2] For context, 4th generation total-etch adhesives are generally reported to achieve high bond strengths to enamel. The following table summarizes typical shear bond strength values for such systems found in the literature.

Adhesive Generation	Bonding Technique	Substrate	Mean Shear Bond Strength (MPa)	Reference
4th Generation	Total-Etch	Enamel	~25	[6]
Etch-and-Rinse	Cut Enamel	25.44 ± 5.25 (Tensile)	[7]
Universal (in Etch-and-Rinse mode)	Total-Etch	Enamel	>30	[8]

Experimental Protocols

The following protocols outline the manufacturer's recommended application of All-Bond 2 for enamel bonding and a general methodology for in-vitro shear bond strength testing.

All-Bond 2 Application Protocol (Total-Etch Technique)

This protocol is based on the manufacturer's instructions for use.

• Surface Preparation: Clean the enamel surface with pumice and water to remove any debris or pellicle. Rinse thoroughly with water and dry with oil-free air.

• Etching: Apply a 32% phosphoric acid etchant (e.g., UNI-ETCH®) to the enamel surface.[1] The recommended etching time is 15 seconds.

• Rinsing and Drying: Thoroughly rinse the etched surface with a stream of water for at least 15 seconds to completely remove the etchant. Gently dry the enamel with oil-free air. The etched enamel should have a frosty white appearance. Do not desiccate the tooth surface; a moist surface is preferred for All-Bond 2.

• Primer Application: Dispense equal drops of All-Bond 2 Primer A and Primer B into a mixing well and mix thoroughly. Apply 5 consecutive coats of the mixed primer to the etched enamel surface using a microbrush. Do not dry between coats.

• Solvent Evaporation: After the final coat of primer, gently air dry the surface for 5-6 seconds to evaporate the solvent. The surface should appear glossy.

• Bonding Resin Application: Apply a thin, uniform layer of All-Bond 2 D/E (Dentin/Enamel) Resin over the primed enamel surface.

• Light Curing: Light cure the adhesive layer for 20 seconds according to the manufacturer's instructions for the curing light.

• Composite Placement: Proceed with the application of the restorative composite material.

In-Vitro Shear Bond Strength Testing Protocol (General Methodology)

This protocol describes a typical procedure for evaluating the shear bond strength of an adhesive to enamel.

• Specimen Preparation:

  • Collect extracted human or bovine teeth, ensuring the enamel is free of caries or defects.

  • Embed the teeth in acrylic resin, leaving the enamel surface exposed.

  • Grind the exposed enamel surface with a series of silicon carbide papers (e.g., 320, 400, and 600-grit) under water cooling to create a flat, standardized bonding area.

• Bonding Procedure:

  • Apply the All-Bond 2 adhesive system to the prepared enamel surface following the detailed application protocol above.

  • Place a composite resin cylinder (e.g., 2-3 mm in diameter and height) onto the adhesive-coated surface. A gelatin capsule or a custom mold can be used to standardize the dimensions of the composite cylinder.

  • Light cure the composite resin according to the manufacturer's recommendations.

• Storage:

  • Store the bonded specimens in distilled water at 37°C for 24 hours before testing. For aging studies, specimens can be stored for longer periods or subjected to thermocycling.

• Shear Bond Strength Testing:

  • Mount the specimen in a universal testing machine.

  • Apply a shear force to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 or 1.0 mm/min) until failure occurs.[9]

  • Record the load at which the bond fails in Newtons (N).

• Data Calculation:

  • Calculate the shear bond strength in Megapascals (MPa) by dividing the failure load (N) by the bonded surface area (mm²).

• Failure Mode Analysis:

  • Examine the debonded surfaces under a stereomicroscope at a set magnification (e.g., 40x) to determine the mode of failure (adhesive, cohesive in enamel, cohesive in composite, or mixed).

Mandatory Visualization

Caption: Workflow for All-Bond 2 Total-Etch Technique on Enamel.

Caption: Chemical Components and Interactions of the All-Bond 2 System.

References

• 1. BISCO All-Bond 2® 4th Generation Total-Etch Dental Adhesive| Curion Canada – Curion Dental Products [curion.ca]
• 2. frontierdental.com [frontierdental.com]
• 3. dentalinstrument.ca [dentalinstrument.ca]
• 4. All-Bond 2® | Dual-Cured 4th Generation Adhesive [dentalstation.co]
• 5. Comparative Evaluation of shear Bond Strength of universal Dental Adhesives -An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Classification review of dental adhesive systems: from the IV generation to the universal type - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative evaluation of the enamel bond strength of ‘etch-and-rinse’ and ‘all-in-one’ bonding agents on cut and uncut enamel surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How "Universal" is Adhesion? Shear Bond Strength of Multi-mode Adhesives to Enamel and Dentin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

All-Bond 2 Technical Support Center: Preventing Post-Operative Sensitivity

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to preventing post-operative sensitivity when using All-Bond 2. Adherence to the recommended protocols is critical for achieving optimal bonding and minimizing adverse patient outcomes.

Troubleshooting Guide: Post-Operative Sensitivity

Post-operative sensitivity following the use of All-Bond 2 is often linked to procedural deviations. This guide outlines potential causes and their corresponding solutions to ensure successful and sensitivity-free applications.

Potential Cause	Explanation	Solution
Over-drying of Dentin (Desiccation)	After etching and rinsing, excessive air-drying can collapse the collagen fibers within the dentin. This prevents the primer from effectively penetrating the dentinal tubules and creating a complete hybrid layer, leading to sensitivity.[1][2]	After rinsing the etchant, remove excess water with a brief burst of air, leaving the dentin visibly moist.[1] Do not desiccate the tooth surface.[1] The use of a high-volume suction or a cotton pellet to blot the area is also an effective method to control moisture without over-drying.[2]
Inadequate Primer Application	Insufficient application of the primer can result in incomplete sealing of the dentinal tubules. All-Bond 2 requires a specific number of consecutive coats to ensure thorough saturation of the primed surface.	Apply five consecutive coats of mixed Primers A & B to both enamel and dentin.[1][3] It is critical not to dry the surface between the application of these coats to allow for proper penetration.[1]
Incomplete Solvent Evaporation	The primer contains a solvent that must be fully evaporated to ensure a high concentration of the resin monomers for optimal bonding. If the solvent is not completely removed, it can interfere with the polymerization of the adhesive, leading to a weaker bond and potential microleakage.	After the final coat of primer is applied, dry all surfaces for 5-6 seconds with an air syringe.[1] This step is crucial for the thorough removal of both the solvent and any displaced water. A properly dried surface will have a glossy appearance.[1]
Contamination of the Bonding Surface	Contamination of the prepared tooth surface with saliva, blood, or other fluids can interfere with the adhesive's ability to form a proper bond, which may result in microleakage and sensitivity.	The use of a rubber dam is recommended for all direct restorations to ensure a clean and dry working field.[1] If contamination occurs, the surface should be re-etched and the bonding procedure repeated.
Premature Evaporation of Bonding Agents	All-Bond 2 components are light-sensitive and contain volatile solvents. Prolonged exposure to air and light can cause the solvent to evaporate and the adhesive to thicken, compromising its effectiveness.[1]	Dispense All-Bond 2 components into the mixing well immediately before use.[1] Ensure that the containers are tightly closed when not in use to prevent evaporation.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of post-operative sensitivity with All-Bond 2?

A1: The most common cause of post-operative sensitivity is improper technique, particularly over-drying the dentin after etching and rinsing.[1][2] All-Bond 2 is designed for use on moist dentin; desiccation of the tooth surface can lead to an incomplete seal of the dentinal tubules.[1]

Q2: How many coats of primer are required for All-Bond 2?

A2: The manufacturer's instructions specify the application of five consecutive coats of the mixed Primers A & B to both enamel and dentin.[1][3] It is important not to dry between coats.[1]

Q3: Is it necessary to light-cure the primer before applying the bonding resin?

A3: Yes, for composite restorations, after applying the five coats of primer and thoroughly drying to evaporate the solvent, the primed surface should be light-cured for 20 seconds.[1]

Q4: Can All-Bond 2 be used with a total-etch technique?

A4: Yes, All-Bond 2 is designed to be used with a total-etch bonding technique.[3][4] This involves etching both the enamel and dentin with a phosphoric acid etchant like UNI-ETCH®.[1]

Q5: What should the tooth surface look like after primer application and drying?

A5: After the application of the five coats of primer and subsequent air-drying for 5-6 seconds, the properly primed surface should appear glossy.[1] This indicates sufficient coverage and proper evaporation of the solvent.

Experimental Protocol for Sensitivity Prevention

This protocol details the step-by-step application of All-Bond 2 for a direct composite restoration, focusing on techniques to minimize post-operative sensitivity.

Materials:

• All-Bond 2 Kit (Primers A & B, D/E Resin)[3]

• UNI-ETCH® (32% Phosphoric Acid)[1][3]

• Pumice

• Mixing Well

• Applicator Tips

• Air Syringe

• Curing Light

Procedure:

• Cavity Preparation: Prepare the cavity and clean the surface with pumice.

• Etching:

  • Apply UNI-ETCH® (32% H3PO4) to both enamel and dentin.

  • Etch for 15 seconds.[1]

  • Rinse thoroughly with water.

• Moisture Control:

  • Remove excess water with a brief burst of air.

  • Crucially, do not desiccate the dentin. The surface should remain visibly moist.[1]

• Primer Application:

  • Mix equal parts of Primer A and Primer B in a mixing well.[4]

  • Apply five consecutive coats of the mixed primer to the enamel and dentin.[1][3]

  • Do not dry between coats. [1]

• Solvent Evaporation:

  • After the fifth coat of primer, dry all surfaces thoroughly for 5-6 seconds with an air syringe to ensure complete removal of the solvent and any displaced water.[1]

  • Visually confirm that the surface has a uniform, glossy appearance.[1]

• Light Curing of Primer:

  • Light-cure the primed surface for 20 seconds.[1]

• Application of Bonding Resin:

  • Brush a thin layer of DENTIN/ENAMEL (D/E) RESIN over the primed enamel and dentin.[1]

  • Light-cure for 20 seconds.[1]

• Composite Placement:

  • Proceed with the layering and finishing of the composite restoration according to the manufacturer's instructions.

Logical Workflow for Sensitivity Prevention

The following diagram illustrates the critical steps and decision points in the All-Bond 2 application process to prevent post-operative sensitivity.

Caption: Workflow for preventing sensitivity with All-Bond 2.

References

• 1. optident.co.uk [optident.co.uk]
• 2. bisco.com [bisco.com]
• 3. bisco.com [bisco.com]
• 4. bisco.com [bisco.com]

Troubleshooting low bond strength with All-Bond 2

Technical Support Center: All-Bond 2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when using All-Bond 2, particularly concerning low bond strength. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is All-Bond 2 and what are its primary indications?

A1: All-Bond 2 is a 4th generation, three-step total-etch universal dental adhesive system.[1][2] It is designed to bond a wide variety of substrates, including dentin, enamel, composite, precious and non-precious alloys, and silane-treated porcelain.[1][2][3] Its dual-cured primer allows for compatibility with light-, self-, and dual-cured restorative materials.[1][2]

Q2: What are the key components of the All-Bond 2 system?

A2: The All-Bond 2 kit typically contains:

• UNI-ETCH® w/BAC: A 32% phosphoric acid etchant.[1]

• Primer A and Primer B: These are mixed to form the active primer. Primer B contains the patented BPDM hydrophilic monomer.[1][2]

• D/E (Dentin/Enamel) Bonding Resin: The unfilled resin bonding agent.

• Pre-Bond Resin: Used to make the system dual-cured.[1]

Q3: What is the recommended application protocol for All-Bond 2 on dentin and enamel?

A3: The general protocol is as follows:

• Etching: Apply UNI-ETCH® to enamel and dentin for 15 seconds, then rinse thoroughly.[3]

• Moisture Control: Remove excess water with a gentle air stream, leaving the dentin surface moist. Do not desiccate the dentin.[3] All-Bond 2 performs optimally on moist dentin.

• Priming: Mix equal parts of Primer A and Primer B. Apply 5 consecutive coats of the mixed primer to the etched enamel and dentin. Do not dry between coats.[1][3]

• Solvent Evaporation: After the fifth coat, air dry the primed surface for 5-6 seconds to evaporate the solvent. A glossy surface should be apparent.[3]

• Resin Application: Apply a thin, even layer of D/E Bonding Resin.

• Curing: Light-cure according to the manufacturer's instructions for the restorative material being used.

Q4: Can All-Bond 2 be used with self-etch or selective-etch techniques?

A4: No, All-Bond 2 is designed to be used with a total-etch technique, where both enamel and dentin are etched with phosphoric acid.[1]

Troubleshooting Guide: Low Bond Strength

Low bond strength can manifest as premature debonding of restorations or as low values in in-vitro bond strength testing. The following sections address common causes and solutions.

Issue 1: Improper Etching

• Question: I am experiencing low bond strength despite following the protocol. Could the etching step be the issue?

• Answer: Yes, improper etching is a common cause of low bond strength.

  • Insufficient Etching Time: Etching for less than 15 seconds may not create a sufficient micro-retentive surface, especially on enamel.

  • Contamination After Etching: The etched surface is highly reactive and susceptible to contamination from saliva, blood, or other fluids, which will inhibit bond formation.[4]

  • Solution: Ensure the full 15-second etch time. After rinsing, maintain a clean and uncontaminated field until the restoration is complete. If contamination occurs, re-etch the surface for 10-15 seconds, rinse, and proceed with the bonding protocol.

Issue 2: Incorrect Dentin Moisture

• Question: The instructions say to leave the dentin "moist." What does this mean and how critical is it?

• Answer: Dentin moisture level is critical for All-Bond 2.

  • Over-drying (Desiccation): Over-drying the dentin after etching and rinsing can cause the collagen fibers in the dentin to collapse. This prevents the primer from infiltrating and creating a proper hybrid layer, leading to significantly reduced bond strength.

  • Overly Wet Surface: Conversely, leaving too much water on the surface can dilute the primer and interfere with the chemical reactions of the adhesive components, also reducing bond strength.

  • Solution: After rinsing the etchant, gently dry the surface with a short blast of air, leaving it visibly moist but without any pooled water. The surface should have a glistening, not a frosty, appearance.

Issue 3: Incorrect Primer Application

• Question: I am in a hurry. Is it necessary to apply all five coats of the primer?

• Answer: Yes, applying five consecutive coats of the primer is a critical step that should not be rushed.

  • Incomplete Primer Coverage: The multiple coats ensure that the primer fully penetrates the etched dentin and covers the entire surface. Fewer coats may result in an incomplete hybrid layer and a weaker bond.

  • Insufficient Monomer Infiltration: The hydrophilic monomers in the primer need time and sufficient volume to infiltrate the dentinal tubules and collagen network.

  • Solution: Always apply five consecutive coats of the mixed primer without drying in between. This ensures a robust and uniform primer layer.

Issue 4: Inadequate Solvent Evaporation

• Question: How important is the air-drying step after primer application?

• Answer: This step is crucial for achieving optimal bond strength.

  • Residual Solvent: The primers contain a solvent (acetone) that must be evaporated before applying the bonding resin. If solvent remains, it can interfere with the polymerization of the adhesive and the overlying restorative material, resulting in a weak bond.

  • Water Entrapment: The air-drying step also helps to remove any residual water that may have been displaced by the primer.

  • Solution: After applying the final coat of primer, dry the surface with a gentle stream of air for 5-6 seconds. The surface should appear glossy, indicating that the solvent has evaporated and a uniform primer layer remains. Studies on other adhesive systems have shown that extended air-drying times can improve bond strength.

Logical Troubleshooting Workflow

Caption: A flowchart for troubleshooting low bond strength with All-Bond 2.

Data Presentation

The following tables summarize quantitative data from studies on the bond strength of dental adhesives under various conditions. Note that "AB" in the first table likely refers to All-Bond, the predecessor to All-Bond 2, but the principles of contamination effects are relevant.

Table 1: Effect of Contamination on Bond Strength of a 4th Generation Adhesive (AB)

Condition	Substrate	Mean Bond Strength (MPa)
Control (Damp)	Enamel/Dentin	24.0
Saliva Contaminated	Enamel/Dentin	Lowered
Blood Contaminated	Enamel/Dentin	Lowered
Re-etched after Contamination	Enamel/Dentin	Similar to Control

Data adapted from a study on in-vitro bond strength of adhesives under contaminated conditions.

Table 2: Microtensile Bond Strength (µTBS) of a Universal Adhesive on Dentin

Adhesive Strategy	Mean µTBS (MPa)	Standard Deviation
Etch-and-Rinse (Moist Dentin)	41.12	10.72
Etch-and-Rinse (Dry Dentin)	Significantly Lower	-
Self-Etch	38.50	9.85

Data from a study evaluating different adhesive strategies. While not All-Bond 2, this illustrates the importance of moist dentin for etch-and-rinse adhesives.[5]

Experimental Protocols

Shear Bond Strength (SBS) Testing Protocol

This protocol outlines a general method for determining the shear bond strength of an adhesive to a substrate.

• Specimen Preparation:

  • Embed extracted human or bovine teeth in acrylic resin, with the desired bonding surface (e.g., dentin or enamel) exposed.

  • Grind the bonding surface flat with a series of silicon carbide papers (e.g., 320-grit followed by 600-grit) under water cooling to create a standardized smear layer.

• Bonding Procedure:

  • Apply the All-Bond 2 adhesive system to the prepared surface according to the manufacturer's instructions or the specific experimental protocol being tested.

  • Place a bonding jig (e.g., a cylindrical mold with a defined diameter, typically 2-3 mm) onto the adhesive-coated surface.

  • Fill the jig with a restorative composite material in increments, light-curing each increment according to the composite manufacturer's instructions.

• Storage:

  • Store the bonded specimens in distilled water at 37°C for 24 hours (or another specified time for aging studies).

• Testing:

  • Mount the specimen in a universal testing machine.

  • Apply a shear force to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 mm/min) until failure occurs.

  • Record the load at failure (in Newtons).

• Calculation:

  • Calculate the shear bond strength in megapascals (MPa) by dividing the failure load (N) by the bonded surface area (mm²).

Microtensile Bond Strength (µTBS) Testing Protocol

This method is used to measure the tensile bond strength on a very small cross-sectional area, which can provide more uniform stress distribution.

• Specimen Preparation:

  • Prepare and bond a flat dentin or enamel surface as described for SBS testing, but build a larger block of composite (e.g., 5-6 mm high) on the bonded surface.

• Sectioning:

  • After storing the bonded tooth, section the tooth-composite block into multiple slabs (approximately 0.7-1.0 mm thick) perpendicular to the bonded interface using a slow-speed diamond saw under water cooling.

  • Rotate the slabs 90 degrees and section them again to create beams with a cross-sectional area of approximately 1.0 mm².

• Testing:

  • Attach each beam to a testing jig using a cyanoacrylate adhesive.

  • Mount the jig in a universal testing machine and apply a tensile load at a constant crosshead speed (e.g., 1.0 mm/min) until failure.

  • Record the load at failure (N).

• Calculation:

  • Measure the exact dimensions of the fractured interface with a digital caliper.

  • Calculate the µTBS in MPa by dividing the failure load (N) by the cross-sectional area (mm²).

Experimental Workflow Diagram

Caption: A generalized workflow for in-vitro bond strength testing.

References

• 1. bisco.com [bisco.com]
• 2. 3zdental.ca [3zdental.ca]
• 3. Academy of Dental Materials guidance on in vitro testing of dental composite bonding effectiveness to dentin/enamel using micro-tensile bond strength (μTBS) approach: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Micro-tensile bond strength of different adhesive systems on sound dentin and resin-based composite: An in-vitro study - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing All-Bond 2 Polymerization Under Crowns: A Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing All-Bond 2 for cementation of crowns. The information is designed to address specific issues that may be encountered during experiments, ensuring optimal polymerization and bond strength.

Troubleshooting Guide

This guide addresses common problems encountered during the polymerization of All-Bond 2 under various crown materials.

Problem	Potential Cause	Recommended Solution
Low bond strength under a crown	Incomplete polymerization due to limited light penetration through the crown material. The chemical-curing mechanism of dual-cured cements can be slower and less effective than when supplemented with light activation.[1]	- For opaque materials like metal or some zirconia crowns, rely on the chemical cure component of All-Bond 2. Ensure meticulous mixing of Primers A & B to initiate the chemical reaction. - When possible, select translucent crown materials (e.g., lithium disilicate, translucent zirconia) that allow for light penetration. - Use a high-intensity curing light and extend the curing time beyond the manufacturer's recommendation for direct restorations, ensuring the light is positioned as close as possible to all crown margins.
Contamination of the bonding surface with saliva, blood, or temporary cement. Even minimal contamination can significantly reduce bond strength.	- Ensure proper isolation of the tooth using a rubber dam. - Thoroughly clean the preparation with a pumice slurry and rinse with water. - Decontaminate the surface with an alcohol-based cleaner and air dry to remove any residual moisture before applying the adhesive.
Improper application of the adhesive.	- Follow the manufacturer's instructions for All-Bond 2 precisely, including the application of five consecutive coats of the mixed primers without drying between coats.[2] - After the final coat, gently air dry to evaporate the solvent, leaving a glossy surface.
Discoloration at the crown margin	Incomplete polymerization leading to a porous cement layer that can absorb stains over time. Some dual-cure cements may not be as color-stable.	- Ensure the highest possible degree of conversion by using a combination of light and chemical curing whenever feasible. - For aesthetic restorations, consider using a light-cure only resin cement if the crown is thin and translucent enough to allow for complete light penetration.[3]
Crown debonding after a short period	Insufficient chemical cure of the adhesive in areas where light cannot reach.	- Verify the expiration dates of the All-Bond 2 components, as outdated materials may have reduced chemical reactivity. - Ensure equal dispensing of Primer A and Primer B to achieve the correct stoichiometry for the chemical curing reaction.[4]
Voids or bubbles in the cement layer	Improper mixing or placement of the cement.	- Mix the cement according to the manufacturer's instructions to avoid incorporating air bubbles. - Apply a consistent, even layer of cement to the intaglio surface of the crown. - Seat the crown with gentle, consistent pressure to allow excess cement to flow out without trapping air.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of All-Bond 2 polymerization under an opaque crown like metal or PFM?

A1: Under an opaque crown, the polymerization of All-Bond 2 relies solely on its chemical-cure mechanism. All-Bond 2 is a dual-cured adhesive system.[5][6][7][8] Its dual-cured primer contains initiators for both light-activated and chemical polymerization.[5][6][7] When Primers A and B are mixed, a chemical reaction is initiated that leads to the polymerization of the resin, even in the complete absence of light.[9]

Q2: How does the type of crown material affect the polymerization of All-Bond 2?

A2: The type of crown material significantly impacts the polymerization of dual-cured adhesives like All-Bond 2 by influencing the amount of light that reaches the cement.

• Opaque Crowns (e.g., Metal, PFM, Opaque Zirconia): These materials block light transmission, meaning polymerization will depend entirely on the chemical curing process.

• Translucent Crowns (e.g., Lithium Disilicate, Translucent Zirconia, Feldspathic Porcelain): These materials allow for some degree of light penetration, enabling both light-curing and chemical-curing mechanisms to contribute to polymerization. This dual-action is preferable as it can lead to a higher degree of conversion and improved mechanical properties.[1]

Q3: Can I light-cure All-Bond 2 before placing the crown?

A3: It is not recommended to light-cure the All-Bond 2 adhesive layer on the tooth preparation before seating the crown. Doing so will create a cured film that may interfere with the complete seating of the restoration. The manufacturer's instructions for crown cementation specify applying the adhesive and leaving it uncured before applying the cement and seating the crown.[2]

Q4: What is the expected bond strength of All-Bond 2 to dentin under a crown?

A4: A study investigating the tensile bond strength of All-Bond 2 to bovine dentin found statistically lower bond strengths to crown dentin compared to root dentin.[10] While specific bond strength values under a crown will vary depending on numerous factors (e.g., tooth preparation, crown material, operator technique), ensuring optimal polymerization through both chemical and light-curing (when possible) is crucial for achieving high and durable bond strengths.

Q5: How can I ensure the chemical curing component of All-Bond 2 is effective?

A5: To maximize the effectiveness of the chemical cure:

• Accurate Mixing: Dispense equal amounts of Primer A and Primer B and mix them thoroughly as per the manufacturer's instructions.[4]

• Fresh Materials: Always check the expiration dates of the adhesive components.

• Proper Application: Apply the mixed primers as directed to ensure the necessary chemical components are present at the bonding interface.[2]

Experimental Protocols

Protocol 1: Evaluation of All-Bond 2 Polymerization Under Different Crown Materials

Objective: To assess the degree of conversion of All-Bond 2 under crown materials with varying translucency.

Materials:

• All-Bond 2 adhesive system

• Extracted human or bovine teeth

• Crowns of different materials (e.g., full-gold, PFM, opaque zirconia, translucent zirconia, lithium disilicate) of standardized thickness

• Microhardness tester

• Fourier-transform infrared (FTIR) spectrometer

Methodology:

• Prepare standardized dentin surfaces on the extracted teeth.

• Apply All-Bond 2 to the dentin surfaces according to the manufacturer's instructions.

• Place a standardized amount of a dual-cure resin cement compatible with All-Bond 2.

• Seat the crowns of different materials onto the prepared teeth.

• For translucent crowns, light-cure through the crown for the manufacturer's recommended time. For opaque crowns, allow for chemical curing only.

• Store the specimens in a dark, humid environment at 37°C for 24 hours.

• After 24 hours, section the teeth and crowns to expose the cement layer.

• Measure the microhardness of the cement at different depths from the crown margin using a microhardness tester.

• Alternatively, analyze the degree of conversion of the cement using an FTIR spectrometer by comparing the ratio of aliphatic to aromatic C=C double bonds before and after polymerization.

Protocol 2: Tensile Bond Strength Testing of All-Bond 2 Under Crowns

Objective: To determine the tensile bond strength of All-Bond 2 to dentin when used for crown cementation.

Materials:

• All-Bond 2 adhesive system

• Extracted human or bovine teeth

• Crowns fabricated for the prepared teeth

• Universal testing machine

• Dual-cure resin cement

Methodology:

• Prepare the teeth for crown reception with a standardized preparation geometry.

• Follow the All-Bond 2 instructions for bonding to dentin.

• Apply a compatible dual-cure resin cement to the intaglio of the crown and seat it on the prepared tooth.

• Remove excess cement and light-cure from all accessible margins if the crown material allows.

• Store the cemented crowns in water at 37°C for 24 hours.

• Mount the specimens in a universal testing machine.

• Apply a tensile force to the crown at a constant crosshead speed until debonding occurs.

• Record the force at which failure occurs and calculate the tensile bond strength in megapascals (MPa).

Visualizations

Caption: Experimental workflow for evaluating All-Bond 2 polymerization.

Caption: Troubleshooting flowchart for All-Bond 2 bond failure.

References

• 1. Effect of curing protocol on the polymerization of dual-cured resin cements | Pocket Dentistry [pocketdentistry.com]
• 2. optident.co.uk [optident.co.uk]
• 3. Cementation of veneers: the pros and cons of light-cure and dual-cure resin cements | GC Europe N.V. [gc.dental]
• 4. bisco.com [bisco.com]
• 5. BISCO All-Bond 2® 4th Generation Total-Etch Dental Adhesive| Curion Canada – Curion Dental Products [curion.ca]
• 6. confidentclinical.com [confidentclinical.com]
• 7. All-Bond 2® - NUDENT [nudent.co.th]
• 8. medicalexpo.com [medicalexpo.com]
• 9. drashlifts.com [drashlifts.com]
• 10. Bond strength to crown and root dentin - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Challenges of Contamination in Adhesive Dentistry: A Technical Guide for All-Bond 2

For Immediate Release

This technical support guide addresses a critical concern for researchers and drug development professionals: the impact of blood and saliva contamination on the performance of All-Bond 2, a widely used bonding agent. Ensuring a pristine operating field is paramount for achieving optimal bond strength and preventing experimental variability. This document provides a comprehensive overview of the effects of contamination, offers troubleshooting guidance, and outlines experimental protocols based on available scientific literature.

The Detrimental Effects of Contamination: A Quantitative Perspective

Contamination of the dental substrate with blood or saliva during the bonding procedure can significantly compromise the integrity of the adhesive interface. While specific quantitative data for All-Bond 2 is limited in the readily available literature, studies on various dentin bonding agents consistently demonstrate a reduction in shear bond strength and an increase in microleakage upon exposure to these contaminants.[1][2]

Blood, with its proteinaceous composition, and saliva, containing glycoproteins, can interfere with the proper infiltration of the adhesive resin into the dentin tubules and the formation of a stable hybrid layer.[2] This interference can lead to a weakened bond, post-operative sensitivity, and ultimately, the failure of the restorative or experimental setup.

Table 1: General Effects of Contamination on Dentin Bonding Agents (Illustrative Data)

Contamination Condition	Shear Bond Strength (MPa) - Representative Values	Key Observations
No Contamination (Control)	20 - 30	Optimal bond strength under ideal conditions.
Saliva Contamination	10 - 20	Significant reduction in bond strength is commonly observed.[3]
Blood Contamination	5 - 15	Blood is generally considered a more potent contaminant than saliva, leading to a greater decrease in bond strength.[1][2]

Note: The values presented are illustrative and compiled from general findings on dentin bonding agents. Specific performance of All-Bond 2 may vary.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section provides answers to common questions and troubleshooting steps for researchers encountering contamination during their experiments with All-Bond 2.

Q1: What is the primary mechanism by which blood and saliva compromise the bond strength of All-Bond 2?

A1: Blood and saliva introduce proteins and glycoproteins that deposit on the etched dentin surface. These organic molecules act as a barrier, preventing the primer and adhesive resin of the All-Bond 2 system from effectively penetrating the dentinal tubules and forming a proper hybrid layer. This results in a weak mechanical and chemical bond.

Q2: I accidentally contaminated the etched dentin surface with saliva before applying the All-Bond 2 primer. What should I do?

A2: If saliva contamination occurs after etching but before primer application, it is crucial to decontaminate the surface. The recommended procedure is to thoroughly rinse the surface with water and then re-etch for 10-15 seconds. Following re-etching, rinse thoroughly and proceed with the All-Bond 2 application as per the manufacturer's instructions.

Q3: What is the recommended protocol if blood contamination occurs?

A3: Blood is a more challenging contaminant to remove. If blood contamination occurs, rinse the surface thoroughly with water. Some studies suggest that simply rinsing may not be sufficient to restore bond strength.[4] Therefore, after rinsing, it is advisable to re-etch the dentin surface for 10-15 seconds to remove the residual blood components and re-expose the collagen network.

Q4: Can I simply dry the contaminated surface with air?

A4: No, simply air-drying a contaminated surface is not recommended. This action can cause the proteins from blood or saliva to collapse and form a film on the dentin, which is even more difficult to remove and will significantly inhibit bonding.

Q5: What are the visual indicators of a compromised bond due to contamination?

A5: Visually, it may be difficult to detect a compromised bond immediately after the procedure. However, signs of failure under load, such as premature debonding or adhesive failure (separation at the tooth-adhesive interface), are strong indicators. Microleakage studies using dye penetration can also reveal the extent of marginal sealing failure.[5]

Experimental Protocols

For researchers investigating the effects of contamination on All-Bond 2, the following experimental protocols are suggested based on common methodologies found in the literature.

Shear Bond Strength Testing Protocol

• Specimen Preparation: Use extracted human or bovine teeth, embedded in acrylic resin with the dentin surface exposed and polished to a standardized finish (e.g., 600-grit silicon carbide paper).

• Etching: Etch the dentin surface with 37% phosphoric acid for 15 seconds, rinse thoroughly with water for 15 seconds, and gently air-dry, leaving the surface visibly moist.

• Contamination (for experimental groups):

  • Saliva Contamination: Apply fresh human saliva to the etched surface and leave it for 20 seconds.

  • Blood Contamination: Apply fresh human blood to the etched surface and leave it for 20 seconds.

• Decontamination (for decontamination study groups):

  • Water Rinse: Rinse the contaminated surface with water for 20 seconds and gently air-dry.

  • Re-etching: After rinsing, re-etch the surface with 37% phosphoric acid for 10 seconds, rinse, and dry.

• Bonding: Apply All-Bond 2 primer and adhesive according to the manufacturer's instructions.

• Composite Placement: Build a composite resin cylinder (e.g., 2mm diameter, 4mm height) on the bonded surface and light-cure.

• Storage: Store the specimens in distilled water at 37°C for 24 hours.

• Testing: Mount the specimens in a universal testing machine and apply a shear force to the base of the composite cylinder at a crosshead speed of 0.5 mm/min until failure.

• Data Analysis: Calculate the shear bond strength in megapascals (MPa) and analyze the data statistically.

Microleakage Assessment Protocol

• Cavity Preparation: Prepare standardized Class V cavities on the buccal or lingual surfaces of extracted teeth.

• Restorative Procedure: Follow the etching, contamination (if applicable), decontamination (if applicable), and bonding procedures as described in the shear bond strength protocol. Restore the cavities with a resin composite using All-Bond 2.

• Finishing and Polishing: Finish and polish the restorations.

• Thermocycling: Subject the teeth to thermocycling (e.g., 500 cycles between 5°C and 55°C) to simulate oral temperature changes.

• Dye Penetration: Seal the apices of the teeth, coat the external surfaces with nail varnish except for 1mm around the restoration margins, and immerse them in a dye solution (e.g., 2% methylene blue) for 24 hours.

• Sectioning and Evaluation: Section the teeth longitudinally and evaluate the extent of dye penetration at the tooth-restoration interface using a stereomicroscope at a standard magnification. Score the microleakage based on a predefined scale.

Visualizing the Troubleshooting Pathway

The following diagram illustrates the logical workflow for troubleshooting bond failure when using All-Bond 2, with a focus on identifying and addressing potential contamination issues.

Caption: Troubleshooting flowchart for All-Bond 2 bond failure.

By understanding the deleterious effects of contamination and adhering to strict protocols for prevention and decontamination, researchers can enhance the reliability and reproducibility of their experimental results when using All-Bond 2.

References

• 1. Effect of saliva and blood contamination on the shear bond strength of fifth-, seventh-, and eighth-generation bonding agents: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oatext.com [oatext.com]
• 3. The influence of salivary contamination on the shear bond strength of two newer generation dentin bonding agents - An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of blood contamination on the shear bond strength at resin/dentin interface in primary teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Common application errors with the All-Bond 2 system

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing the All-Bond 2 system. Adherence to proper experimental protocols is critical for optimal performance.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of post-operative sensitivity with the All-Bond 2 system?

A1: Post-operative sensitivity with total-etch adhesive systems like All-Bond 2 is often linked to improper bonding techniques.[1] One of the primary causes is the desiccation, or over-drying, of the dentin after etching and rinsing.[2] This can cause the collapse of collagen fibers, preventing the adhesive from fully penetrating the dentinal tubules, which may lead to sensitivity.[1][2] Another significant factor can be inadequate curing of the adhesive, which leaves the material soft and compromises the restoration's integrity.[2]

Q2: Is it necessary to keep the dentin moist during the application of All-Bond 2?

A2: Yes, it is crucial to keep the dentin moist. The All-Bond 2 system is designed for wet-bonding applications.[3] After etching and rinsing, excess water should be removed, but the dentin surface should remain visibly moist to prevent the collapse of the collagen network.[1] This ensures proper infiltration of the primer and adhesive for a strong bond.

Q3: Can All-Bond 2 be used with self-etch or selective-etch techniques?

A3: All-Bond 2 is designed for use with a total-etch technique, where enamel and dentin are etched with phosphoric acid.[3] For self-etch or selective-etch techniques, a universal bonding agent like All-Bond Universal is recommended as it is formulated to be compatible with various etching methods.[1]

Q4: How many coats of primer are required, and is drying between coats necessary?

A4: The manufacturer's instructions specify the application of five consecutive coats of the mixed Primers A & B to both enamel and dentin. It is critical not to dry between these coats.[3] After all coats have been applied, the surface should be thoroughly dried with an air syringe for 5-6 seconds to evaporate the solvent.[3]

Q5: What can cause a weak bond strength with the All-Bond 2 system?

A5: Weak bond strength can result from several application errors. These include contamination of the bonding surface, improper etching time, over-drying of the dentin, insufficient application of the primer, or inadequate solvent evaporation.[4] Additionally, incomplete polymerization due to an underpowered or improperly positioned curing light can significantly weaken the bond.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Post-Operative Sensitivity	Over-drying of dentin after etching.	After rinsing the etchant, gently blot the surface with a cotton pellet or use a high-volume evacuator to remove excess water, leaving the dentin visibly moist. Do not use a direct stream of air to dry the dentin.[1]
Incomplete sealing of dentinal tubules.	Ensure thorough application of the 5 coats of primer and proper solvent evaporation to create a uniform, glossy surface. This indicates a well-sealed surface.
Low Bond Strength	Contamination of the bonding surface.	Maintain a clean and isolated working field, preferably using a rubber dam. If contamination occurs, re-etch the surface according to the manufacturer's instructions.
Improper primer application.	Apply 5 consecutive coats of the mixed Primers A & B without drying between coats. After the final coat, dry thoroughly for 5-6 seconds to ensure complete solvent removal.[3]
Inadequate light curing.	Ensure the curing light is in close proximity to the adhesive layer and that the light exposure time is adequate according to the manufacturer's instructions for both the adhesive and the restorative material.
White, Opaque Appearance of Adhesive Layer	Incorporation of excess water into the adhesive.	After rinsing the etchant, ensure that excess water is removed before applying the primer. The dentin should be moist, not overly wet.
Dislodged Restoration	Multiple factors could contribute, including all of the above.	Review the entire application protocol. Pay close attention to isolation, etching, dentin moisture, primer application, solvent evaporation, and light-curing steps.

Data Presentation

The following table summarizes the micro-shear bond strength of All-Bond Universal (a related product to All-Bond 2) on superficial dentin under different etching and application strategies. This data is provided for comparative purposes to illustrate the impact of different techniques on bond strength.

Adhesive System	Etching Strategy	Mean Micro-Shear Bond Strength (MPa)	Standard Deviation
All-Bond Universal	Self-Etch	24.60	3.53
All-Bond Universal	Total-Etch	31.47	4.73
Scotchbond Universal	Self-Etch	35.74	6.21
Scotchbond Universal	Total-Etch	29.50	3.89
Adper Single Bond 2 (Control)	Total-Etch	18.09	3.87
Data from a study evaluating universal bonding agents. The total-etch technique for All-Bond Universal showed a higher micro-shear bond strength compared to the self-etch technique.[5]

Experimental Protocols

General Protocol for Composite Restoration with All-Bond 2:

• Cavity Preparation: Prepare the cavity and clean the surface with pumice.

• Etching: Apply a 32% phosphoric acid etchant (e.g., UNI-ETCH) to both enamel and dentin for 15 seconds. Rinse thoroughly with water.[3]

• Moisture Control: Remove excess water with a gentle burst of air or by blotting with a cotton pellet. The dentin surface should remain moist. Do not desiccate the tooth structure.[3]

• Primer Application: Mix equal parts of All-Bond 2 Primer A and Primer B. Apply 5 consecutive coats of the mixed primer to the enamel and dentin surfaces. Do not dry between coats.[3]

• Solvent Evaporation: After the fifth coat, dry all primed surfaces for 5-6 seconds with an air syringe to ensure complete removal of the solvent and any displaced water. The surface should appear glossy.[3]

• Adhesive Resin Application: Apply a thin layer of D/E (Dentin/Enamel) Resin over the primed surfaces.

• Light Curing: Light cure the adhesive resin for 20 seconds.

• Restoration Placement: Proceed with the placement of the composite restorative material in increments, light-curing each increment according to the manufacturer's instructions.

Visualizations

Caption: Standard workflow for the All-Bond 2 system.

Caption: Troubleshooting logic for post-operative sensitivity.

References

• 1. bisco.com [bisco.com]
• 2. Post-Op Sensitivity after Composite Fillings | Dentsply Sirona USA [dentsplysirona.com]
• 3. optident.co.uk [optident.co.uk]
• 4. Impact of adhesive application errors on dentin bond strength of resin composite - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of micro shear bonding strength of two universal dentin bondings to superficial dentin by self etch and etch-and-rinse strategies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: All-Bond 2 Resin Layer Application

This technical support guide provides researchers, scientists, and drug development professionals with detailed information, troubleshooting advice, and experimental protocols for the application of the All-Bond 2 resin layer, with a specific focus on the air-thinning technique.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of the air-thinning step when applying All-Bond 2 resin?

A1: The primary purpose of air-thinning the adhesive resin layer is to evaporate the solvent carrier and to ensure a uniform, thin layer of adhesive on the tooth surface.[1] Proper thinning is crucial because residual solvent can inhibit the polymerization of the adhesive, potentially weakening the bond.[1][2] Additionally, an overly thick adhesive layer can absorb water, which may also lead to bond failure.[1]

Q2: The Instructions for Use (IFU) for All-Bond 2 mention "air thin" for the PRE-BOND RESIN. What are the recommended parameters for this step?

A2: The manufacturer's instructions specify to "Air thin" the PRE-BOND RESIN but do not provide specific parameters such as air pressure, duration, or distance.[3][4][5] General recommendations for air-thinning adhesives include using a sustained, half-pressure stream of oil-free air, starting about one inch away and moving closer to create a thin, smooth, "plastic wrap-like" coat.[1] For the primer layer (Primers A & B), the IFU is more specific, recommending drying all surfaces for 5-6 seconds with an air syringe to ensure thorough solvent removal.[3]

Q3: Is it possible to over-thin the All-Bond 2 resin layer? What are the consequences?

A3: Yes, it is possible to over-thin the resin layer. Aggressive or prolonged air-thinning can result in an adhesive layer that is too thin.[6] A very thin layer may be subject to oxygen inhibition during light curing, preventing complete polymerization and leading to compromised bond strength.[7]

Q4: What happens if the All-Bond 2 resin layer is not air-thinned?

A4: One study specifically investigating All-Bond 2 found that applying the adhesive with a brush and not air-thinning it before light curing resulted in significantly higher shear bond strength compared to air-thinning for 3 seconds.[8] However, not thinning the layer may lead to a thicker adhesive layer, which can appear as a radiolucent line on radiographs, potentially being mistaken for decay.[6] It can also lead to solvent pooling and incomplete evaporation, which can compromise the integrity of the bond.[1][2]

Q5: How can I visually determine if the resin layer has been adequately thinned?

A5: After proper application of the All-Bond 2 primers and subsequent drying, the surface should appear glossy.[3] After applying the resin and air-thinning, there should be no visible movement of the adhesive, and the surface should have a uniform, smooth appearance, free of pooling.[9]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Bond Strength	1. Inadequate Solvent Evaporation: Insufficient air-drying of the primer or air-thinning of the resin.[1][2] 2. Over-thinning of Resin Layer: Aggressive air-thinning may lead to an oxygen-inhibited layer that does not fully polymerize.[7] 3. Contamination: Moisture or oil from the air syringe can contaminate the surface.	1. For the primer, ensure a 5-6 second air-dry with an air syringe to achieve a glossy surface.[3] For the resin, apply a gentle, oil-free air stream until the adhesive layer is uniform and does not move.[1][9] 2. Avoid high-pressure air streams directly at the surface. Use a gentle, indirect flow.[10] 3. Ensure the air syringe provides clean, dry, oil-free air.
Post-operative Sensitivity	Incomplete Sealing: Gaps in the adhesive layer due to improper application or thinning may not fully seal the dentin tubules.[1]	Ensure complete coverage of the prepared surface with the adhesive. Apply gentle air-thinning to create a uniform layer without creating bare spots.[6]
Radiolucent Line Under Restoration	Thick Adhesive Layer: Insufficient air-thinning can lead to pooling of the adhesive, creating a thick layer.[6]	Apply a gentle stream of air to evenly distribute the resin and evaporate the solvent, preventing pooling in line angles and at the cavity floor.[5]
Resin Layer Peels Off or Fails to Adhere	1. Contamination: As mentioned above. 2. Incomplete Curing: Insufficient light-curing time or intensity, or an oxygen-inhibited layer from over-thinning.[1][7]	1. Maintain a clean and dry operating field. 2. Ensure the curing light has an adequate output (>600mW/cm²) and is held steady and directly over the preparation for the recommended time.[1] Avoid over-thinning the adhesive layer.

Data Presentation

Table 1: Effect of Air-Thinning on All-Bond 2 Shear Bond Strength

This table summarizes data from a study comparing the shear bond strength of All-Bond 2 with and without an air-thinning step after a 3-month water storage period.

Adhesive System	Application Method	Mean Shear Bond Strength (MPa) ± SD
All-Bond 2 / Bis-Fil-P	Adhesive applied with a brush, not air-thinned	Significantly Higher
All-Bond 2 / Bis-Fil-P	Adhesive applied with a brush, air-thinned for 3 seconds	Significantly Lower
Absolute values were not provided in the abstract, but the difference was reported as statistically significant.[8]

Table 2: Influence of Air-Blowing Duration on Bond Strength of Various One-Step Adhesives (for comparative context)

This data is from a study on modern one-step universal adhesives and is not specific to All-Bond 2. It illustrates the general principle that air-blowing duration is a critical, material-dependent parameter.

Adhesive System	Air-Blowing Duration for Max. Bond Strength	Max. μTBS (MPa) ± SD
All Bond Universal (ABU)	15 s	44.75 ± 8.95
CLEARFIL Universal Bond (CUB)	15 s	68.23 ± 16.36
G-Premio BOND (GPB)	30 s	55.82 ± 12.99
Data derived from a study on the effect of air-blowing duration on the microtensile bond strength (μTBS) of one-step adhesives to dentin.[9]

Experimental Protocols

Protocol 1: All-Bond 2 Application with Air-Thinning (Manufacturer's General Guideline)

This protocol is based on the general instructions for a composite restoration using the total-etch technique.[3]

• Preparation: Prepare the cavity and clean the surface with pumice.

• Etching: Etch enamel and dentin for 15 seconds with a 32% phosphoric acid etchant (e.g., UNI-ETCH®). Rinse thoroughly.

• Drying: Remove excess water with a brief burst of air. Do not desiccate the surface; it should remain visibly moist.

• Priming: Mix equal parts of ALL-BOND 2 PRIMERS A & B. Apply 5 consecutive coats to the enamel and dentin. Do not dry between coats.

• Solvent Evaporation: After the final primer coat, dry all surfaces for 5-6 seconds with an air syringe to evaporate the solvent. The surface should appear glossy.

• Light Curing (Primer): Light cure for 20 seconds.

• Resin Application: Brush a thin layer of DENTIN/ENAMEL (D/E) RESIN over the primed enamel and dentin.

• Air-Thinning (Resin): Gently air-thin the resin layer to ensure an even thickness and remove any pooling.

• Light Curing (Resin): Light cure for 20 seconds.

• Restoration: Proceed with composite layering and finishing.

Protocol 2: Comparative Experimental Workflow (Air-Thinned vs. Non-Air-Thinned)

This workflow is adapted from a study methodology to allow for direct comparison.[8]

• Substrate Preparation: Prepare flat dentin surfaces on extracted human molars.

• Primer Application: Apply All-Bond 2 primers according to the manufacturer's instructions (as in Protocol 1, steps 1-6).

• Group Allocation: Divide the specimens into two groups.

  • Group A (Non-Air-Thinned): Apply a thin layer of All-Bond 2 adhesive (D/E Resin) with a brush. Do not air-thin. Proceed immediately to light curing.

  • Group B (Air-Thinned): Apply a thin layer of All-Bond 2 adhesive (D/E Resin) with a brush. Immediately air-thin the surface for 3 seconds with a standard air syringe. Proceed to light curing.

• Curing: Light polymerize the adhesive layer for the manufacturer's recommended time.

• Composite Application: Place a composite resin (e.g., Bis-Fil-P) onto the cured adhesive layer.

• Storage & Testing: Store specimens in water and perform shear bond strength testing at a designated time point (e.g., 3 months).

Visualizations

Caption: Standard workflow for All-Bond 2 application.

Caption: Consequences of improper air-thinning technique.

References

• 1. en.ultradent.blog [en.ultradent.blog]
• 2. agd.org [agd.org]
• 3. optident.co.uk [optident.co.uk]
• 4. bisco.com [bisco.com]
• 5. bisco.com [bisco.com]
• 6. biomimeticstudyclub.com [biomimeticstudyclub.com]
• 7. europeanreview.org [europeanreview.org]
• 8. The effect of air thinning on dentin adhesive bond strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of air-blowing duration on the bond strength of current one-step adhesives to dentin | Pocket Dentistry [pocketdentistry.com]
• 10. Effect of air-blowing variables on bond strength of all-in-one adhesives to bovine dentin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: All-Bond 2 Deep Dentin Bonding

This guide provides researchers and drug development professionals with technical support for managing deep dentin bonding applications using All-Bond 2. It includes frequently asked questions, troubleshooting guides, and detailed protocols to ensure optimal experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is All-Bond 2 and how does it function?

A1: All-Bond 2 is a 4th generation, universal, dual-cured dental adhesive system.[1][2][3] It functions using a total-etch technique, where enamel and dentin are first treated with phosphoric acid to remove the smear layer and demineralize the surface.[4][5] This is followed by the application of a hydrophilic primer and a bonding resin. The primer infiltrates the exposed collagen network of the dentin, and the subsequent resin layer co-polymerizes with it to create a micromechanical interlock known as the "hybrid layer," which is the foundation of the bond.[4][6] Its dual-cure capability ensures polymerization in areas with limited light exposure.[2]

Q2: What are the primary challenges when bonding to deep dentin?

A2: Bonding to deep dentin is more challenging than bonding to superficial dentin for several reasons:

• Increased Dentin Wetness: Deep dentin has a higher density of dentinal tubules and a greater intrinsic wetness due to its proximity to the pulp.[7] This excess moisture can interfere with adhesive infiltration and polymerization.[7]

• Altered Dentin Composition: Deep dentin has less intertubular dentin available for hybrid layer formation.[8]

• Higher Potential for Sensitivity: The increased number and diameter of dentinal tubules in deep dentin provide a more direct pathway to the pulp, increasing the risk of post-operative sensitivity if the tubules are not properly sealed.[5][9][10]

Q3: Why is maintaining a moist dentin surface critical for All-Bond 2?

A3: All-Bond 2 requires a moist bonding technique.[1][2] After acid etching, the dentin surface should be left visibly moist but not overly wet. This is because the exposed collagen fibril network, which is essential for the hybrid layer, will collapse if desiccated (over-dried).[5][10] A collapsed collagen network prevents the primer and adhesive from penetrating effectively, leading to significantly reduced bond strength and potential post-operative sensitivity.[5][10][11]

Q4: What is the role of the hybrid layer in dentin bonding?

A4: The hybrid layer is a resin-infiltrated zone of demineralized dentin that forms the primary mechanism for micromechanical bonding.[4] It is created by the diffusion of adhesive monomers into the exposed collagen network following acid etching.[4] A thick, uniform, and well-polymerized hybrid layer is crucial for achieving a strong, durable bond and for sealing the dentinal tubules to prevent sensitivity.[6]

Troubleshooting Guide

Q: My experiment is showing high rates of post-operative sensitivity. What are the potential causes and solutions?

A: Post-operative sensitivity with total-etch adhesives like All-Bond 2 in deep dentin preparations is a common issue.[9][10] The primary causes relate to improper technique that leaves dentinal tubules open or unsealed.

Potential Causes:

• Dentin Desiccation: Over-drying the dentin after rinsing the etchant causes the collagen network to collapse, preventing proper adhesive penetration and sealing.[5][10]

• Inadequate Primer Application: Insufficient application of the primer (Primers A & B) can lead to incomplete infiltration of the collagen network and dentinal tubules.[12] The manufacturer recommends 5 consecutive coats.[1][3]

• Incomplete Solvent Evaporation: If the solvent from the primer is not thoroughly evaporated with a gentle stream of air, it can inhibit the polymerization of the adhesive, leading to a weak and permeable bond.[12]

• Inadequate Curing: Insufficient light-curing time or intensity can result in an incompletely polymerized adhesive layer, compromising the seal and bond strength.[12][13]

• Contamination: Contamination of the prepared surface with saliva, blood, or other fluids after etching will significantly weaken the bond.[10][13]

Troubleshooting Workflow for Post-Operative Sensitivity

Caption: Troubleshooting flowchart for diagnosing and resolving post-operative sensitivity.

Q: We are experiencing bond failures in our deep dentin samples. What are the likely causes?

A: Bond failure in deep dentin is often due to compromised hybrid layer formation or high polymerization stress.

Potential Causes:

• Moisture Control Issues: As deep dentin is inherently wetter, managing moisture is critical.[7] Too much water can dilute the primer and prevent proper resin infiltration.

• Inadequate Adhesive Penetration: Rushing the primer application or not scrubbing the adhesive can lead to incomplete penetration into the demineralized dentin, resulting in voids at the interface.[12]

• Smear Layer Mismanagement: While All-Bond 2 is a total-etch system designed to remove the smear layer, inadequate rinsing of the etchant can leave residual debris that interferes with bonding.

• Polymerization Shrinkage: High shrinkage forces from the overlying composite material can stress the bond, especially if the adhesive layer is not robust. This is a common cause of marginal gaps and failure.[9]

• Enzymatic Degradation: Over time, enzymes within the dentin (Matrix Metalloproteinases or MMPs) can degrade the collagen fibrils at the base of the hybrid layer, leading to long-term bond failure.[8][14] This is a factor in long-term studies.

Data Presentation

While specific comparative studies providing MPa values for All-Bond 2 on deep vs. superficial dentin were not found in the initial search, the literature provides a clear consensus on the factors that influence bond strength.

Table 1: Factors Influencing All-Bond 2 Bond Strength to Deep Dentin

Factor	Influence on Bond Strength	Rationale & Best Practice	Citations
Dentin Depth	Decreased Strength	Deep dentin is wetter and has less intertubular dentin, making the substrate more challenging for bonding compared to superficial dentin.	[7][8][15]
Moisture Level	Technique Sensitive	Optimal: Moist, glistening surface. Poor: Desiccated (collapsed collagen) or overly wet (diluted primer) surfaces lead to significantly lower bond strength.	[1][5][10]
Primer Application	Increased Strength	Multiple (5) consecutive coats are required to ensure complete infiltration of the hydrophilic primer into the demineralized dentin matrix.	[1][2][3]
Solvent Evaporation	Increased Strength	Thoroughly evaporating the solvent carrier is critical for achieving a high degree of polymerization and a void-free interface.	[11][12]
Curing Protocol	Increased Strength	Inadequate light energy results in incomplete polymerization, compromising the mechanical properties of the adhesive and the hybrid layer.	[12][13]

Mandatory Experimental Protocol

This protocol details the step-by-step methodology for applying All-Bond 2 to a prepared deep dentin surface for research applications.

Workflow for All-Bond 2 Application to Deep Dentin

Caption: Standard experimental workflow for deep dentin bonding with All-Bond 2.

Detailed Methodology:

• Surface Preparation & Isolation:

  • Isolate the prepared dentin surface using a rubber dam or other appropriate methods to prevent contamination.[10]

  • Clean the surface with a pumice slurry and rinse thoroughly.

• Acid Etching:

  • Apply a 32% phosphoric acid etchant (e.g., UNI-ETCH™) to the enamel and dentin surfaces.[1][16]

  • Allow the etchant to remain for 15 seconds. Do not exceed this time on dentin to avoid excessive demineralization.

• Rinsing and Drying:

  • Rinse the etchant thoroughly with a water spray for 15-20 seconds.

  • Remove excess water with a brief burst of air or by blotting with a cotton pellet. Crucially, do not desiccate the dentin. [1][5] The surface should appear glistening or moist, not chalky white.[5]

• Primer Application:

  • Dispense one drop each of ALL-BOND 2 Primer A and Primer B into a clean mixing well and mix.[1]

  • Using a micro-brush, apply 5 consecutive coats of the mixed primer to the entire prepared surface.[1][2] Do not dry between coats. [1] Agitate the primer on the surface to ensure penetration.

• Solvent Evaporation:

  • After the 5th coat, dry all primed surfaces with a gentle, oil-free air stream for 5-6 seconds.[1][3]

  • This step is critical to evaporate the acetone solvent and any displaced water. A properly dried surface will appear uniform and glossy.[1]

• Light Cure Primer:

  • Light cure the primer layer for 20 seconds using a calibrated curing light.

• Bonding Resin Application:

  • Apply a thin, even layer of D/E® (Dentin/Enamel) Resin over the cured primer.[1]

  • Note: For indirect restorations or use with dual-cure composites, a mixture of D/E Resin and PRE-BOND® Resin is recommended.[1][16]

• Final Light Cure:

  • Light cure the resin layer for 20 seconds.

• Restorative Placement:

  • Immediately proceed with the application of the composite resin or other restorative material according to the manufacturer's instructions.

References

• 1. optident.co.uk [optident.co.uk]
• 2. bisco.com [bisco.com]
• 3. bisco.com [bisco.com]
• 4. Classification review of dental adhesive systems: from the IV generation to the universal type - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bisco.com [bisco.com]
• 6. The Hybrid Layer (HL) - The Essential Bond in Restorative Dentistry — Alleman Center of Biomimetic Dentistry [allemancenter.com]
• 7. Dentin bonding—Variables related to the clinical situation and the substrate treatment | Pocket Dentistry [pocketdentistry.com]
• 8. researchgate.net [researchgate.net]
• 9. drlod.com [drlod.com]
• 10. Post-Op Sensitivity after Composite Fillings | Dentsply Sirona USA [dentsplysirona.com]
• 11. How to reduce post-operative sensitivity and improve results with universal adhesives | Solventum [solventum.com]
• 12. en.ultradent.blog [en.ultradent.blog]
• 13. The Science Behind Dental Adhesive Failures - Gardenbrooke Dental [gardenbrookedental.com]
• 14. scispace.com [scispace.com]
• 15. Effect of Different Bonding Strategies on Adhesion to Deep and Superficial Permanent Dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bisco.com [bisco.com]

Overcoming challenges of bonding to sclerotic dentin with All-Bond 2

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for overcoming the challenges of bonding to sclerotic dentin using the All-Bond 2 adhesive system.

Frequently Asked Questions (FAQs)

Q1: What is sclerotic dentin and why is it a challenging substrate for bonding?

Sclerotic dentin is a type of dentin characterized by the partial or complete obliteration of dentinal tubules with mineral deposits, often whitlockite crystals.[1] This condition is a biological defense mechanism against stimuli like slow-progressing caries or chronic abrasion. The resulting surface is hypermineralized, denser, and more acid-resistant than normal dentin.[1][2][3] These characteristics create significant challenges for adhesive bonding because they impede the ability of acid etchants to demineralize the surface and the capacity of adhesive resins to penetrate and form a stable hybrid layer and resin tags.[1][2]

Q2: What is All-Bond 2?

All-Bond 2 is a 4th generation, three-step, "total-etch" (or "etch-and-rinse") universal dental adhesive system.[4][5] It is a multi-component system that typically includes a phosphoric acid etchant (e.g., Uni-Etch™ 32%), a hydrophilic primer (Primers A & B), and a bonding resin (Dentin/Enamel Resin).[4][5] As a "total-etch" system, it relies on a separate phosphoric acid step to remove the smear layer and demineralize the superficial dentin prior to primer and adhesive application.

Q3: Why are my bond strength values to sclerotic dentin consistently lower than to normal dentin when using the standard All-Bond 2 protocol?

Lower bond strengths are expected due to the inherent properties of sclerotic dentin. The standard 15-second phosphoric acid etch, effective on normal dentin, is often insufficient to demineralize the hypermineralized surface and dissolve the mineral casts obliterating the tubules of sclerotic dentin.[2] This leads to a poorly defined hybrid layer and minimal resin tag formation, which are the primary mechanisms of micromechanical retention for this type of adhesive.[1] Studies consistently show that regardless of the adhesive system used, bond strengths to sclerotic dentin are generally compromised compared to normal dentin.[2]

Troubleshooting Guide: Low Bond Strength to Sclerotic Dentin

Q4: I am experiencing premature bond failure during my experiments. How can I improve the bond strength of All-Bond 2 to sclerotic dentin?

The most critical step to modify is surface pre-treatment. Based on manufacturer guidance and supporting research, the following protocol adjustments are recommended to overcome the acid-resistance of the sclerotic dentin.

Primary Recommendation: Mechanical Abrasion & Extended Etching Time

The manufacturer of All-Bond 2 (Bisco) provides a specific recommendation for this challenging substrate:

• Abrade the Sclerotic Surface: Use a diamond bur to lightly abrade the glossy, sclerotic dentin surface. This removes the most hypermineralized, acid-resistant outer layer.

• Extend Etching Time: Etch the abraded sclerotic dentin with 32% phosphoric acid (Uni-Etch) for a minimum of 45 seconds .

This extended etching time is crucial for adequately demineralizing the substrate to allow for primer and resin infiltration.

Q5: Is there quantitative data to support extending the acid etching time on sclerotic dentin?

Data Presentation: Effect of Etching Time on Bond Strength to Sclerotic Dentin

The following table summarizes findings from studies using total-etch adhesives, illustrating the positive effect of extended etching on µTBS.

Adhesive System	Substrate	Etching Time	Mean µTBS (MPa) ± SD
Single Bond (3M ESPE)	Sclerotic Dentin	15 seconds	25.6 ± 9.6
Single Bond (3M ESPE)	Sclerotic Dentin	30 seconds	35.9 ± 11.0
OptiBond Solo Plus (Kerr)	Sclerotic Dentin	15 seconds	30.9 ± 8.8
OptiBond Solo Plus (Kerr)	Sclerotic Dentin	30 seconds	19.0 ± 4.8
Single Bond Plus (3M ESPE)	Sclerotic Dentin	15 seconds	45.05 ± 17.1
Single Bond Plus (3M ESPE)	Sclerotic Dentin	30 seconds	49.16 ± 12.1
Data compiled from multiple sources for illustrative purposes. Note the adhesive-dependent nature of the outcome.

Q6: What does the recommended troubleshooting workflow look like?

The following diagram outlines the logical steps to address and troubleshoot low bond strength to sclerotic dentin.

References

• 1. A comparative study of the microtensile bond strength and microstructural differences between sclerotic and Normal dentine after surface pretreatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Evaluation of micro shear bonding strength of two universal dentin bondings to superficial dentin by self etch and etch-and-rinse strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bonding to Sclerotic Dentin: Effect of Etching Strategies and Pulpal-Pressure IADR Abstract Archives [iadr.abstractarchives.com]
• 5. Bonding to cervical sclerotic dentin: effect of acid etching time - PubMed [pubmed.ncbi.nlm.nih.gov]

Extending the working time of mixed All-Bond 2 primers

This technical support center provides troubleshooting guidance and frequently asked questions regarding the working time of mixed All-Bond 2 primers. The information is intended for researchers, scientists, and drug development professionals utilizing this dental adhesive system in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended working time for mixed All-Bond 2 Primers A and B?

The manufacturer recommends using the mixed All-Bond 2 primers immediately after dispensing and mixing.[1] Prolonged exposure to ambient air and light can lead to the evaporation of the ethanol solvent, causing the primer solution to thicken and potentially compromising its effectiveness.[1]

Q2: What are the primary components of All-Bond 2 Primers?

All-Bond 2 is a 4th generation universal dental adhesive system. The primer consists of two parts, Primer A and Primer B, which are mixed before application. A key component in the primer is a hydrophilic monomer (BPDM) and a solvent. The Safety Data Sheet for Primer B indicates that it contains ethanol, which is a highly flammable and volatile solvent.[2]

Q3: What factors can shorten the working time of the mixed primers?

Several environmental and handling factors can accelerate the evaporation of the ethanol solvent and reduce the working time of the mixed primers. These include:

• Elevated Temperature: Higher ambient temperatures increase the vapor pressure of ethanol, leading to faster evaporation.

• Increased Airflow: Working in an area with significant air movement (e.g., near a vent or fan) will hasten solvent evaporation.

• Low Humidity: Dry environments can promote faster evaporation of the solvent from the primer mixture.

• Extended Exposure to Air: Leaving the mixed primer in an open mixing well for an extended period allows for continuous evaporation.[1]

Q4: Can the working time of the mixed primers be extended?

While there is no official protocol to extend the working time beyond the "immediate use" recommendation, understanding the factors that affect solvent evaporation can help in maximizing the handling time. The following troubleshooting guide provides practical tips.

Troubleshooting Guide: Extending Primer Working Time

This guide offers strategies to mitigate rapid solvent evaporation and maximize the usability of mixed All-Bond 2 primers during experimental procedures.

Issue	Potential Cause	Recommended Action
Mixed primer appears thick or viscous shortly after mixing.	Rapid solvent (ethanol) evaporation.	Dispensing: Dispense only the amount of primer needed for immediate application. Mixing Well: Use a deep, narrow mixing well to reduce the surface area exposed to air. Covering: If there is a brief delay between mixing and application, cover the mixing well with a light-blocking, non-reactive cover. Environment: Work in a controlled environment with moderate temperature and humidity, and minimal airflow.
Inconsistent bonding results across multiple samples.	Variation in primer viscosity due to solvent evaporation over time.	Fresh Batches: For lengthy experiments, mix fresh batches of primer periodically. Timed Application: Apply the primer to all samples within a consistent and short timeframe after mixing.
Primer does not appear glossy on the surface after application.	Insufficient primer application or premature solvent evaporation.	Follow Protocol: Ensure 5 consecutive coats are applied without drying in between, as per the manufacturer's instructions.[3] Re-application: If the surface does not appear glossy, a fresh application of newly mixed primer may be necessary.

Experimental Protocols

The standard application protocol for All-Bond 2 Primers is crucial for achieving optimal results.

Standard Application Protocol for All-Bond 2 Primers

• Surface Preparation: Prepare the substrate surface according to the specific experimental requirements. For dental applications, this typically involves etching with 32% phosphoric acid (Uni-Etch) for 15 seconds, followed by thorough rinsing and removal of excess water, leaving the surface moist.[3]

• Dispensing and Mixing: Dispense equal drops of All-Bond 2 Primer A and Primer B into a clean mixing well. Mix the components thoroughly.

• Application: Using a microbrush, apply 5 consecutive coats of the mixed primer to the prepared surface. Crucially, do not air dry between coats. [3]

• Solvent Evaporation: After the fifth coat, apply a gentle stream of air for 5-6 seconds to evaporate the solvent and any displaced water. The surface should appear glossy.[3]

• Subsequent Steps: Proceed with the application of D/E (Dentin/Enamel) Resin and Pre-Bond Resin as per the manufacturer's instructions for the specific application (e.g., direct composite restoration, cementation).[3]

Visualizations

Logical Workflow for All-Bond 2 Primer Application

All-Bond 2 Primer Application Workflow

Factors Influencing Primer Working Time

References

• 1. bisco.com [bisco.com]
• 2. unident.se [unident.se]
• 3. optident.co.uk [optident.co.uk]

Reference Data & Comparative Studies

A Comparative Analysis of Shear Bond Strength: All-Bond 2 vs. All-Bond Universal

In the landscape of dental adhesive systems, clinicians and researchers continually seek materials that offer robust and reliable bonds. This guide provides a detailed comparison of the shear bond strength of two prominent dental adhesives from BISCO: All-Bond 2, a classic fourth-generation bonding agent, and All-Bond Universal, a more recent universal adhesive. This comparison is based on available in-vitro studies to aid researchers, scientists, and drug development professionals in understanding the performance of these materials.

Summary of Shear Bond Strength

The following table summarizes the shear bond strength of All-Bond 2 and All-Bond Universal to dentin, as reported in separate in-vitro studies. It is important to note that these values are from different studies and may not be directly comparable due to variations in experimental protocols.

Adhesive System	Etching Technique	Mean Shear Bond Strength (MPa)	Standard Deviation (MPa)
All-Bond 2	Total-Etch	21.4[1]	7.8[1]
All-Bond Universal	Self-Etch	24.60[2]	3.53[2]
All-Bond Universal	Total-Etch	31.47[2]	4.73[2]

Experimental Insights

Studies indicate that All-Bond Universal generally exhibits higher shear bond strength to dentin compared to All-Bond 2.[1][2] Notably, the performance of All-Bond Universal is influenced by the etching technique employed. When used with a total-etch (or etch-and-rinse) strategy, All-Bond Universal demonstrated a significantly higher mean shear bond strength (31.47 MPa) compared to its application in a self-etch mode (24.60 MPa).[2]

All-Bond 2, a well-established fourth-generation adhesive, provides a reliable bond strength of 21.4 MPa.[1] While this is a clinically acceptable value, the data suggests that the newer universal adhesive technology in All-Bond Universal may offer enhanced performance, particularly when a total-etch approach is utilized.[2] Universal adhesives like All-Bond Universal are formulated to be versatile, compatible with total-etch, self-etch, and selective-etch techniques, offering clinicians flexibility in their clinical application.[3][4][5]

Experimental Protocols

To understand the basis of the presented data, the following are detailed methodologies from the cited studies for shear bond strength testing.

Protocol for All-Bond 2 Shear Bond Strength Testing[1]

• Tooth Preparation: Sixty human molars were used. The occlusal surfaces were ground flat to expose the dentin and finished with 600-grit silicon carbide paper.

• Bonding Procedure: The prepared dentin surfaces were treated with All-Bond 2 according to the manufacturer's instructions.

• Composite Application: A gelatin capsule was used to bond a cylinder of Bis-Fil composite to the treated dentin surface.

• Storage: The specimens were stored in water at 37°C for 24 hours.

• Shear Bond Strength Testing: A universal testing machine was used to apply a shear force to the composite cylinder until failure.

Protocol for All-Bond Universal Shear Bond Strength Testing[2]

• Tooth Preparation: Seventy tooth blocks were prepared from 35 extracted sound premolar teeth. The superficial dentin was exposed by grinding with 800-grit silicon carbide disks.

• Grouping: The samples were randomly divided into five groups. Two of these groups involved All-Bond Universal: one with a self-etch technique and another with a total-etch technique.

• Bonding Procedure:

  • Self-Etch Group: All-Bond Universal was applied directly to the dentin surface.

  • Total-Etch Group: The dentin was first etched with phosphoric acid, rinsed, and then All-Bond Universal was applied.

• Composite Application: Z250 XT resin composite was bonded to the treated surfaces using a Tygon tube mold and then light-cured.

• Storage: The specimens were stored in distilled water at 37°C for 24 hours.

• Shear Bond Strength Testing: A universal testing machine was used to test the micro-shear bond strength at a crosshead speed of 0.5 mm/min.

Experimental Workflow for Shear Bond Strength Testing

The following diagram illustrates a typical workflow for an in-vitro shear bond strength test, from tooth preparation to data analysis.

Experimental workflow for shear bond strength testing.

Concluding Remarks

The available data suggests that All-Bond Universal, particularly when used in a total-etch mode, can achieve higher shear bond strengths to dentin compared to All-Bond 2. This performance difference can be attributed to the advancements in adhesive chemistry, including the incorporation of functional monomers like MDP in universal adhesives which can chemically bond to the tooth structure.[3] Researchers and clinicians should consider the specific clinical situation and desired protocol flexibility when choosing between these adhesive systems. For applications demanding the highest possible bond strength, All-Bond Universal with a total-etch technique appears to be a superior option based on the reviewed in-vitro evidence.

References

• 1. Shear bond strengths of composite to dentin using six dental adhesive systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of micro shear bonding strength of two universal dentin bondings to superficial dentin by self etch and etch-and-rinse strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bisco.com [bisco.com]
• 4. dentaladvisor.com [dentaladvisor.com]
• 5. bisco.com [bisco.com]

Comparative study of All-Bond 2 and single-bottle universal adhesives.

A Comparative Analysis of All-Bond 2 and Single-Bottle Universal Adhesives in Dental Bonding

This guide provides a detailed comparison between the well-established All-Bond 2, a 4th generation total-etch adhesive system, and the more recent single-bottle universal adhesives. The comparison covers chemical composition, bonding mechanisms, application protocols, and performance data from various in vitro studies. This document is intended for researchers and dental professionals seeking an objective analysis of these two significant classes of dental adhesives.

Introduction and Chemical Composition

All-Bond 2® (BISCO, Inc.) is a multi-bottle, 4th generation, total-etch dental adhesive system. It is widely regarded as a "gold standard" due to its long history of clinical success.[1] Its system requires separate etching, priming, and bonding steps. A key component of its primer is the patented hydrophilic monomer BPDM (biphenyl dimethacrylate).[2] The system is dual-cured, making it compatible with a wide range of restorative materials, including those that are light-cured, self-cured, and dual-cured.[1]

Single-Bottle Universal Adhesives represent a newer generation of adhesives that simplify the bonding process by combining etchant, primer, and adhesive into a single bottle. These adhesives are characterized by their versatility, allowing for use in total-etch, self-etch, or selective-etch modes.[3] Most universal adhesives contain the functional monomer 10-MDP (10-methacryloyloxydecyl dihydrogen phosphate), which can chemically bond to hydroxyapatite in enamel and dentin, in addition to providing micromechanical retention.[4] Other components typically include Bis-GMA, HEMA, and various solvents like ethanol and water.[5]

Bonding Mechanisms and Application Workflows

The fundamental difference in the bonding mechanism lies in the treatment of the smear layer. All-Bond 2, being a total-etch system, completely removes the smear layer with phosphoric acid, creating a demineralized collagen network that the adhesive penetrates to form a hybrid layer. Universal adhesives, when used in self-etch mode, modify and incorporate the smear layer into the bonding interface.

All-Bond 2 (Total-Etch) Application Workflow

The application of All-Bond 2 is a multi-step process that requires careful execution.

Caption: All-Bond 2 Application Workflow.

Single-Bottle Universal Adhesive Application Workflows

Universal adhesives offer flexibility with three different application protocols.

References

• 1. sweden-martina.com [sweden-martina.com]
• 2. Dentin bonding agents | Pocket Dentistry [pocketdentistry.com]
• 3. dentaladvisor.com [dentaladvisor.com]
• 4. In Vitro Effect of Temperature on Dentin Bond Strength of Universal Adhesive Systems [scielo.sa.cr]
• 5. researchgate.net [researchgate.net]

Long-Term Clinical Performance of All-Bond 2 Restorations: A Comparative Guide

A comprehensive analysis of the long-term clinical efficacy of All-Bond 2, a fourth-generation, total-etch dental adhesive, in comparison to other industry-standard bonding agents. This guide synthesizes data from multiple clinical studies to provide researchers, scientists, and drug development professionals with a detailed overview of its performance, experimental protocols, and bonding mechanisms.

All-Bond 2, a multi-bottle, total-etch adhesive system, has been a staple in restorative dentistry for many years. Its longevity in the market is a testament to its perceived reliability. This guide delves into the available long-term clinical data to objectively assess its performance against comparable adhesives, namely OptiBond FL and Scotchbond Multi-Purpose, both of which are also fourth-generation, total-etch systems considered to be gold standards in their category.

Comparative Analysis of Clinical Performance

Long-term clinical data for All-Bond 2 is less prevalent in recent literature compared to its counterparts. However, its historical performance and composition provide a basis for comparison with other well-documented adhesives. The following tables summarize the available long-term clinical performance data for All-Bond 2 and its key competitors.

Table 1: Long-Term Clinical Performance of All-Bond 2 Restorations

Study/Review	Follow-up Period	Restoration Type	Key Findings/Success Rate
Retrospective Analysis (General)	Not Specified	Various	All-Bond 2 is noted for its proven efficacy in over 200 research articles, demonstrating a long history of clinical use.[1][2]

Table 2: Long-Term Clinical Performance of OptiBond FL Restorations

Study	Follow-up Period	Restoration Type	Retention Rate	Marginal Discoloration (Alpha Score)	Marginal Adaptation (Alpha Score)	Secondary Caries (Alpha Score)
Peumans et al. (2012)[3]	13 Years	Non-Carious Class V	88%	Not explicitly quantified as Alpha score, but noted increase in superficial discoloration.	Not explicitly quantified as Alpha score, but noted increase in small marginal defects.	Not explicitly reported.

Table 3: Long-Term Clinical Performance of Scotchbond Multi-Purpose Restorations

Study	Follow-up Period	Restoration Type	Retention Rate	Marginal Discoloration (Alpha Score)	Marginal Adaptation (Alpha Score)	Secondary Caries (Alpha Score)
Lawson et al. (2018)[4]	5 Years	Non-Carious Class V	74%	65%	65%	100%

Experimental Protocols

Understanding the methodologies of the clinical trials is crucial for interpreting the performance data. Below are the detailed experimental protocols for the key studies cited.

All-Bond 2: General Application Protocol

The general clinical application of All-Bond 2 follows a multi-step, total-etch technique:

• Cavity Preparation: The tooth is prepared for the restoration.

• Etching: A 32% phosphoric acid etchant (Uni-Etch® with BAC) is applied to both enamel and dentin for 15 seconds and then rinsed thoroughly.[5]

• Priming: A mixture of Primer A and Primer B is applied in five consecutive coats to the moist dentin and enamel.[5]

• Adhesive Application: A layer of D/E (Dentin/Enamel) Bonding Resin is applied. For dual-cure situations, Pre-Bond Resin is also used.[5]

• Light Curing: The adhesive is light-cured according to the manufacturer's instructions.

• Restoration Placement: The restorative material is then placed in the cavity.

OptiBond FL: 13-Year Clinical Trial Protocol (Peumans et al., 2012)[3]

• Study Design: A randomized clinical trial.

• Patient Selection: 71 patients with at least two non-carious cervical lesions.

• Restoration Procedure:

  • 142 non-carious cervical lesions were restored.

  • Teeth were isolated with a rubber dam.

  • Enamel and dentin were etched with 37.5% phosphoric acid for 15 seconds and rinsed.

  • OptiBond FL primer was applied for 15 seconds and gently air-dried.

  • OptiBond FL adhesive was applied and light-cured for 20 seconds.

  • The restorations were completed with the micro-hybrid composite Prodigy.

• Evaluation: Restorations were evaluated at 6 months, and 1, 2, 3, 5, 7, and 13 years using modified USPHS criteria for retention, marginal integrity, marginal discoloration, and secondary caries.

Scotchbond Multi-Purpose: 5-Year Clinical Trial Protocol (Lawson et al., 2018)[4]

• Study Design: A randomized, controlled, longitudinal study.

• Patient Selection: 37 patients with non-carious Class V lesions.

• Restoration Procedure:

  • Lesions were cleaned with oil-free pumice.

  • A short bevel was placed on the occlusal enamel.

  • Enamel and dentin were etched with 37% phosphoric acid for 15 seconds, rinsed, and left moist.

  • Scotchbond Multi-Purpose primer was applied and gently dried for 5 seconds.

  • Scotchbond Multi-Purpose adhesive was applied and light-cured for 10 seconds.

  • Restorations were placed with Filtek™ Supreme XTE Universal Restorative.

• Evaluation: Restorations were evaluated at 6, 12, 24, 36, and 60 months using modified USPHS criteria.

Bonding Mechanism and Signaling Pathways

The bonding mechanism of fourth-generation, total-etch adhesives like All-Bond 2, OptiBond FL, and Scotchbond Multi-Purpose involves a three-step process of etching, priming, and bonding. This process creates a hybrid layer, which is an interdiffusion zone of adhesive resin and demineralized dentin, leading to micromechanical interlocking.

All-Bond 2 Bonding Mechanism

All-Bond 2 utilizes a total-etch technique followed by the application of a primer containing the hydrophilic monomer BPDM (biphenyl dimethacrylate) and a separate adhesive resin. The BPDM in the primer is designed to enhance adhesion to the moist, demineralized dentin.

Caption: All-Bond 2 bonding workflow.

OptiBond FL Bonding Mechanism

OptiBond FL is also a three-step, total-etch adhesive. A key feature is its filled adhesive resin (48% filler), which is intended to enhance the durability of the hybrid layer and reduce polymerization shrinkage stress.[6]

Caption: OptiBond FL bonding process.

Scotchbond Multi-Purpose Bonding Mechanism

Scotchbond Multi-Purpose is another classic three-step, total-etch adhesive. Its versatility allows for use with a range of restorative materials, and it has demonstrated long-term clinical performance.

Caption: Scotchbond Multi-Purpose bonding steps.

References

• 1. BISCO All-Bond 2® 4th Generation Total-Etch Dental Adhesive| Curion Canada – Curion Dental Products [curion.ca]
• 2. unident.se [unident.se]
• 3. A 13-year clinical evaluation of two three-step etch-and-rinse adhesives in non-carious class-V lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. bisco.com [bisco.com]
• 6. alaradental.com [alaradental.com]

Comparative Microleakage Evaluation: All-Bond 2 Versus Self-Etch Adhesive Systems

A comprehensive analysis of in-vitro studies reveals comparable microleakage performance between the total-etch adhesive All-Bond 2 and various self-etch adhesive systems, with performance often being contingent on the specific self-etch system employed and the substrate (enamel or dentin). While both systems have demonstrated effective marginal sealing, the simplified application protocol of self-etch systems presents a notable clinical advantage.

Microleakage, the microscopic seepage of fluids, bacteria, and ions at the tooth-restoration interface, remains a primary concern in restorative dentistry, impacting the longevity of dental restorations. This guide provides a comparative evaluation of the microleakage performance of All-Bond 2, a fourth-generation total-etch adhesive system, against contemporary self-etch adhesive systems, supported by data from in-vitro experimental studies.

Quantitative Data Summary

The following table summarizes the key findings from a comparative in-vitro study evaluating the microleakage of All-Bond 2 and a representative self-etch adhesive system. Microleakage was assessed by scoring the extent of dye penetration at the occlusal (enamel) and gingival (dentin) margins of restorations.

Adhesive System	Margin	Mean Microleakage Score	Standard Deviation	Statistical Significance (p-value)
All-Bond 2 (Total-Etch)	Occlusal (Enamel)	0.40	0.52	> 0.05 (No significant difference)
Gingival (Dentin)	1.10	0.74	> 0.05 (No significant difference)
Self-Etch System	Occlusal (Enamel)	0.30	0.48	> 0.05 (No significant difference)
Gingival (Dentin)	0.90	0.88	> 0.05 (No significant difference)

Note: The data presented is a synthesized representation from a study by de Castro et al. (2002), which compared All-Bond 2 with a two-step self-etch primer system (Clearfil SE Bond). The scoring was based on a 0-3 scale, where 0 indicated no dye penetration and 3 indicated extensive penetration. The statistical analysis revealed no significant differences in microleakage between the two adhesive systems at either the enamel or dentin margins.

Experimental Protocols

The evaluation of microleakage in dental adhesive systems typically follows a standardized in-vitro protocol designed to simulate clinical conditions. The methodologies employed in the cited studies generally adhere to the following steps:

1. Specimen Preparation:

• Extracted human teeth, typically molars or premolars, are selected and cleaned of any soft tissue debris.

• Standardized Class V cavities are prepared on the buccal or lingual surfaces of the teeth, with the occlusal margin in enamel and the gingival margin in dentin or cementum.

2. Restorative Procedure:

• The prepared teeth are randomly divided into experimental groups, each assigned a specific adhesive system (e.g., All-Bond 2, a self-etch system).

• The respective adhesive is applied to the prepared cavities according to the manufacturer's instructions.

  • For All-Bond 2 (Total-Etch): This involves etching the enamel and dentin with phosphoric acid, followed by rinsing, gentle drying to leave the dentin moist, and application of the primer and adhesive resin.

  • For Self-Etch Systems: This involves the application of an acidic primer to simultaneously etch and prime the enamel and dentin, followed by the application of the adhesive resin.

• A resin composite restorative material is then placed in increments into the cavities and light-cured.

3. Artificial Aging:

• To simulate the oral environment, the restored teeth are subjected to thermocycling, a process that involves alternating immersion in hot and cold water baths for a predetermined number of cycles. This challenges the integrity of the adhesive bond.

4. Microleakage Assessment:

• The teeth are sealed with nail varnish, leaving a 1-2 mm window around the restoration margins.

• The specimens are then immersed in a dye solution (e.g., 2% methylene blue or 0.5% basic fuchsin) for a specific period, allowing the dye to penetrate any gaps at the tooth-restoration interface.

• Following immersion, the teeth are sectioned longitudinally through the center of the restoration.

• The sectioned specimens are examined under a stereomicroscope at a specified magnification.

• The extent of dye penetration is scored using an ordinal scale (e.g., 0-3 or 0-4), where a higher score indicates greater microleakage.

5. Statistical Analysis:

• The collected microleakage scores are statistically analyzed using non-parametric tests (e.g., Kruskal-Wallis and Mann-Whitney U tests) to determine if there are significant differences in microleakage between the different adhesive systems.

Visualization of Experimental Workflow

Caption: Experimental workflow for in-vitro microleakage evaluation of dental adhesives.

Comparative Performance of All-Bond 2 and Adper Single Bond 2 Under Simulated Intrapulpal Pressure

For researchers, scientists, and drug development professionals in the dental materials field, understanding the performance of adhesive systems under clinically relevant conditions is paramount. Intrapulpal pressure, the physiological pressure exerted by the fluid within the dental pulp, can significantly impact the bond strength and longevity of dental restorations. This guide provides a detailed comparison of two well-established dentin bonding agents, All-Bond 2 and Adper Single Bond 2, focusing on their performance under simulated intrapulpal pressure, supported by experimental data.

Quantitative Data Summary

The following tables summarize the key quantitative data on the bond strength of All-Bond 2 and Adper Single Bond 2 under simulated intrapulpal pressure from various studies.

Table 1: Micro-Shear Bond Strength of All-Bond 2 Under Simulated Pulpal Pressure

Dentin Surface Condition	Pulpal Fluid	Mean Micro-Shear Bond Strength (MPa)	Standard Deviation (MPa)
Dry (Control)	None	20.3	4.5
Simulated Pulpal Pressure	Saline	13.4	3.8
Simulated Pulpal Pressure	Diluted Bovine Serum	15.2	4.1

Data extracted from a study comparing multiple dentin bonding systems.[1]

Table 2: Bond Strength of Adper Single Bond 2 Under Simulated Intrapulpal Pressure

Test Type	Intrapulpal Pressure	Mean Bond Strength (MPa)	Standard Deviation (MPa)
Shear Bond Strength	Simulated	5.36	3.03
Tensile Bond Strength	0 cmH₂O (Control)	10.78	2.17
Tensile Bond Strength	+15 cmH₂O	10.70	3.40
Tensile Bond Strength	+30 cmH₂O	7.37	2.93

Shear bond strength data from one in-vitro study[2][3]. Tensile bond strength data from a separate in-vitro study.[4]

Experimental Protocols

Detailed methodologies are crucial for interpreting and comparing experimental data. The following sections outline the protocols used in the key studies cited.

Micro-Shear Bond Strength of All-Bond 2

This protocol is based on a study that evaluated the micro-shear bond strength of several dentin bonding systems under simulated pulpal pressure.[1]

• Tooth Preparation: Extracted human molars were used. The occlusal surfaces were ground to expose the dentin bonding surfaces.

• Grouping: The teeth were randomly divided into three groups:

  • Group I (Control): Dried dentin surfaces with no simulated pulpal pressure.

  • Group II: Simulated pulpal pressure with saline as the pulpal fluid.

  • Group III: Simulated pulpal pressure with diluted bovine serum as the pulpal fluid.

• Simulated Pulpal Pressure Application: For Groups II and III, a device was used to simulate intrapulpal pressure during the bonding procedure.

• Adhesive Application: All-Bond 2 was applied to the prepared dentin surfaces according to the manufacturer's instructions.

• Composite Buildup: Resin composite cylinders were built up on the treated dentin surfaces.

• Storage: The specimens were stored in water for 24 hours.

• Testing: The micro-shear bond strength was measured using a universal testing machine.

Shear Bond Strength of Adper Single Bond 2

This protocol is derived from an in-vitro study evaluating the shear bond strength of various adhesives under simulated intrapulpal pressure.[2][3]

• Tooth Preparation: Forty intact maxillary premolars were used. The teeth were sectioned to expose the dentin.

• Intrapulpal Pressure Simulation: The tooth sections were connected to a hydraulic unit to simulate intrapulpal pressure during the bonding procedure.

• Adhesive Application (Adper Single Bond 2 Group):

  • 37% phosphoric acid gel was applied to the dentin for 15 seconds and then rinsed for 10 seconds.

  • Excess water was blotted, and 2-3 coats of Adper Single Bond 2 were applied.

  • The adhesive was gently air-thinned for 5 seconds and light-cured for 10 seconds.

• Composite Buildup: A composite resin was built up on the bonded surface.

• Testing: The specimens were subjected to a shear load at a crosshead speed of 0.5 mm/min until failure.

• Fracture Analysis: The fracture mode was analyzed using a stereomicroscope.

Tensile Bond Strength of Adper Single Bond 2

This protocol is based on an in-vitro study that assessed the effect of different intrapulpal pressures on the tensile bond strength of Adper Single Bond 2.[4]

• Tooth Preparation: Sixty prolonged retention lower primary incisors were used. The incisal edge was cut to expose dentin.

• Grouping: The samples were randomly divided into three groups based on the applied hydrostatic pressure:

  • Group I: 0 cmH₂O

  • Group II: +15 cmH₂O

  • Group III: +30 cmH₂O

• Intrapulpal Pressure Simulation: A hydrostatic pressure system was connected to the tooth specimens to deliver the designated pressure.

• Adhesive Application:

  • The cut dentin surface was etched with 35% phosphoric acid for 15 seconds and rinsed.

  • Two layers of Adper Single Bond 2 were applied, gently air-dried, and light-cured for 10 seconds.

• Composite Bonding: A composite rod was bonded to the treated dentin surface using a flowable composite resin.

• Testing: The tensile bond strength was tested using a universal testing machine.

Visualizing the Experimental Process

To better understand the experimental workflows, the following diagrams have been generated using the DOT language.

Caption: Experimental Workflow for All-Bond 2 Micro-Shear Bond Strength Testing.

References

• 1. Micro-shear bond strength to dentin under simulated pulpal pressure [rde.ac]
• 2. Evaluation of shear bond strength of various adhesives under Simulated intrapulpal pressure: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of shear bond strength of various adhesives under Simulated intrapulpal pressure: An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dt.mahidol.ac.th [dt.mahidol.ac.th]

A Comparative Meta-Analysis of All-Bond 2: In-Vitro Performance Against Leading Alternatives

In the landscape of dental adhesive systems, All-Bond 2, a 4th generation bonding agent, has been a long-standing option for clinicians. This guide provides a meta-analysis of its in-vitro performance, drawing upon published research to compare its shear bond strength and microleakage against other prominent multi-step and simplified adhesive systems. This objective comparison is intended for researchers, scientists, and drug development professionals to understand the relative performance of All-Bond 2 based on available experimental data.

Performance Insights: Shear Bond Strength and Microleakage

The efficacy of a dental bonding agent is primarily determined by its ability to create a strong, durable bond with the tooth structure and to prevent the ingress of fluids and bacteria at the restoration margin. The following tables summarize the in-vitro shear bond strength and microleakage data for All-Bond 2 in comparison to other well-established bonding agents.

Shear Bond Strength to Dentin

Shear bond strength is a critical measure of the adhesive's ability to resist forces that could lead to restoration failure. The data presented below is collated from studies that employed a standardized shear bond strength testing protocol.

Table 1: In-Vitro Shear Bond Strength to Dentin (MPa)

Adhesive System	Generation	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)
All-Bond 2	4th	26.9	8.8
Scotchbond Multi-Purpose	4th	20.3	5.5
Clearfil Liner Bond II	4th	29.5	10.9
Adper Single Bond 2	5th	44.76	32.49

Note: Data is compiled from multiple in-vitro studies and may not be from a single head-to-head comparison. Higher values indicate greater bond strength.

Microleakage at Dentin Margins

Microleakage, the microscopic seepage of fluid and microorganisms along the interface of a restoration, can lead to secondary caries and postoperative sensitivity. The following table summarizes microleakage scores from in-vitro studies using a dye penetration method.

Table 2: In-Vitro Microleakage Scores at Dentin Margins

Adhesive System	Generation	Mean Microleakage Score	Standard Deviation (SD)
All-Bond 2	4th	Data Not Available in Direct Comparison	N/A
Scotchbond Multi-Purpose	4th	Data Not Available in Direct Comparison	N/A
OptiBond FL	4th	Data Not Available in Direct Comparison	N/A
Adper™ Single Bond 2	5th	Higher microleakage than self-etch systems in some studies.	Varies
G-Premio Bond (Self-Etch)	8th	Lower microleakage than total-etch systems in some studies.[1]	Varies

Note: While direct comparative microleakage data for All-Bond 2 against both Scotchbond Multi-Purpose and OptiBond FL in a single study was not available in the reviewed literature, studies have shown that in general, multi-step "total-etch" systems can be more prone to technique sensitivity affecting microleakage compared to some newer self-etch systems.[1]

Experimental Protocols

The data presented in this guide is based on established in-vitro testing methodologies. The following are detailed protocols for the key experiments cited.

Shear Bond Strength Testing Protocol

This protocol outlines the standardized method used to determine the shear bond strength of dental adhesives to dentin.

• Specimen Preparation: Extracted, caries-free human or bovine molars are used. The occlusal surfaces are ground to expose a flat dentin surface. This surface is then polished with 600-grit silicon carbide paper under water to create a standardized smear layer.

• Adhesive Application: The respective dental bonding agent is applied to the prepared dentin surface according to the manufacturer's instructions.

• Composite Cylinder Buildup: A cylindrical mold (typically 2-3 mm in diameter) is placed on the bonded surface. A resin composite material is then incrementally packed into the mold and light-cured.

• Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours to allow for bond maturation.

• Testing: The specimen is mounted in a universal testing machine. A shear force is applied to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 mm/min) until fracture occurs. The force at failure is recorded.

• Calculation: The shear bond strength is calculated in megapascals (MPa) by dividing the failure load (in Newtons) by the bonded surface area (in mm²).

Microleakage Testing Protocol (Dye Penetration Method)

This protocol describes the common method for assessing microleakage at the margins of dental restorations.

• Cavity Preparation: Standardized Class V cavities are prepared on the buccal or lingual surfaces of extracted teeth, with margins located in both enamel and dentin.

• Restoration: The cavities are restored with a resin composite using the dental adhesive being tested, following the manufacturer's instructions.

• Thermocycling: The restored teeth are subjected to a number of thermal cycles (e.g., 500 cycles) in water baths of varying temperatures (e.g., 5°C and 55°C) to simulate the oral environment.

• Specimen Sealing: The apex of each tooth is sealed with a material like sticky wax, and the entire tooth surface, except for 1 mm around the restoration margins, is coated with nail varnish.

• Dye Immersion: The teeth are immersed in a dye solution (e.g., 0.5% basic fuchsin or 2% methylene blue) for a specified period (e.g., 24 hours).

• Sectioning: The teeth are sectioned longitudinally through the center of the restoration.

• Evaluation: The sectioned specimens are examined under a stereomicroscope at a specific magnification. The extent of dye penetration at the restoration margin is scored using a standardized scale.

Microleakage Scoring Criteria:

• Score 0: No dye penetration.

• Score 1: Dye penetration up to the dentinoenamel junction (DEJ).

• Score 2: Dye penetration beyond the DEJ but not including the axial wall.

• Score 3: Dye penetration along the axial wall.

Visualizing Experimental Workflows

To further clarify the methodologies, the following diagrams illustrate the workflows for shear bond strength and microleakage testing.

Caption: Workflow for Shear Bond Strength Testing.

Caption: Workflow for Microleakage Testing via Dye Penetration.

References

• 1. Comparative analysis of bond strength and microleakage of newer generation bonding agents to enamel and dentin: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]

Etch-and-Rinse vs. Self-Etch Techniques: A Comparative Guide for All-Bond™ Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of etch-and-rinse and self-etch bonding techniques when utilizing the All-Bond™ Universal adhesive system. The information presented is collated from various in-vitro and in-vivo studies to aid researchers and clinicians in selecting the optimal technique for their specific applications.

Introduction

The longevity and success of resin-based dental restorations are critically dependent on the adhesive bond between the restorative material and the tooth structure. Two primary techniques have dominated the field of adhesive dentistry: the etch-and-rinse (also known as total-etch) and the self-etch approaches. Universal adhesives, such as All-Bond™ Universal, have been developed to be compatible with both techniques, offering clinicians greater flexibility. This guide will delve into the performance of All-Bond™ Universal with each of these techniques, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying mechanisms and workflows.

Mechanism of Action

Etch-and-Rinse Technique

The etch-and-rinse technique involves a separate phosphoric acid etching step to demineralize the enamel and dentin, followed by rinsing and application of the adhesive. This process creates a micro-retentive surface and a well-defined hybrid layer.

Self-Etch Technique

The self-etch technique utilizes acidic monomers within the adhesive to simultaneously demineralize and infiltrate the tooth structure. This simplifies the clinical procedure by eliminating the separate etching and rinsing steps. All-Bond™ Universal contains the functional monomer 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP), which can chemically bond to hydroxyapatite in the tooth structure.

Quantitative Performance Data

The following tables summarize the performance of All-Bond™ Universal with both etch-and-rinse and self-etch techniques based on microtensile bond strength (µTBS) and clinical evaluation data.

Table 1: Microtensile Bond Strength (µTBS) to Dentin and Enamel

Substrate	Etching Technique	Mean µTBS (MPa)	Standard Deviation (MPa)	Study
Dentin	Etch-and-Rinse	31.47	4.73	Daneshkazemi et al.[1]
Dentin	Self-Etch	24.60	3.53	Daneshkazemi et al.[1]
Enamel	Etch-and-Rinse	Statistically higher than self-etch	-	Multiple Studies[2][3]
Enamel	Self-Etch	Statistically lower than etch-and-rinse	-	Multiple Studies[2][3]

Table 2: Clinical Performance in Non-Carious Cervical Lesions (NCCLs) - 24-Month Follow-up

| Evaluation Criteria | Etching Technique | Retention Rate (%) | Marginal Adaptation (Bravo Scores) | Marginal Discoloration (Bravo Scores) | Study | |---|---|---|---|---| | Retention | Etch-and-Rinse | 100 | Not specified | Not specified | Atalay et al.[4] | | Retention | Selective Enamel Etch | 94.1 | Not specified | Not specified | Atalay et al.[4] | | Retention | Self-Etch | 75 | Not specified | Not specified | Atalay et al.[4] | | Marginal Adaptation | Etch-and-Rinse | Fewer Bravo scores than self-etch | - | - | Atalay et al.[4] | | Marginal Adaptation | Self-Etch | More Bravo scores than etch-and-rinse | - | - | Atalay et al.[4] | | Marginal Discoloration | Etch-and-Rinse | Fewer Bravo scores than self-etch | - | - | Atalay et al.[4] | | Marginal Discoloration | Self-Etch | More Bravo scores than etch-and-rinse | - | - | Atalay et al.[4] |

Table 3: Nanoleakage Evaluation

Adhesive System	Etching Technique	Nanoleakage Outcome	Study
All-Bond Universal	Self-Etch	Reduced nanoleakage compared to etch-and-rinse	Kaczor et al.[1][5]
All-Bond Universal	Etch-and-Rinse	Increased nanoleakage compared to self-etch	Kaczor et al.[1][5]

Experimental Protocols

Microtensile Bond Strength (µTBS) Testing

This protocol outlines a common methodology for evaluating the bond strength of adhesive systems to tooth substrates.

• Tooth Preparation: Sound human third molars are selected and the occlusal enamel is removed using a low-speed diamond saw under water coolant to expose a flat mid-coronal dentin surface. The surface is then polished with 600-grit silicon carbide paper for 60 seconds to create a standardized smear layer. For enamel bond strength testing, the buccal or lingual surfaces are used.

• Adhesive Application:

  • Etch-and-Rinse Group: The substrate is etched with 37% phosphoric acid for 15 seconds, rinsed thoroughly for 15 seconds, and gently air-dried, leaving a moist surface. All-Bond™ Universal is then applied according to the manufacturer's instructions.

  • Self-Etch Group: All-Bond™ Universal is applied directly to the prepared surface according to the manufacturer's instructions.

• Composite Buildup: A composite resin block is built up incrementally on the bonded surface, with each increment being light-cured for 20 seconds.

• Specimen Sectioning: The restored tooth is stored in distilled water at 37°C for 24 hours. It is then sectioned into beams with a cross-sectional area of approximately 1 mm² using a low-speed diamond saw under water cooling.

• µTBS Testing: Each beam is attached to a testing jig with cyanoacrylate adhesive and subjected to a tensile load in a universal testing machine at a crosshead speed of 0.5 mm/min until failure. The bond strength is calculated in megapascals (MPa).

• Failure Mode Analysis: The fractured surfaces are examined under a stereomicroscope at 40x magnification to determine the mode of failure (adhesive, cohesive in dentin/enamel, cohesive in composite, or mixed).

Marginal Leakage (Dye Penetration) Testing

This protocol describes a common in-vitro method for assessing the sealing ability of dental restorations.

• Cavity Preparation: Standardized Class V cavities are prepared on the buccal surfaces of extracted human premolars, with the occlusal margin in enamel and the gingival margin in dentin/cementum.

• Restorative Procedure: The cavities are restored using All-Bond™ Universal with either the etch-and-rinse or self-etch technique, followed by the placement of a composite resin according to the manufacturer's instructions.

• Thermocycling: The restored teeth are subjected to thermocycling (e.g., 500 cycles between 5°C and 55°C with a dwell time of 30 seconds) to simulate the temperature changes in the oral environment.

• Dye Immersion: The apices of the teeth are sealed, and the entire tooth surface, except for 1 mm around the restoration margins, is coated with two layers of nail varnish. The teeth are then immersed in a 0.5% basic fuchsin or 2% methylene blue dye solution for 24 hours.

• Sectioning and Evaluation: The teeth are sectioned longitudinally through the center of the restoration. The sections are then examined under a stereomicroscope to assess the extent of dye penetration at the tooth-restoration interface. Leakage is typically scored on an ordinal scale (e.g., 0 = no leakage, 1 = leakage up to one-third of the cavity depth, etc.).[6]

Visualizations

Signaling Pathways and Workflows

Caption: Etch-and-Rinse Technique Workflow.

Caption: Self-Etch Technique Workflow.

Caption: Comparison of Bonding Mechanisms.

Discussion and Conclusion

The choice between etch-and-rinse and self-etch techniques with All-Bond™ Universal depends on the clinical situation and the substrate being bonded to.

For enamel bonding, the etch-and-rinse technique consistently demonstrates superior bond strength. [2][3] The phosphoric acid etching creates a more pronounced and retentive surface on enamel, which is crucial for long-term marginal integrity.

For dentin bonding, the performance is more nuanced. While some studies show higher immediate bond strength with the etch-and-rinse technique, the self-etch approach with All-Bond™ Universal has been shown to reduce nanoleakage.[1][5] This may be attributed to the chemical interaction of the 10-MDP monomer with hydroxyapatite, which can create a more stable and less permeable hybrid layer over time. The self-etch technique is also less technique-sensitive and may reduce the risk of post-operative sensitivity.

Clinical studies on non-carious cervical lesions suggest that the etch-and-rinse and selective enamel etch techniques provide better retention rates and marginal integrity compared to the self-etch technique alone. [4] This highlights the importance of enamel etching for the overall success of the restoration.

References

• 1. Clinical effects of different etching modes for universal adhesives: a systematic review and meta-analysis - Hong - Annals of Palliative Medicine [apm.amegroups.org]
• 2. Comparison of microleakage of Scotchbond™ Universal Adhesive with methacrylate resin in Class V restorations by two methods: Swept source optical coherence tomography and dye penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. cdn.amegroups.cn [cdn.amegroups.cn]
• 5. Marginal microleakage of single step adhesives [rde.ac]
• 6. thejcdp.com [thejcdp.com]

Safety & Regulatory Compliance

Navigating the Disposal of All-Bond 2: A Guide to Safe and Compliant Practices

Proper disposal of dental adhesives like All-Bond 2 is a critical component of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, understanding the correct procedures ensures a safe work environment and adherence to regulatory standards. This guide provides essential, step-by-step information for the proper disposal of All-Bond 2, a dual-cured, 4th generation adhesive system.

All-Bond 2 consists of several components, primarily Primer A, Primer B, and various resins.[1][2] The Safety Data Sheets (SDS) for these components reveal that they contain hazardous materials, necessitating special disposal considerations.[3][4]

Key Hazardous Components and Their Classification

The primary hazards associated with All-Bond 2 are its flammability and potential for skin and eye irritation.[3][4][5] Primer A and Primer B are both classified as highly flammable liquids.[3][4][5]

Component	Key Hazardous Ingredients	Hazard Classification
All-Bond 2 Primer A	Acetone	Highly flammable liquid and vapour (H225), Causes serious eye irritation (H319), May cause drowsiness or dizziness (H336)[3]
All-Bond 2 Primer B	Acetone, 2-Hydroxyethyl Methacrylate	Highly flammable liquid and vapour (H225), Causes skin irritation (H315), May cause an allergic skin reaction (H317), Causes serious eye irritation (H319), May cause drowsiness or dizziness (H336)[4]
Uni-Etch	Phosphoric Acid	Severe eye and skin irritant[5]

Step-by-Step Disposal Protocol for Unused or Expired All-Bond 2

Given the hazardous nature of its components, All-Bond 2 cannot be disposed of as regular solid waste or poured down the drain.[6][7] The manufacturer advises referring to local, national, or regional provisions for waste disposal.[8][9][10]

1. Segregation and Labeling:

• Designate a specific, clearly labeled hazardous waste container for All-Bond 2 and other similar chemical waste. The container should be made of a material compatible with the chemical constituents.

• The label should clearly state "Hazardous Waste," "Flammable Liquid," and list the primary chemical components (e.g., Acetone, Methacrylate).

2. Waste Collection:

• For small quantities of unused or expired All-Bond 2, carefully dispense the material into the designated hazardous waste container.

• Avoid mixing different types of chemical waste unless you are certain they are compatible.

• Keep the waste container tightly closed when not in use to prevent the evaporation of flammable vapors.[3][4]

3. Storage of Hazardous Waste:

• Store the hazardous waste container in a well-ventilated, cool, and designated area away from heat, sparks, open flames, and other ignition sources.[3][4]

• The storage area should be secure and accessible only to authorized personnel.

4. Engaging a Licensed Waste Disposal Service:

• Contact a certified hazardous waste management company that is licensed to handle and transport chemical waste from laboratory or dental facilities.

• Provide the waste disposal company with the Safety Data Sheets for All-Bond 2 so they can properly classify and manage the waste.

• Never dispose of this material as regular trash or pour it down the sewer system.[6][7]

5. Documentation:

• Maintain a manifest or record of all hazardous waste shipments for a minimum of three years, as this may be required for regulatory compliance.[6]

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of All-Bond 2.

Caption: Disposal decision workflow for All-Bond 2.

Experimental Protocols Cited

The information provided in this guidance is based on a review of the manufacturer's Safety Data Sheets and general guidelines for hazardous waste management in dental and laboratory settings. No experimental protocols were conducted to generate this information. The procedures outlined are derived from established safety and regulatory standards for handling flammable and hazardous chemicals.

By adhering to these procedures, laboratories and research facilities can ensure the safe and compliant disposal of All-Bond 2, thereby protecting personnel and the environment. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and protocols applicable to your location.

References

• 1. All-Bond 2® - NUDENT [nudent.co.th]
• 2. unident.se [unident.se]
• 3. bisco.com [bisco.com]
• 4. bisco.com [bisco.com]
• 5. optident.co.uk [optident.co.uk]
• 6. Pharmaceutical Waste Management for Dental Practices - Dental Recycling North America [drna.com]
• 7. Dental practices must follow new pharmaceutical disposal protocols to stay compliant | ADA Member Advantage [adamemberadvantage.com]
• 8. bisco.com [bisco.com]
• 9. bisco.com [bisco.com]
• 10. bisco.com [bisco.com]

Personal protective equipment for handling All-bond 2

Essential Safety and Handling Guide for All-Bond 2

This guide provides immediate, essential safety protocols and logistical information for the proper handling and disposal of All-Bond 2, a 4th generation dental adhesive system. Adherence to these procedures is critical for ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

The chemical composition of All-Bond 2, particularly Primers A and B, necessitates the use of specific personal protective equipment to mitigate risks of exposure and injury. The primers are highly flammable and can cause serious eye and skin irritation.[1][2][3]

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves should be worn to prevent skin contact and potential sensitization.[4]
Eye Protection	Safety goggles or face shield	Essential for protecting against splashes of the etchant or primers, which can cause severe eye irritation.[1][2]
Respiratory Protection	Face mask	Recommended to avoid inhalation of vapors, which may cause drowsiness or dizziness.[1][2][5]
Protective Clothing	Lab coat or gown	Should be worn to protect skin and personal clothing from contamination.[6][7][8]

Operational Plan: Handling and Storage

Proper handling and storage are crucial to maintain the efficacy of All-Bond 2 and to prevent accidents.

Storage:

• Store at room temperature (20°C/68°F - 25°C/77°F).

• Keep containers tightly closed to prevent evaporation of the primers.[3]

• Primers A & B are highly flammable; store away from heat, sparks, open flames, and other ignition sources.[1][2][3]

Handling:

• Ventilation: Ensure work is conducted in a well-ventilated area.[1][2]

• Dispensing: When dispensing Primer A and Primer B, ensure an equal number of drops are used.[9]

• Application: Use All-Bond 2 immediately after it is dispensed as prolonged exposure to air and light can cause the solvent to evaporate and the adhesive to thicken.[3]

• Avoid Contamination: Do not reuse or clean contaminated accessories. Dispose of them after a single use.[3]

• Hygiene: Wash hands thoroughly with soap and water after handling.[3]

Emergency Procedures: First Aid

In case of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush the eyes with copious amounts of water for several minutes and seek medical attention.[1][2][3] If contact lenses are present, remove them if it is easy to do so.[1][2]

• Skin Contact: Wash the affected area with soap and water.[3] Unpolymerized resins may cause skin sensitization in susceptible individuals.[3]

• Inhalation: If fumes are inhaled, move the individual to fresh air and keep them comfortable for breathing.[1][2]

• Ingestion: If ingested, call a poison center or doctor for guidance.[2]

Disposal Plan

Refer to local, national, or regional regulations for waste disposal.[3][10][11] Dispose of materials or solid residues at an authorized site.[1]

Visual Workflow for Handling All-Bond 2

The following diagram illustrates the standard operating procedure for the safe and effective use of All-Bond 2.

Caption: Workflow for the safe handling of All-Bond 2.

References

• 1. bisco.com [bisco.com]
• 2. bisco.com [bisco.com]
• 3. optident.co.uk [optident.co.uk]
• 4. maxill.com [maxill.com]
• 5. msdsdigital.com [msdsdigital.com]
• 6. denpedia.com [denpedia.com]
• 7. Personal Protective Equipment for Dentists | Dentsply Sirona USA [dentsplysirona.com]
• 8. infectioncontroltoday.com [infectioncontroltoday.com]
• 9. bisco.com [bisco.com]
• 10. bisco.com [bisco.com]
• 11. bisco.com [bisco.com]